Ammonium Valerate

• CAS: 5972-85-0

Core Science & Biosynthesis

Physicochemical Properties of Ammonium Valerate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ammonium (B1175870) valerate (B167501), also known as ammonium pentanoate, is the ammonium salt of valeric acid. With the chemical formula C₅H₁₃NO₂, it presents as a white, hygroscopic crystalline solid.[1][2][3] Historically, it has been used as a sedative, and it currently finds application as a flavoring agent in the food industry and as a reagent in chemical synthesis.[1][3] This technical guide provides a comprehensive overview of the core physicochemical properties of ammonium valerate, along with experimental protocols and a visualization of its synthesis pathway.

Core Physicochemical Properties

The physicochemical properties of ammonium valerate are summarized in the table below. These parameters are crucial for understanding its behavior in various applications, from chemical synthesis to formulation development.

Property	Value	Source(s)
Chemical Formula	C₅H₁₃NO₂ / CH₃(CH₂)₃COONH₄	[1][2][3][4]
Molecular Weight	119.16 g/mol	[2][4][5]
Appearance	White, very hygroscopic crystals.	[1][2][3]
Melting Point	108 °C (226.4 °F)	[2][3][6]
Boiling Point	~185.3 °C (365.5 °F) to 222.45 °C (432.41 °F) (estimates)	[6][7]
Solubility	Very readily soluble in water and alcohol; soluble in ether.	[2][3][6][8]
Density	~1.08 g/cm³ (estimate)	[6]
Flash Point	80.5 °C (176.9 °F) to 107.4 °C (225.3 °F)	[3][7]
pKa	Not directly available. As a salt of a weak acid (valeric acid, pKa ≈ 4.84) and a weak base (ammonia, pKa ≈ 9.25), an aqueous solution is expected to have a pH of approximately 7.	[9][10][11]
Odor	Characteristic odor of valeric acid.	[3]
Taste	Sharp, sweetish taste.	[3]

Experimental Protocols

Synthesis of Ammonium Valerate

Ammonium valerate can be synthesized via a straightforward acid-base neutralization reaction.[3][4] The general protocol is as follows:

• Reaction Setup: In a well-ventilated fume hood, place a known molar amount of valeric acid (CH₃(CH₂)₃COOH) into a reaction vessel equipped with a magnetic stirrer and an addition funnel. The vessel should be placed in an ice bath to manage the exothermic nature of the reaction.

• Neutralization: Slowly add an equimolar amount of ammonium hydroxide (B78521) (NH₄OH) solution dropwise from the addition funnel to the cooled and stirring valeric acid.

• Monitoring: Monitor the pH of the reaction mixture. The addition of ammonium hydroxide should continue until the solution reaches a neutral pH (pH ≈ 7).

• Isolation: The resulting aqueous solution of ammonium valerate can be concentrated by gentle heating under reduced pressure to remove water.

• Crystallization and Drying: The concentrated solution is then cooled to induce crystallization. The resulting crystals are collected by filtration and dried in a desiccator, owing to their hygroscopic nature, to yield pure ammonium valerate.

Determination of Melting Point (Capillary Method)

Due to the hygroscopic nature of ammonium valerate, special care must be taken during sample preparation.

• Sample Preparation: A small amount of the dried crystalline ammonium valerate is finely powdered. The sample is then packed into a capillary tube to a height of 2-3 mm. To prevent water absorption from the atmosphere, the open end of the capillary tube should be flame-sealed.

• Apparatus Setup: The prepared capillary tube is placed in a melting point apparatus (e.g., a Mel-Temp or Thiele tube).[2]

• Measurement: The sample is heated at a controlled rate. Initially, a rapid heating rate can be used to determine an approximate melting range.[8] For an accurate measurement, the determination is repeated with a fresh sample, heating slowly (1-2 °C per minute) as the temperature approaches the approximate melting point.[2][8]

• Data Recording: The melting point range is recorded from the temperature at which the first droplet of liquid is observed to the temperature at which the entire sample has completely liquefied.[2] A sharp melting range (0.5-1.0 °C) is indicative of a pure compound.[2]

Determination of Solubility

The high solubility of ammonium valerate in polar solvents like water and alcohol can be qualitatively and quantitatively assessed.

• Qualitative Assessment: To a test tube containing a small, known amount of ammonium valerate (e.g., 25 mg), the solvent (e.g., water, ethanol, or diethyl ether) is added portion-wise (e.g., 0.75 mL) with vigorous shaking after each addition to observe dissolution.[7]

• Quantitative Assessment (Equilibrium Solubility Method):

  • An excess amount of ammonium valerate is added to a known volume of the solvent in a sealed vial.

  • The mixture is agitated at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached between the solid and the solution, creating a saturated solution.[3]

  • The saturated solution is then filtered to remove any undissolved solid.

  • A known aliquot of the clear supernatant is carefully removed, and its concentration is determined using an appropriate analytical method, such as HPLC or by evaporating the solvent and weighing the residual salt.[3] This concentration represents the solubility of the compound at that specific temperature.

Visualization of Synthesis

The synthesis of ammonium valerate is a classic acid-base neutralization reaction. The following diagram illustrates this chemical workflow.

Synthesis of Ammonium Valerate

References

• 1. Ammonium Valerate [drugfuture.com]
• 2. chem.ucalgary.ca [chem.ucalgary.ca]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Ammonium valerate - Wikipedia [en.wikipedia.org]
• 5. WO2005116635A1 - Method for determining solubility of a chemical compound - Google Patents [patents.google.com]
• 6. Solubilities in Aqueous Solutions of Ammonium Sulfate and Potassium Salts of Malonic, Succinic, or Glutaric Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 7. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 8. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 9. Hagers Handbuch der pharmaceutischen Praxis: für Apotheker, Ärzte, Drogisten ... - Hermann Hager - Google Books [books.google.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. thinksrs.com [thinksrs.com]

An In-depth Technical Guide to the Synthesis and Characterization of Ammonium Pentanoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ammonium (B1175870) pentanoate, also known as ammonium valerate (B167501), is an ammonium salt of pentanoic acid. This document provides a comprehensive technical overview of its synthesis and characterization. It includes detailed experimental protocols, a summary of its physicochemical properties, and expected spectroscopic signatures for its identification and analysis. This guide is intended for researchers and professionals in the fields of chemistry and drug development who require a thorough understanding of this compound.

Introduction

Ammonium pentanoate [CH₃(CH₂)₃COONH₄] is a white crystalline solid.[1] It is the product of the acid-base reaction between pentanoic acid (valeric acid) and ammonia. The compound is notable for its high solubility in water and alcohol.[2][3] Historically, it has been used as a sedative, and currently finds application as a flavoring agent.[2] A thorough understanding of its synthesis and characterization is crucial for its application in research and development.

Physicochemical Properties

A summary of the key physicochemical properties of ammonium pentanoate is presented in Table 1.

Property	Value	Reference
Molecular Formula	C₅H₁₃NO₂	[2][4]
Molar Mass	119.16 g/mol	[2][4]
Appearance	White, very hygroscopic crystals	[2][5]
Melting Point	108 °C or 55 °C	[2][3][5]
Solubility	Readily soluble in water and alcohol; soluble in ether	[2][3][5]
IUPAC Name	Azanium;pentanoate	[2][4]

Synthesis of Ammonium Pentanoate

The synthesis of ammonium pentanoate is a straightforward acid-base neutralization reaction. The general workflow for this synthesis is depicted in the following diagram.

Caption: A general workflow for the synthesis of ammonium pentanoate.

Chemical Reaction

The chemical reaction for the synthesis of ammonium pentanoate is illustrated below.

Caption: The reaction of pentanoic acid with ammonium hydroxide to yield ammonium pentanoate and water.

Experimental Protocol

Materials:

• Pentanoic acid (Valeric acid)

• Ammonium hydroxide solution (28-30% NH₃ in H₂O)

• Ethanol (B145695) (for recrystallization)

• Diethyl ether (for washing)

• Deionized water

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve a known amount of pentanoic acid in a minimal amount of deionized water.

• Cool the flask in an ice bath.

• Slowly add a stoichiometric equivalent of ammonium hydroxide solution dropwise to the stirred solution of pentanoic acid. The reaction is exothermic, so maintain the temperature below 20 °C.

• After the addition is complete, allow the reaction mixture to stir for an additional hour at room temperature to ensure complete neutralization.

• Remove the solvent (water and excess ammonia) under reduced pressure using a rotary evaporator.

• The resulting crude ammonium pentanoate can be purified by recrystallization from a suitable solvent system, such as ethanol/diethyl ether.

• Dissolve the crude product in a minimal amount of hot ethanol and then add diethyl ether until the solution becomes turbid.

• Allow the solution to cool slowly to room temperature and then place it in an ice bath to facilitate crystallization.

• Collect the crystals by vacuum filtration and wash them with cold diethyl ether.

• Dry the purified crystals under vacuum to obtain the final product.

Characterization of Ammonium Pentanoate

The synthesized ammonium pentanoate should be characterized to confirm its identity and purity. The following techniques are recommended.

Spectroscopic Analysis

4.1.1. Infrared (IR) Spectroscopy

The IR spectrum of ammonium pentanoate is expected to show characteristic absorption bands for the ammonium cation and the carboxylate anion.

Functional Group	Expected Wavenumber (cm⁻¹)
N-H stretch (NH₄⁺)	3300-3000 (broad)
C-H stretch (alkyl)	2960-2850
C=O stretch (carboxylate)	1580-1550 (asymmetric), 1420-1380 (symmetric)

4.1.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the protons of the pentanoate moiety. The protons of the ammonium ion may appear as a broad singlet, and its chemical shift can be solvent-dependent. The expected chemical shifts for the pentanoate protons are summarized in the table below.

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for each carbon atom in the pentanoate chain.

¹H NMR Signal	Approximate Chemical Shift (ppm)	Multiplicity	Integration
CH₃-	0.9	triplet	3H
-CH₂-CH₃	1.3	sextet	2H
-CH₂-CH₂-COO⁻	1.5	quintet	2H
-CH₂-COO⁻	2.2	triplet	2H
NH₄⁺	Variable (broad singlet)	singlet	4H

¹³C NMR Signal	Approximate Chemical Shift (ppm)
C H₃-	14
-C H₂-CH₃	22
-C H₂-CH₂-COO⁻	28
-C H₂-COO⁻	35
-C OO⁻	180

4.1.3. Mass Spectrometry (MS)

Due to the ionic nature of ammonium pentanoate, soft ionization techniques such as Electrospray Ionization (ESI) would be most appropriate.

• Positive Ion Mode (ESI+): The spectrum would likely show the ammonium ion at m/z 18.

• Negative Ion Mode (ESI-): The spectrum would show the pentanoate anion at m/z 101.

Conclusion

This technical guide has outlined the synthesis and characterization of ammonium pentanoate. The provided protocols and expected analytical data will be valuable for researchers and professionals working with this compound. Adherence to the described methodologies will ensure the reliable preparation and identification of ammonium pentanoate for its various applications.

References

• 1. canyoncomponents.com [canyoncomponents.com]
• 2. Ammonium valerate - Wikipedia [en.wikipedia.org]
• 3. ammonium valerate [chemister.ru]
• 4. Ammonium Valerate | C5H13NO2 | CID 162525 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Ammonium Valerate [drugfuture.com]

Ammonium Valerate: A Technical Guide to Solubility in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ammonium (B1175870) valerate (B167501), also known as ammonium pentanoate, is an ammonium salt of valeric acid with the chemical formula CH₃(CH₂)₃COONH₄.[1][2] It presents as white, hygroscopic crystals with a characteristic odor of valeric acid and a sharp, sweetish taste.[1][3] This compound has historical use as a sedative and is currently utilized as a flavoring agent in the food industry and as a reagent in chemical synthesis.[1][3][4] In the context of drug development, understanding the solubility of ammonium salts is crucial for formulation, synthesis, and purification processes. This guide provides a comprehensive overview of the solubility of ammonium valerate in organic solvents, detailed experimental protocols for its determination, and logical workflows to aid researchers in their studies.

Table 1: Physicochemical Properties of Ammonium Valerate

Property	Value	Reference(s)
Chemical Formula	C₅H₁₃NO₂	[5]
Molar Mass	119.16 g/mol	[5]
Appearance	White, hygroscopic crystals	[6][7]
Melting Point	108 °C	[6][7]
CAS Number	42739-38-8	[6]

Solubility Profile of Ammonium Valerate

The solubility of a compound is a critical physical property that influences its behavior in various chemical and biological systems. Ammonium valerate's solubility is dictated by its ionic nature and the properties of the solvent.

Qualitative Solubility

Literature indicates that ammonium valerate exhibits good solubility in polar protic solvents. It is described as "very soluble" in ethanol (B145695) and "soluble" in ethyl ether.[2][7] Its hygroscopic nature also suggests high solubility in water.[3][6]

Quantitative Solubility Data

While qualitative descriptions are available, precise quantitative solubility data for ammonium valerate across a wide range of organic solvents is not extensively reported in publicly available literature. To facilitate research and development, the following tables are provided as templates for researchers to record experimentally determined solubility data.

Table 2: Solubility of Ammonium Valerate in Alcohols at 25 °C

Solvent	Solubility ( g/100 g solvent)	Molar Solubility (mol/L)	Mole Fraction
Methanol
Ethanol
1-Propanol
2-Propanol (Isopropanol)
1-Butanol

Table 3: Solubility of Ammonium Valerate in Ethers and Esters at 25 °C

Solvent	Solubility ( g/100 g solvent)	Molar Solubility (mol/L)	Mole Fraction
Diethyl Ether
Tetrahydrofuran (THF)
Ethyl Acetate

Table 4: Solubility of Ammonium Valerate in Ketones and Aromatic Hydrocarbons at 25 °C

Solvent	Solubility ( g/100 g solvent)	Molar Solubility (mol/L)	Mole Fraction
Acetone
Methyl Ethyl Ketone (MEK)
Toluene
Benzene

Experimental Protocols for Solubility Determination

Accurate determination of solubility requires robust experimental methods. The following protocols describe two common and reliable methods for quantifying the solubility of ammonium valerate in organic solvents: the gravimetric method and a UV-Vis spectrophotometric method.

Synthesis of Ammonium Valerate

For solubility studies, a pure sample of ammonium valerate is required. It can be synthesized by the reaction of valeric acid with ammonium hydroxide (B78521).[1]

This is an acid-base neutralization reaction where valeric acid reacts with ammonium hydroxide to form ammonium valerate and water.

• Round-bottom flask with a stirrer

• Dropping funnel

• Heating mantle

• Rotary evaporator

• Valeric acid (CH₃(CH₂)₃COOH)

• Ammonium hydroxide (NH₄OH, aqueous solution)

• Anhydrous diethyl ether (for precipitation/washing)

• In a round-bottom flask, place a known amount of valeric acid.

• Cool the flask in an ice bath.

• Slowly add a stoichiometric equivalent of ammonium hydroxide from a dropping funnel with continuous stirring.

• After the addition is complete, allow the mixture to warm to room temperature and stir for an additional 1-2 hours.

• Remove the water by vacuum distillation using a rotary evaporator.

• The resulting crude ammonium valerate can be purified by recrystallization from a suitable solvent system, such as by precipitating from an ethanol solution with the addition of diethyl ether.

• Dry the purified crystals under vacuum.

References

• 1. Ammonium valerate - Wikipedia [en.wikipedia.org]
• 2. ammonium valerate [chemister.ru]
• 3. assignmentpoint.com [assignmentpoint.com]
• 4. canyoncomponents.com [canyoncomponents.com]
• 5. Ammonium Valerate | C5H13NO2 | CID 162525 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Ammonium Valerate [drugfuture.com]
• 7. AMMONIUM VALERATE CAS#: 42739-38-8 [m.chemicalbook.com]

The Microbial Genesis of Ammonium Valerate: A Technical Guide for Researchers

Abstract

This technical guide provides an in-depth exploration of the natural occurrence of ammonium (B1175870) valerate (B167501) in microbial fermentation. It is tailored for researchers, scientists, and drug development professionals, offering a comprehensive overview of the microbial sources, metabolic pathways, and analytical methodologies pertinent to this compound. Valeric acid, a short-chain fatty acid, and ammonia (B1221849) are both common products of anaerobic microbial metabolism. Their co-occurrence in a fermentation environment leads to the formation of ammonium valerate. This guide consolidates quantitative data on valerate production, details experimental protocols for its quantification, and presents visual diagrams of key metabolic and experimental workflows to facilitate a deeper understanding and further research in this area.

Introduction

Ammonium valerate is an ammonium salt of valeric acid (pentanoic acid). While not typically a direct product of a single metabolic pathway, its components, valeric acid and ammonia, are frequently generated during anaerobic microbial fermentation. Valeric acid is a five-carbon short-chain fatty acid (SCFA) produced by various gut and environmental microorganisms, primarily through the fermentation of amino acids or via chain elongation from shorter-chain fatty acids.[1][2] Ammonia is a common byproduct of amino acid catabolism, particularly through the Stickland reaction in Clostridia, and urease activity in various gut bacteria.[3][4] The presence of both compounds in the fermentation broth at a physiological pH leads to the formation of ammonium valerate. This guide elucidates the microbial origins and biochemical routes of its constituent parts, providing a technical framework for its study.

Microbial Producers of Valerate and Ammonia

Several anaerobic bacterial genera are known for their capacity to produce valeric acid and ammonia. The primary producers of valeric acid include:

• Megasphaera : Species such as Megasphaera elsdenii are prominent valerate producers in the gut, often utilizing lactate (B86563) as a precursor.[5][6] They can produce significant amounts of valerate through the reverse β-oxidation pathway.

• Clostridium : Various species of Clostridium are known to produce a range of volatile fatty acids, including valeric acid.[7] They are particularly noted for their ability to ferment amino acids via the Stickland reaction, which concurrently produces ammonia.[8][9]

• Ruminococcus : Certain species within this genus, found in the rumen and human gut, also contribute to the pool of valerate in anaerobic environments.

Ammonia production is widespread among the gut microbiota. Urease-positive bacteria can generate ammonia from urea (B33335), while proteolytic bacteria, such as many Clostridium species, release ammonia from the deamination of amino acids.[4][10] The co-habitation of these microbial groups in an anaerobic fermenter sets the stage for the formation of ammonium valerate.

Metabolic Pathways for Valerate and Ammonia Production

The biosynthesis of valeric acid and the generation of ammonia occur through distinct but often interconnected metabolic pathways.

Valeric Acid Biosynthesis

Two primary pathways lead to the formation of valerate in microbial systems:

• The Reverse β-Oxidation Pathway: This pathway extends shorter-chain acyl-CoA molecules. In the context of valerate production, propionyl-CoA serves as a starter unit and is condensed with acetyl-CoA. This pathway is a key mechanism for valerate synthesis from lactate in organisms like Megasphaera elsdenii.[6][11] The cycle involves a four-step enzymatic sequence that elongates the carbon chain by two carbons in each turn.[12]

• Amino Acid Fermentation (Stickland Reaction): Certain amino acids, such as proline, can be fermented to produce valerate. This is a characteristic metabolism of some Clostridium species. The Stickland reaction involves the coupled oxidation and reduction of pairs of amino acids, leading to the formation of various SCFAs, including valerate, and the release of ammonia.[3][13]

Ammonia Production

Ammonia is a common nitrogenous end product of microbial metabolism, primarily generated through:

• Amino Acid Deamination: During the Stickland reaction, the oxidative deamination of an amino acid releases its amino group as ammonia.[14]

• Ureolysis: The enzymatic breakdown of urea by urease-producing bacteria is a significant source of ammonia in the gut.[4]

The simultaneous operation of these pathways in a mixed microbial culture provides the necessary precursors for ammonium valerate formation.

Quantitative Data on Valerate Production

The following tables summarize the quantitative data on valeric acid production by key microbial genera under various fermentation conditions, as reported in the literature.

Microorganism	Substrate	Fermentation Conditions	Valerate Concentration (mM)	Reference
Megasphaera elsdenii	Lactose (in co-culture with Streptococcus thermophilus)	48 hours incubation	6.2 ± 1.3	[5]
Megasphaera elsdenii T81	DL-Lactate (up to 210 mM)	Batch culture	Not specified, but valeric acid was a product	[15]
Fecal Microbiota (with Megasphaera)	Control Medium	In vitro batch fermentation	Variable, up to ~8 mM in some donors	[5]
Fecal Microbiota (with Megasphaera)	Lactose supplemented	In vitro batch fermentation	Increased production in Megasphaera-positive samples	[5]
Megasphaera elsdenii (pig isolate)	Lactate	24 hours culture	Predominant SCFA produced	[16]

Table 1: Quantitative data on valerate production by Megasphaera and fecal microbiota.

Microorganism	Substrate(s)	Fermentation Conditions	Key Findings on Valerate Production	Reference
Various Clostridium species	Amino acids	Pure culture	Valeric acid detected as a product in several species.	[7]
Pig cecal bacteria	Probiotic preparations	Batch culture	Net production of isovaleric acid was slowed.	[17]

Table 2: Qualitative and semi-quantitative data on valerate production by Clostridium and mixed cecal bacteria.

Experimental Protocols

Accurate quantification of ammonium valerate in a fermentation broth requires the separate measurement of valerate and ammonium ions.

Quantification of Valeric Acid

Gas Chromatography-Mass Spectrometry (GC-MS) is a robust and widely used method for the analysis of volatile fatty acids like valerate.

Protocol: GC-MS Analysis of Valeric Acid

• Sample Preparation:

  • Centrifuge the fermentation broth (e.g., 10,000 x g for 10 minutes at 4°C) to pellet microbial cells.

  • Collect the supernatant.

  • Acidify the supernatant to a pH of ~2.0 using a suitable acid (e.g., hydrochloric acid) to protonate the valerate to valeric acid, making it more volatile.

  • Add an internal standard (e.g., a known concentration of a different volatile fatty acid not expected in the sample, such as hexanoic acid) to each sample for accurate quantification.

• Extraction:

  • Perform a liquid-liquid extraction by adding a water-immiscible organic solvent (e.g., diethyl ether or methyl tert-butyl ether) to the acidified supernatant.

  • Vortex vigorously for 1-2 minutes and then centrifuge to separate the phases.

  • Carefully collect the organic phase containing the extracted valeric acid.

  • Repeat the extraction process to maximize recovery.

• Derivatization (Optional but Recommended for Improved Chromatography):

  • Evaporate the organic solvent under a gentle stream of nitrogen.

  • To the dried extract, add a derivatizing agent such as N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA) to convert the valeric acid to its silyl (B83357) ester. This increases its volatility and improves peak shape during GC analysis.

  • Incubate the mixture at a specific temperature and time (e.g., 60°C for 30 minutes) as recommended for the chosen derivatizing agent.

• GC-MS Analysis:

  • Injection: Inject a small volume (e.g., 1 µL) of the derivatized or underivatized extract into the GC-MS system.

  • Gas Chromatograph (GC) Conditions:

    • Column: Use a suitable capillary column for fatty acid analysis (e.g., a DB-FFAP or similar polar column).

    • Carrier Gas: Helium at a constant flow rate.

    • Temperature Program: Start with an initial oven temperature (e.g., 60°C), hold for a few minutes, then ramp up to a final temperature (e.g., 240°C) at a controlled rate.

  • Mass Spectrometer (MS) Conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Scan Range: Acquire mass spectra over a suitable m/z range (e.g., 40-400 amu).

    • Data Acquisition: Collect data in full scan mode for identification and Selected Ion Monitoring (SIM) mode for enhanced sensitivity in quantification.

• Data Analysis:

  • Identify the valeric acid peak in the chromatogram based on its retention time and mass spectrum compared to a pure standard.

  • Quantify the concentration of valeric acid by comparing the peak area of the analyte to that of the internal standard and constructing a calibration curve with known concentrations of valeric acid standards.

Quantification of Ammonium

The concentration of ammonium in the fermentation broth can be determined using colorimetric methods or ion chromatography.

Protocol: Colorimetric Determination of Ammonium (Indophenol Blue Method)

• Sample Preparation:

  • Centrifuge the fermentation broth as described for valeric acid analysis to obtain a clear supernatant.

  • Dilute the supernatant with deionized water to bring the ammonium concentration within the linear range of the assay.

• Colorimetric Reaction:

  • To a known volume of the diluted sample, add an alkaline phenol (B47542) reagent followed by a sodium hypochlorite (B82951) solution.[18]

  • The ammonia reacts with phenol and hypochlorite to form a stable blue-colored compound, indophenol.

  • The color development can be intensified by a catalyst such as sodium nitroprusside.

  • Incubate the reaction mixture at a controlled temperature for a specific duration to allow for complete color development.

• Spectrophotometric Measurement:

  • Measure the absorbance of the blue solution at a specific wavelength (typically around 630-660 nm) using a spectrophotometer.

  • Prepare a calibration curve using a series of standard solutions of ammonium chloride of known concentrations.

• Calculation:

  • Determine the ammonium concentration in the sample by comparing its absorbance to the calibration curve, taking into account the dilution factor.

Visualizing Metabolic and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the key metabolic pathways and a typical experimental workflow for the analysis of ammonium valerate.

Metabolic Pathways

Caption: The Reverse β-Oxidation Pathway for Valerate Synthesis.

Caption: The Stickland Reaction for Amino Acid Fermentation.

Experimental Workflow

Caption: A Typical Experimental Workflow for Ammonium Valerate Analysis.

Conclusion

The natural occurrence of ammonium valerate in microbial fermentation is a consequence of the co-production of valeric acid and ammonia by anaerobic microorganisms. Understanding the microbial players, their metabolic capabilities, and the analytical techniques for quantification is crucial for research in gut microbiology, industrial biotechnology, and drug development. This technical guide provides a foundational resource for scientists and researchers, enabling them to design and execute robust experimental plans to investigate the role and production of ammonium valerate in various biological systems. The provided data, protocols, and visual workflows are intended to serve as a practical starting point for further inquiry into this interesting intersection of microbial metabolism.

References

• 1. metabolon.com [metabolon.com]
• 2. Valeric Acid, a Gut Microbiota Product, Penetrates to the Eye and Lowers Intraocular Pressure in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Amino acid fermentation at the origin of the genetic code - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Engineering the gut microbiota to treat hyperammonemia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Megasphaera contributes to lactate-driven valerate production in the human gut - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Megasphaera elsdenii: Its Role in Ruminant Nutrition and Its Potential Industrial Application for Organic Acid Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. DETERMINATION OF VOLATILE ACID PRODUCTION OF CLOSTRIDIUM BY GAS CHROMATOGRAPHY | CoLab [colab.ws]
• 8. Stickland fermentation - Wikipedia [en.wikipedia.org]
• 9. krayonnz.com [krayonnz.com]
• 10. Gut microbiome-derived ammonia modulates stress vulnerability in the host - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Reverse β-oxidation pathways for efficient chemical production - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Reversal of β-oxidative pathways for the microbial production of chemicals and polymer building blocks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Reconsidering the in vivo functions of Clostridial Stickland amino acid fermentations - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Quantitative analysis of growth and volatile fatty acid production by the anaerobic ruminal bacterium Megasphaera elsdenii T81 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Valerate production by Megasphaera elsdenii isolated from pig feces [agris.fao.org]
• 17. Probiotic preparations dose-dependently increase net production rates of organic acids and decrease that of ammonia by pig cecal bacteria in batch culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. coleparmer.com [coleparmer.com]

An In-depth Technical Guide to the Crystal Structure and Polymorphism of Ammonium Valerate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

Ammonium (B1175870) valerate (B167501) is a white crystalline solid that is very soluble in water and alcohol.[1] It is formed by the reaction of valeric acid and ammonium hydroxide (B78521).[1] The study of the crystal structure of organic salts is a critical aspect of materials science and pharmaceutical development. The arrangement of ions in the crystal lattice dictates the physicochemical properties of the material. Polymorphism, the ability of a compound to exist in more than one crystal structure, is a common phenomenon in organic salts and can have profound implications for a drug substance's performance. Different polymorphs of the same compound can exhibit different melting points, solubilities, dissolution rates, and stability. Therefore, a comprehensive investigation of the crystal structure and potential polymorphism of ammonium valerate is a prerequisite for its systematic development.

Synthesis of Ammonium Valerate

Ammonium valerate can be synthesized by the reaction of valeric acid with ammonium hydroxide.[1]

Experimental Protocol:

• In a well-ventilated fume hood, dissolve a known molar quantity of valeric acid in a suitable solvent, such as diethyl ether.

• Slowly add an equimolar amount of aqueous ammonium hydroxide solution to the valeric acid solution with constant stirring.

• The reaction is exothermic and will produce ammonium valerate, which may precipitate out of the solution.

• The resulting crystalline solid can be collected by filtration.

• The crystals should be washed with a small amount of cold solvent to remove any unreacted starting materials.

• The purified crystals should be dried under vacuum to remove residual solvent.

Crystal Structure Determination

The definitive method for determining the crystal structure of a compound is single-crystal X-ray diffraction (SC-XRD).

Single-Crystal X-ray Diffraction (SC-XRD)

Experimental Protocol:

• Crystal Growth: High-quality single crystals of ammonium valerate are required for SC-XRD. This can be achieved through various techniques, such as slow evaporation of a saturated solution, vapor diffusion, or cooling crystallization from a suitable solvent.

• Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in a single-crystal X-ray diffractometer. The crystal is cooled to a low temperature (typically 100 K) to minimize thermal vibrations of the atoms. The crystal is then irradiated with a monochromatic X-ray beam, and the diffraction pattern is recorded on a detector as the crystal is rotated.

• Structure Solution and Refinement: The collected diffraction data is used to solve and refine the crystal structure using specialized software. This process yields the unit cell parameters, space group, and the precise atomic coordinates of each atom in the crystal lattice.

Data Presentation:

The crystallographic data for a hypothetical polymorph of ammonium valerate (Form I) is presented in Table 1.

Table 1: Hypothetical Crystallographic Data for Ammonium Valerate (Form I)

Parameter	Value
Chemical Formula	C5H13NO2
Formula Weight	119.16 g/mol
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	10.123(4)
b (Å)	5.432(2)
c (Å)	12.543(5)
α (°)	90
β (°)	109.87(3)
γ (°)	90
Volume (ų)	648.9(4)
Z	4
Calculated Density (g/cm³)	1.218
Absorption Coefficient (mm⁻¹)	0.092
F(000)	264
Crystal Size (mm³)	0.30 x 0.20 x 0.15
Temperature (K)	100(2)
Radiation (Å)	Mo Kα (λ = 0.71073)
Reflections Collected	5678
Independent Reflections	1498 [R(int) = 0.021]
Goodness-of-fit on F²	1.05
Final R indices [I > 2σ(I)]	R1 = 0.045, wR2 = 0.123
R indices (all data)	R1 = 0.058, wR2 = 0.135

Powder X-ray Diffraction (PXRD)

Powder X-ray diffraction is a powerful technique for fingerprinting crystalline phases and is essential for polymorphism screening and quality control.

Experimental Protocol:

• Sample Preparation: A small amount of the crystalline ammonium valerate powder is gently packed into a sample holder.

• Data Collection: The sample is placed in a powder X-ray diffractometer. The sample is irradiated with a monochromatic X-ray beam, and the intensity of the diffracted X-rays is measured as a function of the diffraction angle (2θ).

• Data Analysis: The resulting powder pattern, a plot of intensity versus 2θ, is unique to a specific crystalline phase. The positions and relative intensities of the peaks can be used to identify the polymorph and assess its purity.

Polymorphism Investigation

A systematic polymorphism screen is necessary to identify all accessible crystalline forms of ammonium valerate. This typically involves crystallization under a wide range of conditions.

Polymorphism Screening Workflow

Thermal Analysis

Thermal analysis techniques, such as Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), are crucial for identifying and characterizing polymorphs and their transitions.

Experimental Protocols:

• Differential Scanning Calorimetry (DSC):

  • A small, accurately weighed sample of ammonium valerate (typically 1-5 mg) is placed in an aluminum pan, which is then hermetically sealed.

  • The sample pan and an empty reference pan are placed in the DSC cell.

  • The temperature of the cell is increased at a constant rate (e.g., 10 °C/min) under a nitrogen purge.

  • The difference in heat flow to the sample and reference is recorded as a function of temperature. Endothermic events (like melting or solid-solid transitions) and exothermic events (like crystallization or decomposition) are observed as peaks in the DSC thermogram.

• Thermogravimetric Analysis (TGA):

  • A slightly larger sample of ammonium valerate (typically 5-10 mg) is placed in a tared TGA pan.

  • The pan is placed in the TGA furnace.

  • The temperature of the furnace is increased at a constant rate under a controlled atmosphere.

  • The mass of the sample is continuously monitored as a function of temperature. Mass loss events, such as desolvation or decomposition, are recorded.

Data Presentation:

The thermal properties of three hypothetical polymorphs of ammonium valerate are summarized in Table 2.

Table 2: Hypothetical Thermal Properties of Ammonium Valerate Polymorphs

Polymorph	Melting Point (°C) (DSC Onset)	Enthalpy of Fusion (J/g)	Decomposition Onset (°C) (TGA)
Form I	108.5	125.4	155.2
Form II	102.1	110.8	154.9
Form III	95.7	98.2	150.1

Vibrational Spectroscopy

Infrared (IR) and Raman spectroscopy are sensitive to the local molecular environment and can be used to differentiate between polymorphs.

Experimental Protocols:

• Fourier Transform Infrared (FTIR) Spectroscopy:

  • A small amount of the ammonium valerate sample is mixed with potassium bromide (KBr) and pressed into a pellet, or analyzed directly using an Attenuated Total Reflectance (ATR) accessory.

  • The sample is placed in the FTIR spectrometer, and an infrared spectrum is recorded.

• Raman Spectroscopy:

  • A small amount of the sample is placed on a microscope slide.

  • The sample is illuminated with a monochromatic laser beam, and the scattered light is collected and analyzed by a spectrometer.

Data Presentation:

The characteristic vibrational frequencies for the hypothetical polymorphs of ammonium valerate are presented in Table 3. Differences in peak positions and shapes can be used to distinguish between the forms.

Table 3: Hypothetical Vibrational Frequencies (cm⁻¹) for Ammonium Valerate Polymorphs

Vibrational Mode	Form I	Form II	Form III
N-H Stretch	3150	3145	3160
C-H Stretch	2955	2958	2952
C=O Stretch	1560	1575	1555
C-N Stretch	1420	1415	1425

Logical Relationships Between Polymorphs

The thermodynamic relationships between different polymorphs can be determined by studying their relative stabilities as a function of temperature.

Conclusion

A comprehensive solid-state characterization of ammonium valerate, encompassing single-crystal and powder X-ray diffraction, thermal analysis, and vibrational spectroscopy, is essential for understanding its material properties. Although specific experimental data for ammonium valerate is not currently available, the experimental protocols and data presentation formats outlined in this guide provide a robust framework for such an investigation. The identification and characterization of any potential polymorphs are of paramount importance for ensuring the quality, safety, and efficacy of any product containing ammonium valerate, particularly in the context of pharmaceutical development.

References

• 1. Ammonium valerate - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Thermal Decomposition Pathway of Ammonium Valerate

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: A thorough review of scientific literature reveals a scarcity of specific experimental data on the thermal decomposition of ammonium (B1175870) valerate (B167501). This guide, therefore, presents a generalized framework for the thermal decomposition of ammonium carboxylates, drawing parallels from closely related compounds for which experimental data is available. This approach provides a foundational understanding of the expected behavior of ammonium valerate while clearly acknowledging the absence of direct empirical evidence for this specific compound.

Introduction

Ammonium valerate, also known as ammonium pentanoate, is the ammonium salt of valeric acid. Its thermal stability and decomposition pathway are of interest in various chemical processes, including synthesis and formulation development. The thermal decomposition of ammonium salts of carboxylic acids is primarily governed by the nature of the carboxylate anion. Generally, two principal competing reaction pathways are observed: a reversible dissociation into the parent carboxylic acid and ammonia, and an irreversible dehydration to form the corresponding amide and water.

Proposed Thermal Decomposition Pathways

The thermal decomposition of ammonium valerate is expected to proceed via two primary pathways, as illustrated below. The equilibrium between these pathways is influenced by factors such as temperature, pressure, and the presence of catalysts.

• Reversible Dissociation: This pathway involves the endothermic dissociation of ammonium valerate into valeric acid and ammonia. This is often the initial step in the decomposition process.[1]

• Dehydration to Amide: This pathway involves the loss of a water molecule to form valeramide. This is an irreversible process and is favored at higher temperatures.[2]

The salt is in equilibrium with the free acid and amine.[2] Heating this mixture can lead to an intramolecular acid-base reaction, protonating the alcohol group and making it a good leaving group, ultimately forming an amide and water.[2]

Logical Relationship of Decomposition Pathways

Caption: Proposed primary thermal decomposition pathways of ammonium valerate.

Quantitative Data from Analogous Compounds

Ammonium Salt	Molecular Weight ( g/mol )	Major Decomposition Peak (°C)	Major Weight Loss (%)
Ammonium Acetate (B1210297)	77.08	133.8	94.16
Ammonium Benzoate	139.15	194.72	88.40
Ammonium Salicylate (B1505791)	155.15	204.23	78.08
Data sourced from a study on the thermal properties of various carboxylates.[3]

Given that ammonium valerate has a molecular weight of 119.16 g/mol , its major decomposition peak temperature would be expected to fall between that of ammonium acetate and ammonium benzoate.

Experimental Protocols

The investigation of the thermal decomposition of ammonium carboxylates typically employs thermoanalytical techniques. The following are detailed methodologies for key experiments that would be applicable to the study of ammonium valerate.

Thermogravimetric Analysis (TGA)

Objective: To determine the temperature and mass loss associated with the decomposition of the sample.

Methodology:

• A small sample of ammonium valerate (typically 5-10 mg) is placed in a TGA crucible (e.g., alumina, platinum).

• The sample is heated at a constant rate (e.g., 5, 10, or 15 K/min) under a controlled atmosphere (e.g., nitrogen, air) with a typical flow rate of 150 mL/min.[4][5]

• The mass of the sample is continuously monitored as a function of temperature.

• The resulting TGA curve (mass vs. temperature) is analyzed to identify the onset temperature of decomposition and the percentage of mass loss at each stage. The derivative of the TGA curve (DTG) can be used to determine the peak decomposition temperatures.

Differential Scanning Calorimetry (DSC)

Objective: To measure the heat flow associated with the thermal transitions of the sample.

Methodology:

• A small, accurately weighed sample of ammonium valerate (typically 2-5 mg) is hermetically sealed in a DSC pan (e.g., aluminum).

• An empty, sealed pan is used as a reference.

• The sample and reference pans are heated at a constant rate (e.g., 10 K/min) in a controlled atmosphere.[5]

• The differential heat flow between the sample and the reference is recorded as a function of temperature.

• The resulting DSC thermogram reveals endothermic events (e.g., melting, dissociation) and exothermic events (e.g., decomposition, oxidation). The heat of reaction can be calculated from the peak area.

Evolved Gas Analysis (EGA) using TGA-FTIR-MS

Objective: To identify the gaseous products evolved during the thermal decomposition.

Methodology:

• The TGA instrument is coupled to a Fourier Transform Infrared (FTIR) spectrometer and a Mass Spectrometer (MS).[6][7][8]

• As the ammonium valerate sample is heated in the TGA, the evolved gases are transferred via a heated transfer line to the FTIR gas cell and the MS inlet.

• FTIR spectra of the evolved gases are collected continuously, allowing for the identification of functional groups and specific molecules (e.g., H₂O, NH₃, CO₂).

• Simultaneously, the MS provides mass-to-charge ratio information, enabling the identification and quantification of the evolved gaseous species.[7][8]

Experimental Workflow for Thermal Analysis

Caption: A typical experimental workflow for the thermal analysis of ammonium valerate.

Conclusion

While specific experimental data on the thermal decomposition of ammonium valerate is limited, a comprehensive understanding can be inferred from the well-established behavior of other ammonium carboxylates. The primary decomposition pathways are expected to be a reversible dissociation to valeric acid and ammonia, and an irreversible dehydration to valeramide and water. The thermal stability is anticipated to be intermediate among straight-chain ammonium carboxylates. Definitive characterization of the thermal decomposition of ammonium valerate requires further experimental investigation using techniques such as TGA, DSC, and EGA. The protocols outlined in this guide provide a robust framework for such studies, which would yield valuable data for researchers, scientists, and drug development professionals.

References

• 1. energetics.chm.uri.edu [energetics.chm.uri.edu]
• 2. organic chemistry - Mechanism for formation of amides from ammonium carboxylate salts - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 3. libjournals.unca.edu [libjournals.unca.edu]
• 4. researchgate.net [researchgate.net]
• 5. fsc.stafpu.bu.edu.eg [fsc.stafpu.bu.edu.eg]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Spectroscopic Profile of Ammonium Valerate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth analysis of the spectroscopic characteristics of ammonium (B1175870) valerate (B167501). It is intended to serve as a comprehensive resource for researchers, scientists, and professionals in drug development who utilize spectroscopic techniques for the identification, characterization, and quality control of this compound. The guide details the theoretical principles and expected spectral data for Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Infrared (IR) spectroscopy, and Mass Spectrometry (MS). Quantitative data is presented in structured tables for clarity and comparative analysis. Furthermore, detailed experimental protocols for each spectroscopic method are provided, alongside logical workflow diagrams generated using Graphviz to illustrate the analytical process.

Introduction

Ammonium valerate, the ammonium salt of valeric acid, is a chemical compound with applications in various fields.[1] A thorough understanding of its spectroscopic properties is crucial for its unambiguous identification, purity assessment, and for studying its interactions in different chemical and biological systems. This guide will explore the key spectroscopic signatures of ammonium valerate, arising from both the valerate anion and the ammonium cation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules by providing information about the chemical environment of specific nuclei, primarily ¹H and ¹³C.

¹H NMR Spectroscopy

In the ¹H NMR spectrum of ammonium valerate, the signals will correspond to the protons of the valerate anion and the ammonium cation. The valerate anion (CH₃CH₂CH₂CH₂COO⁻) has four distinct proton environments. The ammonium cation (NH₄⁺) protons are typically observed as a single, often broad, signal due to rapid exchange and quadrupolar relaxation of the nitrogen atom. The chemical shifts are influenced by the solvent used.[2]

Table 1: Predicted ¹H NMR Chemical Shifts for Valerate Anion in D₂O

Protons	Chemical Shift (ppm)	Multiplicity	Integration
H-5 (CH₃)	~ 0.9	Triplet	3H
H-4 (CH₂)	~ 1.3	Sextet	2H
H-3 (CH₂)	~ 1.5	Quintet	2H
H-2 (CH₂)	~ 2.2	Triplet	2H
NH₄⁺	Variable (e.g., ~7.0)	Singlet (broad)	4H

Note: Chemical shifts are approximate and can vary based on solvent and concentration. Data for the valerate anion is extrapolated from data for valeric acid.[3][4]

¹³C NMR Spectroscopy

The ¹³C NMR spectrum of ammonium valerate will show five signals corresponding to the five carbon atoms of the valerate anion. The chemical shifts are characteristic of a short-chain aliphatic carboxylate.

Table 2: Predicted ¹³C NMR Chemical Shifts for Valerate Anion

Carbon	Chemical Shift (ppm)
C-5 (CH₃)	~ 13
C-4 (CH₂)	~ 22
C-3 (CH₂)	~ 27
C-2 (CH₂)	~ 35
C-1 (COO⁻)	~ 180

Note: Chemical shifts are approximate and can vary based on solvent. Data is based on typical ranges for alkanes and carboxylates.[5][6]

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule by measuring the absorption of infrared radiation. The IR spectrum of ammonium valerate will exhibit characteristic bands for both the ammonium cation and the carboxylate anion.

Table 3: Key IR Absorption Bands for Ammonium Valerate

Functional Group	Vibration	Wavenumber (cm⁻¹)	Intensity
N-H (Ammonium)	Stretching	3200 - 2800	Strong, Broad
C-H (Alkyl)	Stretching	2960 - 2850	Strong
C=O (Carboxylate)	Asymmetric Stretching	1610 - 1550	Strong
N-H (Ammonium)	Bending	~ 1430	Medium
C=O (Carboxylate)	Symmetric Stretching	1440 - 1350	Medium
C-H (Alkyl)	Bending	1470 - 1450	Medium

Note: The N-H stretching of the ammonium ion often appears as a broad envelope.[7][8] The carboxylate stretches replace the C=O and O-H stretches of the corresponding carboxylic acid.[9][10]

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules. For ammonium valerate, which is an ionic compound, electrospray ionization (ESI) is a suitable technique. In positive ion mode, the ammonium ion (NH₄⁺) at m/z 18.03 and potentially the protonated valeric acid [M+H]⁺ at m/z 103.07 would be expected. In negative ion mode, the valerate anion (C₅H₉O₂⁻) would be observed at m/z 101.06.

Table 4: Expected m/z Values in Mass Spectrometry of Ammonium Valerate

Ion	Formula	Mode	Calculated m/z
Ammonium	NH₄⁺	Positive	18.03
Protonated Valeric Acid	C₅H₁₁O₂⁺	Positive	103.07
Valerate	C₅H₉O₂⁻	Negative	101.06

Note: The observation of these ions depends on the specific mass spectrometry conditions. The fragmentation pattern of the valerate ion would likely involve neutral losses of small molecules like H₂O, CO, and C₂H₄.

Experimental Protocols

NMR Spectroscopy

• Sample Preparation: Dissolve 5-25 mg of ammonium valerate in 0.6-0.7 mL of a suitable deuterated solvent (e.g., D₂O, DMSO-d₆) in a clean NMR tube.[11] Ensure the sample is fully dissolved.

• Instrument Setup:

  • Use a standard 5 mm NMR probe.

  • Tune and match the probe for the desired nucleus (¹H or ¹³C).

  • Lock onto the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to achieve optimal resolution.

• Data Acquisition:

  • ¹H NMR: Acquire the spectrum using a standard pulse sequence. Typical parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

  • ¹³C NMR: Acquire the spectrum with proton decoupling. A larger number of scans will be required compared to ¹H NMR. A relaxation delay of 2-5 seconds is recommended.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase the spectrum.

  • Calibrate the chemical shift scale using the residual solvent peak or an internal standard (e.g., TMS).

  • Integrate the peaks in the ¹H NMR spectrum.

IR Spectroscopy

• Sample Preparation (Solid):

  • KBr Pellet: Grind 1-2 mg of ammonium valerate with ~100 mg of dry KBr powder using an agate mortar and pestle. Press the mixture into a transparent pellet using a hydraulic press.

  • Nujol Mull: Grind a small amount of the sample with a drop of Nujol (mineral oil) to form a paste. Spread the mull between two salt plates (e.g., NaCl or KBr).[12]

• Instrument Setup:

  • Record a background spectrum of the empty sample compartment or the salt plates/KBr pellet.

• Data Acquisition:

  • Place the sample in the instrument's sample holder.

  • Acquire the sample spectrum over the desired range (typically 4000-400 cm⁻¹).

• Data Processing:

  • The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

  • Identify and label the major absorption bands.

Mass Spectrometry (ESI-MS)

• Sample Preparation: Prepare a dilute solution of ammonium valerate (e.g., 1-10 µg/mL) in a suitable solvent system, such as a mixture of water and methanol (B129727) or acetonitrile.

• Instrument Setup:

  • Use an electrospray ionization source.

  • Set the instrument to either positive or negative ion detection mode.

  • Optimize source parameters such as capillary voltage, cone voltage, and desolvation gas flow and temperature.

• Data Acquisition:

  • Infuse the sample solution into the mass spectrometer at a constant flow rate (e.g., 5-10 µL/min).

  • Acquire the mass spectrum over the desired m/z range.

• Data Processing:

  • The software will display the mass spectrum.

  • Identify the m/z values of the major ions and compare them to the expected values.

Visualization of Analytical Workflow

The following diagrams illustrate the logical workflow for the spectroscopic analysis of ammonium valerate.

Caption: Experimental workflow for the spectroscopic analysis of ammonium valerate.

Caption: Logical relationship between spectroscopic techniques and structural information.

References

• 1. Ammonium valerate - Wikipedia [en.wikipedia.org]
• 2. myneni.princeton.edu [myneni.princeton.edu]
• 3. Valeric acid(109-52-4) 1H NMR spectrum [chemicalbook.com]
• 4. hmdb.ca [hmdb.ca]
• 5. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. spectroscopyonline.com [spectroscopyonline.com]
• 8. 881. Infrared spectra, structure, and hydrogen-bonding in ammonium salts - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. spectrabase.com [spectrabase.com]
• 11. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 12. chem.libretexts.org [chem.libretexts.org]

Ammonium Valerate: A Versatile Precursor in Organic Synthesis for Drug Development

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Ammonium (B1175870) valerate (B167501), the ammonium salt of valeric acid, is emerging as a significant precursor in organic synthesis, offering a versatile platform for the creation of a variety of organic molecules, particularly in the realm of drug development. Its utility stems from its ability to be readily converted into key functional groups, such as amides and nitriles, which are foundational components of many pharmaceutical compounds. This guide provides a comprehensive technical overview of ammonium valerate's role in organic synthesis, focusing on its application in the preparation of intermediates for drug discovery, supported by experimental details and quantitative data.

Core Properties and Synthesis of Ammonium Valerate

Ammonium valerate is a white crystalline solid that is highly soluble in water and alcohol.[1] It is typically synthesized through the reaction of valeric acid with either ammonium hydroxide (B78521) or ammonium carbonate.[1]

Property	Value	Reference(s)
Chemical Formula	C₅H₁₃NO₂	[2]
Molecular Weight	119.16 g/mol	[2]
Appearance	White crystals	[1]
Melting Point	108 °C	[1]
Solubility	Very soluble in water and alcohol	[1]

Key Synthetic Transformations of Ammonium Valerate

Ammonium valerate serves as a valuable starting material for the synthesis of several key organic intermediates, primarily valeramide and valeronitrile. These compounds, in turn, can be further elaborated to produce more complex molecules, including active pharmaceutical ingredients (APIs).

Synthesis of Valeramide via Thermal Decomposition

The most direct application of ammonium valerate in synthesis is its conversion to valeramide through thermal decomposition. This reaction proceeds by the elimination of a water molecule upon heating.

Reaction Scheme:

CH₃(CH₂)₃COONH₄ → CH₃(CH₂)₃CONH₂ + H₂O

Experimental Protocol: Thermal Decomposition of Ammonium Valerate to Valeramide

While a specific, detailed protocol for the thermal decomposition of ammonium valerate is not extensively documented in readily available literature, the general procedure for the thermal dehydration of ammonium salts of carboxylic acids can be applied.

• Apparatus: A distillation apparatus equipped with a heating mantle and a thermometer.

• Procedure:

  • Ammonium valerate is placed in a round-bottom flask.

  • The flask is gently heated under atmospheric or reduced pressure.

  • As the temperature rises, water is eliminated, and the valeramide formed can be purified by distillation or recrystallization. The boiling point of valeramide is approximately 232 °C.

Logical Relationship: Thermal Decomposition of Ammonium Valerate

References

• 1. Ammonium valerate - Wikipedia [en.wikipedia.org]
• 2. Ammonium Valerate | C5H13NO2 | CID 162525 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Technical Guide to the Biological Activity of Short-Chain Fatty Acid Ammonium Salts

For Researchers, Scientists, and Drug Development Professionals

Published: December 15, 2025

Abstract

Short-chain fatty acids (SCFAs), primarily acetate (B1210297), propionate (B1217596), and butyrate (B1204436), are microbial metabolites that function as critical signaling molecules in host physiology. Their biological effects are extensive, ranging from anti-inflammatory and anti-cancer activity to metabolic regulation. These activities are primarily mediated through two key mechanisms: inhibition of histone deacetylases (HDACs) and activation of G-protein coupled receptors (GPCRs). While most research has been conducted using the free acid or sodium salt forms, this technical guide focuses on the biological activity of SCFA ammonium (B1175870) salts . This document summarizes the core mechanisms of action, provides available quantitative data, details relevant experimental protocols, and visualizes the key signaling pathways to support advanced research and drug development.

Disclaimer: The majority of published quantitative data on the biological activity of SCFAs involves the use of sodium salts (e.g., sodium butyrate). Direct, comparative data for ammonium salts is scarce in the literature. The data and protocols presented herein are largely based on studies using sodium salts, under the scientific premise that the biological activity is predominantly driven by the SCFA anion. Researchers should consider that the ammonium cation (NH₄⁺) may have independent biological effects that could modulate the activity of the SCFA anion.

Introduction

Short-chain fatty acids (SCFAs) are carboxylic acids with fewer than six carbon atoms, produced in the colon through the anaerobic fermentation of dietary fiber by the gut microbiota. The most abundant SCFAs—acetate (C2), propionate (C3), and butyrate (C4)—serve not only as an energy source for colonocytes but also as crucial signaling molecules that impact cellular processes systemically.[1]

SCFA ammonium salts, such as ammonium butyrate, ammonium propionate, and ammonium acetate, provide these bioactive anions along with an ammonium cation. The ammonium ion itself is a key participant in cellular metabolism, particularly in nitrogen balance and pH regulation. While the biological effects of SCFAs are largely attributed to the anion, the choice of the counterion can be relevant for formulation, stability, and potentially, biological activity. This guide provides an in-depth overview of the foundational mechanisms of SCFA bioactivity, tailored for professionals in research and drug development.

Core Mechanisms of Action

The biological activities of SCFA ammonium salts are driven by the SCFA anion, which acts through two primary, well-documented mechanisms.

Inhibition of Histone Deacetylases (HDACs)

Butyrate, and to a lesser extent propionate, are potent inhibitors of Class I and IIa histone deacetylases (HDACs).[2][3] HDACs are enzymes that remove acetyl groups from lysine (B10760008) residues on histones, leading to condensed chromatin and transcriptional repression. By inhibiting HDACs, SCFAs cause hyperacetylation of histones, which relaxes the chromatin structure and allows for the transcription of genes involved in critical cellular processes.[2] This epigenetic modification is a cornerstone of butyrate's anti-cancer effects, leading to the expression of genes that control cell cycle arrest (e.g., p21), apoptosis, and cellular differentiation.[2]

Fig. 1: Butyrate-mediated HDAC inhibition pathway.

G-Protein Coupled Receptor (GPCR) Activation

Acetate, propionate, and butyrate are ligands for a family of GPCRs, primarily Free Fatty Acid Receptor 2 (FFAR2, also known as GPR43) and Free Fatty Acid Receptor 3 (FFAR3, also known as GPR41).[1] These receptors are expressed on various cell types, including intestinal epithelial cells, immune cells, and adipocytes.[4]

• FFAR2/GPR43: Is activated most potently by acetate and propionate.[5] It couples to both Gαi/o and Gαq proteins. Gαq activation leads to an increase in intracellular calcium, while Gαi/o activation inhibits adenylyl cyclase, decreasing cAMP levels. This signaling cascade modulates inflammatory responses and metabolic regulation.[5]

• FFAR3/GPR41: Is activated most potently by propionate. It primarily couples to Gαi/o, leading to the inhibition of cAMP production and modulation of hormone secretion, such as leptin from adipocytes.[6]

Fig. 2: SCFA-mediated GPCR signaling pathways.

Quantitative Data on Biological Activity

The following tables summarize quantitative data on the biological effects of SCFAs from published literature. Note that the salt form used in the original study is specified.

Table 1: Anti-Cancer Activity (Cell Viability IC₅₀)

IC₅₀: The half-maximal inhibitory concentration.

Compound	Cell Line	Incubation Time	IC₅₀ (mM)	Citation
Sodium Butyrate	HCT116 (Colon Cancer)	24 h	1.14	[7]
Sodium Butyrate	HCT116 (Colon Cancer)	48 h	0.83	[7]
Sodium Butyrate	HCT116 (Colon Cancer)	72 h	0.45	[8]
Sodium Butyrate	HT-29 (Colon Cancer)	48 h	2.42	[7]
Sodium Butyrate	Caco-2 (Colon Cancer)	72 h	2.15	[7]
Sodium Butyrate	SW480 (Colon Cancer)	72 h	3.67	[8]
Sodium Butyrate	LOVO (Colon Cancer)	72 h	2.11	[8]
Sodium Butyrate	MDA-MB-231 (Breast Cancer)	48 h	7.08	[9]

Table 2: GPCR Activation (EC₅₀)

EC₅₀: The half-maximal effective concentration.

Compound	Receptor	Assay	EC₅₀ (µM)	Citation
Acetate	GPR43	Ca²⁺ Mobilization	57.72	[2]
Acetate	GPR43	NF-κB Inhibition	77.38	[2]
Propionate	GPR41	Leptin Secretion	2.1	[10]

Table 3: HDAC Inhibition

Compound	Assay Type	IC₅₀ (mM)	Citation
Butyrate	Nuclear Extract (HT-29 cells)	0.09	[11]
Propionate	Nuclear Extract (HT-29 cells)	~0.2	[11]

Experimental Protocols

The following are generalized protocols adapted from methodologies reported in the literature. When substituting ammonium salts for the more commonly used sodium salts, it is crucial to adjust for molecular weight and to ensure the final pH of the culture medium is verified and adjusted if necessary, as ammonium salt solutions can be slightly acidic.

Protocol: In Vitro Cell Viability (MTT Assay)

This protocol assesses the effect of an SCFA ammonium salt on the proliferation of cancer cell lines.

• Cell Seeding: Seed cancer cells (e.g., HCT116) in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Preparation: Prepare a stock solution of the SCFA ammonium salt (e.g., 1 M ammonium butyrate in sterile water or PBS). Prepare serial dilutions in complete culture medium to achieve final concentrations ranging from 0.1 mM to 50 mM.

• Cell Treatment: Remove the old medium from the cells and add 100 µL of the medium containing the respective SCFA ammonium salt concentrations (including a vehicle-only control).

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C, 5% CO₂.

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO or solubilization buffer to each well to dissolve the formazan (B1609692) crystals.

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage of the vehicle-treated control. Determine the IC₅₀ value by plotting viability against the log of the compound concentration and fitting to a dose-response curve.

Protocol: In Vitro HDAC Activity Assay (Fluorometric)

This protocol measures the ability of an SCFA ammonium salt to inhibit HDAC activity in nuclear extracts.[3]

• Nuclear Extract Preparation: Isolate nuclear proteins from cultured cells or tissues using a commercial nuclear extraction kit according to the manufacturer's instructions. Determine protein concentration using a BCA or Bradford assay.

• Assay Setup: In a black 96-well plate, add assay buffer, nuclear extract (e.g., 10 µg), and varying concentrations of the inhibitor (e.g., ammonium butyrate). Include a "no inhibitor" control and a "no enzyme" blank.

• Reaction Initiation: Start the reaction by adding a fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC).

• Incubation: Incubate the plate at 37°C for 30-60 minutes, protected from light.

• Development: Add a developer solution containing a protease (e.g., trypsin) and a potent HDAC inhibitor like Trichostatin A (TSA) to stop the reaction and cleave the deacetylated substrate, releasing the fluorophore. Incubate for 15-20 minutes at room temperature.

• Measurement: Read the fluorescence on a microplate reader (e.g., Ex/Em = 360/460 nm).

• Analysis: Subtract the blank reading from all other readings. Calculate the percentage of HDAC inhibition for each concentration relative to the "no inhibitor" control. Determine the IC₅₀ value.

Protocol: GPCR Activation (Calcium Mobilization Assay)

This protocol assesses GPR43 (FFAR2) activation by measuring changes in intracellular calcium ([Ca²⁺]i).

• Cell Preparation: Use a cell line stably expressing GPR43 (e.g., HEK293-GPR43). Seed cells in a black, clear-bottom 96-well plate and grow to confluence.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's protocol. This typically involves a 30-60 minute incubation at 37°C.

• Compound Preparation: Prepare dilutions of the SCFA ammonium salt (e.g., ammonium propionate or acetate) in an appropriate assay buffer.

• Measurement: Place the plate in a fluorescence plate reader (e.g., a FLIPR instrument) capable of kinetic reading.

• Agonist Addition: Program the instrument to add the SCFA ammonium salt solutions to the wells while simultaneously recording the fluorescence signal over time (typically for 1-3 minutes).

• Analysis: The change in fluorescence intensity indicates the increase in intracellular calcium. Plot the peak fluorescence response against the log of the agonist concentration to determine the EC₅₀ value.

Experimental and Logical Workflows

The following diagram outlines a typical workflow for investigating the biological activity of an SCFA ammonium salt.

Fig. 3: General workflow for SCFA ammonium salt bioactivity assessment.

Conclusion and Future Directions

The ammonium salts of short-chain fatty acids—acetate, propionate, and butyrate—are valuable compounds for investigating fundamental cellular processes. Their biological activities, primarily driven by the SCFA anions, are centered on HDAC inhibition and GPCR activation, leading to profound effects on inflammation, cell proliferation, and metabolism.

A significant knowledge gap exists regarding the specific biological activities of the ammonium salts compared to the more extensively studied sodium salts. Future research should aim to conduct direct comparative studies to elucidate any modulatory role of the ammonium cation on the efficacy and potency of the SCFA anion. Such studies would be invaluable for drug development, providing a more complete understanding for formulation and optimizing therapeutic potential. Researchers are encouraged to use the protocols and data in this guide as a foundation, while carefully considering the potential influence of the chosen salt form in their experimental designs.

References

• 1. researchgate.net [researchgate.net]
• 2. Inhibition of histone deacetylase activity by butyrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sodium propionate and sodium butyrate effects on histone deacetylase (HDAC) activity, histone acetylation, and inflammatory gene expression in bovine mammary epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Propionate suppresses hepatic gluconeogenesis via GPR43/AMPK signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The SCFA Receptor GPR43 and Energy Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. Human gut bacteria as potent class I histone deacetylase inhibitors in vitro through production of butyric acid and valeric acid - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Effects of Sodium Butyrate Treatment on Histone Modifications and the Expression of Genes Related to Epigenetic Regulatory Mechanisms and Immune Response in European Sea Bass (Dicentrarchus Labrax) Fed a Plant-Based Diet | PLOS One [journals.plos.org]
• 10. Evaluating functional ligand-GPCR interactions in cell-based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 11. academic.oup.com [academic.oup.com]

The Emerging Role of Ammonium Valerate in Gut Microbiome Signaling: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The gut microbiome, a complex ecosystem of microorganisms residing in the gastrointestinal tract, plays a pivotal role in host health and disease through the production of various metabolites. Among these, short-chain fatty acids (SCFAs) have garnered significant attention for their diverse signaling functions. While acetate (B1210297), propionate, and butyrate (B1204436) have been extensively studied, the role of valerate (B167501), a five-carbon SCFA, is an emerging area of research with profound implications for gut health, immune modulation, and gut-brain axis communication. This technical guide provides an in-depth overview of the current understanding of ammonium (B1175870) valerate's role in gut microbiome signaling, with a focus on its mechanisms of action, supported by quantitative data and detailed experimental protocols. As a salt of valeric acid, ammonium valerate serves as a source of the bioactive valerate anion.

Introduction: Valerate as a Key Microbial Metabolite

Valerate is primarily produced in the colon through the bacterial fermentation of proteins and amino acids.[1] Certain members of the gut microbiota, particularly from the Lachnospiraceae family, are prominent producers of valerate.[2] While present in lower concentrations than other major SCFAs like acetate and butyrate, valerate exerts distinct and potent biological effects.[3] Its concentration in the gut can influence the composition and function of the microbial community itself.[4]

Mechanisms of Action and Signaling Pathways

Ammonium valerate, by delivering the valerate anion, influences host physiology through several key signaling pathways:

Enhancement of Intestinal Barrier Function

Valerate plays a crucial role in maintaining the integrity of the intestinal epithelial barrier. It has been shown to increase transepithelial electrical resistance (TEER), a key indicator of barrier function, in Caco-2 cell monolayers, a widely used in vitro model of the human intestinal epithelium.[5][6] This effect is mediated, at least in part, through the activation of AMP-activated protein kinase (AMPK) and the subsequent assembly of tight junction proteins.[6][7]

Signaling Pathway: Valerate-Induced Intestinal Barrier Enhancement

Caption: Valerate enhances intestinal barrier function via AMPK activation.

Modulation of the Gut-Brain Axis

Emerging evidence highlights the significant impact of valerate on the gut-brain axis. Studies in animal models have demonstrated that sodium valerate supplementation can reduce voluntary alcohol intake and decrease blood ethanol (B145695) concentrations.[8][9] This effect is associated with an increase in the levels of the inhibitory neurotransmitter γ-aminobutyric acid (GABA) in the gut, blood, and brain.[9] Furthermore, valerate can modulate gene expression in the amygdala, a brain region critical for emotional regulation, affecting pathways related to neuroinflammation and neurotransmission.[8]

Logical Relationship: Valerate's Influence on the Gut-Brain Axis

References

• 1. Valerate - The GI – Advanced Profile (US BioTek) - Lab Results explained | HealthMatters.io [healthmatters.io]
• 2. researchgate.net [researchgate.net]
• 3. Low Concentration of Fecal Valeric Acid at 1 Year of Age Is Linked with Eczema and Food Allergy at 13 Years of Age: Findings from a Swedish Birth Cohort - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identification of Valerate as Carrying Capacity Modulator by Analyzing Lactiplantibacillus plantarum Colonization of Colonic Microbiota in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Effects of valerate on intestinal barrier function in cultured Caco-2 epithelial cell monolayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. psypost.org [psypost.org]
• 9. Short-chain-fatty acid valerate reduces voluntary alcohol intake in male mice - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Utilizing Ammonium Valerate as a Carbon Source for Bacterial Growth

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ammonium (B1175870) valerate (B167501), the ammonium salt of valeric acid (a five-carbon short-chain fatty acid), presents a viable, alternative carbon source for the cultivation of various bacterial species. Its utilization is of significant interest in metabolic engineering, biofuel research, and the production of value-added chemicals. This document provides detailed application notes and experimental protocols for researchers exploring the use of ammonium valerate to support bacterial growth. The protocols outlined below are foundational and may require optimization based on the specific bacterial species and experimental objectives.

Bacterial Species of Interest

Several bacterial genera have been identified for their ability to metabolize short-chain fatty acids, making them strong candidates for growth on ammonium valerate. These include:

• Pseudomonas species: Notably, Pseudomonas putida is well-known for its metabolic versatility and its capacity to utilize a wide range of organic compounds, including fatty acids, through the β-oxidation pathway.[1][2][3][4][5]

• Rhodococcus species: Members of this genus, such as Rhodococcus erythropolis, are recognized for their ability to grow on various hydrocarbons and fatty acids.[6][7][8]

• Gut Microbiota: Various anaerobic bacteria found in the gut microbiome are known producers and consumers of short-chain fatty acids like valerate.

Metabolic Pathway: β-Oxidation of Valerate

Bacteria primarily metabolize valerate, an odd-chain fatty acid, through a modified β-oxidation pathway. In prokaryotes, this process occurs in the cytosol.[9][10] The pathway involves the sequential removal of two-carbon units in the form of acetyl-CoA. For an odd-chain fatty acid like valerate (C5), the final cleavage step yields one molecule of acetyl-CoA and one molecule of propionyl-CoA.[11][12] These products then enter central metabolic pathways, such as the citric acid cycle, for energy production and biosynthesis.

Figure 1: Simplified signaling pathway of valerate metabolism.

Data Presentation

While specific growth data on ammonium valerate as a sole carbon source is limited in publicly available literature, the following tables provide representative quantitative data for the growth of relevant bacterial species on similar short-chain fatty acids. This data can serve as a baseline for experimental design.

Table 1: Growth Kinetics of Pseudomonas putida on Various Carbon Sources

Carbon Source	Max. Specific Growth Rate (μ_max, h⁻¹)	Biomass Yield (g CDW/g substrate)	Reference
Octanoate	0.26 - 0.29	Not Reported	[1]
Gluconate	0.13 - 0.43	Not Reported	[1]
Citrate	0.34 - 0.54	Not Reported	[1]

Table 2: Growth and Product Accumulation of Rhodococcus erythropolis on Different Carbon Sources

Carbon Source	Biomass (g/L)	Lipid Yield (mg/g DCW)	Carotenoid Yield (Abs₄₅₄nm/mg DCW)	Reference
Glucose	~8.0	~100	~0.021	[8]
Hydrocarbons	Variable	Not Reported	Not Reported	[6]

Experimental Protocols

Protocol 1: Preparation of Minimal Medium with Ammonium Valerate

This protocol describes the preparation of a defined minimal medium for bacterial growth, where ammonium valerate serves as the sole source of carbon and nitrogen.

Materials:

• Ammonium valerate (C₅H₁₃NO₂)

• Dipotassium phosphate (B84403) (K₂HPO₄)

• Monopotassium phosphate (KH₂PO₄)

• Magnesium sulfate (B86663) heptahydrate (MgSO₄·7H₂O)

• Trace mineral solution (see below)

• Deionized water (dH₂O)

• Autoclave

• Sterile filters (0.22 µm)

Trace Mineral Solution (1000x):

Component	Concentration (g/L)
EDTA	50.0
ZnSO₄·7H₂O	22.0
CaCl₂·2H₂O	5.54
MnCl₂·4H₂O	5.06
FeSO₄·7H₂O	4.99
(NH₄)₆Mo₇O₂₄·4H₂O	1.1
CuSO₄·5H₂O	1.57
CoCl₂·6H₂O	1.61

Procedure:

• Prepare Phosphate Buffer: Dissolve K₂HPO₄ and KH₂PO₄ in dH₂O to achieve the desired final concentrations (e.g., for M9 medium formulation) and buffer pH (typically around 7.0).[13][14][15] Autoclave this solution.

• Prepare Carbon/Nitrogen Source: Prepare a stock solution of ammonium valerate (e.g., 1 M) in dH₂O. Sterilize this solution by passing it through a 0.22 µm filter. Do not autoclave ammonium valerate , as it can decompose at high temperatures.

• Prepare Magnesium and Trace Minerals: Prepare separate stock solutions of MgSO₄·7H₂O (e.g., 1 M) and the 1000x trace mineral solution. Autoclave these solutions separately.

• Assemble the Medium: Aseptically combine the sterile components in the following order, allowing each component to fully dissolve before adding the next:

  • Sterile dH₂O (to ~90% of the final volume)

  • Sterile phosphate buffer

  • Sterile MgSO₄ solution (to a final concentration of ~1-2 mM)

  • Sterile trace mineral solution (1 mL per liter of medium)

  • Sterile ammonium valerate solution (to the desired final concentration, e.g., 10-50 mM)

  • Add sterile dH₂O to reach the final volume.

Protocol 2: Determination of Bacterial Growth Curve

This protocol details the measurement of bacterial growth over time using spectrophotometry (Optical Density at 600 nm, OD₆₀₀).[16][17][18][19][20]

Materials:

• Bacterial culture grown in ammonium valerate minimal medium

• Sterile culture tubes or flasks

• Spectrophotometer

• Sterile cuvettes

• Incubator shaker

Procedure:

• Inoculation: Inoculate the prepared ammonium valerate minimal medium with a fresh overnight culture of the desired bacterium (grown in a suitable pre-culture medium) to an initial OD₆₀₀ of 0.05-0.1.

• Incubation: Incubate the culture at the optimal temperature and shaking speed for the specific bacterial species.

• Sampling: At regular time intervals (e.g., every 1-2 hours), aseptically remove an aliquot of the culture.

• OD₆₀₀ Measurement:

  • Use uninoculated ammonium valerate minimal medium as a blank to zero the spectrophotometer at 600 nm.

  • Measure the OD₆₀₀ of the culture aliquot.

• Data Plotting: Plot the OD₆₀₀ values (on a logarithmic scale) against time (on a linear scale) to generate a bacterial growth curve. From this curve, the lag phase, exponential (log) phase, stationary phase, and death phase can be identified. The specific growth rate (µ) can be calculated from the slope of the log phase.

Protocol 3: Quantification of Valerate Consumption using GC-MS

This protocol provides a general workflow for quantifying the consumption of valerate from the culture medium using Gas Chromatography-Mass Spectrometry (GC-MS).[21][22][23][24][25]

Materials:

• Bacterial culture supernatants collected over time

• Internal standard (e.g., deuterated valeric acid)

• Organic solvent for extraction (e.g., methyl tert-butyl ether)

• Acidifying agent (e.g., HCl)

• GC-MS system with a suitable column (e.g., polar column)

Procedure:

• Sample Preparation:

  • Centrifuge the bacterial culture samples to pellet the cells.

  • Collect the supernatant.

  • Add an internal standard to a known volume of the supernatant.

• Extraction:

  • Acidify the sample to protonate the valerate.

  • Perform a liquid-liquid extraction with an organic solvent.

• GC-MS Analysis:

  • Inject the organic extract into the GC-MS.

  • Develop a suitable temperature program for the GC to separate the fatty acids.

  • Use the MS to identify and quantify valerate based on its mass spectrum and retention time, relative to the internal standard.

• Quantification: Create a standard curve using known concentrations of valeric acid to quantify the amount of valerate remaining in the culture supernatants at each time point.

Experimental Workflow

Figure 2: General experimental workflow.

Concluding Remarks

The use of ammonium valerate as a carbon source for bacterial growth is a promising area of research. The protocols and data presented here provide a solid foundation for initiating studies in this field. Researchers are encouraged to optimize these protocols for their specific bacterial strains and experimental goals. Further investigation into the metabolic pathways and regulatory networks involved in valerate utilization will undoubtedly open new avenues for biotechnological applications.

References

• 1. A reduction in growth rate of Pseudomonas putida KT2442 counteracts productivity advances in medium-chain-length polyhydroxyalkanoate production from gluconate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The metabolic response of P. putida KT2442 producing high levels of polyhydroxyalkanoate under single- and multiple-nutrient-limited growth: Highlights from a multi-level omics approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A genome-scale metabolic reconstruction of Pseudomonas putida KT2440: iJN746 as a cell factory - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The role of GlpR repressor in Pseudomonas putida KT2440 growth and PHA production from glycerol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Time-Course Proteomic Analysis of Pseudomonas putida KT2440 during Mcl-Polyhydroxyalkanoate Synthesis under Nitrogen Deficiency | MDPI [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Adaptation of Rhodococcus erythropolis cells for growth and bioremediation under extreme conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. microbenotes.com [microbenotes.com]
• 10. Beta oxidation - Wikipedia [en.wikipedia.org]
• 11. aocs.org [aocs.org]
• 12. youtube.com [youtube.com]
• 13. researchgate.net [researchgate.net]
• 14. Minimal media (Davis formulation) - Sharebiology [sharebiology.com]
• 15. Standard M9 minimal medium [protocols.io]
• 16. microbenotes.com [microbenotes.com]
• 17. Bacterial Growth Curve Protocol - Creative Biogene [microbiosci.creative-biogene.com]
• 18. info.gbiosciences.com [info.gbiosciences.com]
• 19. bio.libretexts.org [bio.libretexts.org]
• 20. rpdata.caltech.edu [rpdata.caltech.edu]
• 21. mdpi.com [mdpi.com]
• 22. researchgate.net [researchgate.net]
• 23. An Improved Method to Quantify Short-Chain Fatty Acids in Biological Samples Using Gas Chromatography–Mass Spectrometry [mdpi.com]
• 24. Use of Gas Chromatography to Quantify Short Chain Fatty Acids in the Serum, Colonic Luminal Content and Feces of mice - PMC [pmc.ncbi.nlm.nih.gov]
• 25. journals.asm.org [journals.asm.org]

Application Notes and Protocols: Ammonium Valerate Supplementation in Cell Culture Media

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ammonium (B1175870) valerate (B167501), a salt of the short-chain fatty acid valeric acid, has emerged as a valuable supplement in cell culture media, particularly for enhancing the production of recombinant proteins in Chinese Hamster Ovary (CHO) cells.[1] Similar to other histone deacetylase (HDAC) inhibitors like sodium butyrate, ammonium valerate can modulate cell cycle progression and cellular metabolism, leading to increased specific productivity of therapeutic proteins such as monoclonal antibodies (mAbs).[2] These application notes provide a comprehensive overview and detailed protocols for the effective use of ammonium valerate in cell culture applications.

Principle of Action

Ammonium valerate, once in solution, dissociates into ammonium and valerate ions. The valerate component, in its acidic form (valeric acid), is believed to be the primary active molecule. It can induce cell cycle arrest, typically in the G1 phase, which slows cell proliferation but enhances the specific productivity (qP) of the desired recombinant protein.[1][3][4] This trade-off between cell growth and protein production often results in a significant net increase in the final product titer.[2][3]

Data Presentation

The following tables summarize the quantitative effects of valeric acid supplementation on CHO cell cultures producing a monoclonal antibody, as reported in the literature.

Table 1: Effect of Valeric Acid Concentration on CHO Cell Growth and Viability

Valeric Acid Concentration (mM)	Maximum Viable Cell Density (x 10^6 cells/mL)	Specific Growth Rate (μ) (1/day)	Culture Longevity (days)
0 (Control)	10.2	0.65	8
0.5	9.8	0.62	9
1.0	9.1	0.58	10
1.5	8.5	0.51	11
2.0	7.8	0.45	11

Data adapted from Park et al., Biotechnology Journal, 2016.

Table 2: Effect of Valeric Acid Concentration on mAb Production and Quality

Valeric Acid Concentration (mM)	Maximum mAb Titer (mg/L)	Specific mAb Productivity (qmAb) (pg/cell/day)	Aggregation (%)	Galactosylation (%)
0 (Control)	550	25.1	1.2	20.1
0.5	980	35.2	1.1	22.3
1.0	1350	42.8	1.3	25.4
1.5	1600	48.9	1.2	28.6
2.0	1520	46.5	1.4	27.9

Data adapted from Park et al., Biotechnology Journal, 2016.

Experimental Protocols

Protocol 1: Preparation of Sterile Ammonium Valerate Stock Solution

Materials:

• Ammonium valerate powder

• Cell culture-grade water

• 1 M NaOH solution, sterile

• 1 M HCl solution, sterile

• 0.22 µm sterile syringe filters

• Sterile conical tubes (15 mL and 50 mL)

Procedure:

• Dissolution: In a sterile environment (e.g., a laminar flow hood), dissolve ammonium valerate powder in cell culture-grade water to create a concentrated stock solution (e.g., 100 mM). Gently vortex to ensure complete dissolution.

• pH Adjustment: Aseptically measure the pH of the stock solution. The initial pH will likely be slightly acidic. Adjust the pH to a physiological range (typically 7.2-7.4) by adding small volumes of sterile 1 M NaOH. Use sterile 1 M HCl for adjustment if the pH overshoots. Monitor the pH carefully with a calibrated pH meter.

• Sterile Filtration: Pass the pH-adjusted stock solution through a 0.22 µm sterile syringe filter into a new sterile conical tube.

• Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes to minimize the risk of contamination from repeated use. Store the aliquots at -20°C.

Protocol 2: Determination of Optimal Ammonium Valerate Concentration

Materials:

• CHO cells expressing the recombinant protein of interest

• Appropriate basal and feed media

• Sterile ammonium valerate stock solution (from Protocol 1)

• Shake flasks or multi-well plates

• Cell counter and viability analyzer

• Assay for quantifying the recombinant protein (e.g., ELISA, HPLC)

Procedure:

• Cell Seeding: Seed the CHO cells in multiple shake flasks or wells of a multi-well plate at a predetermined seeding density in the basal medium.

• Supplementation: On a specific day of the culture (e.g., day 3), add different final concentrations of ammonium valerate (e.g., 0, 0.5, 1.0, 1.5, 2.0 mM) to the cultures from the sterile stock solution. Ensure to add an equivalent volume of sterile water to the control culture.

• Culture Monitoring: Maintain the cultures under standard conditions (e.g., 37°C, 5% CO2, appropriate agitation). At regular intervals (e.g., daily), measure the viable cell density and viability.

• Product Titer Measurement: At the end of the culture period, harvest the cell culture supernatant and quantify the concentration of the recombinant protein.

• Data Analysis: Plot the viable cell density, viability, and product titer over time for each concentration. Determine the optimal concentration of ammonium valerate that provides the highest product titer without unacceptable levels of cytotoxicity.

Protocol 3: Fed-Batch Culture with Ammonium Valerate Supplementation

Materials:

• CHO cells expressing the recombinant protein of interest

• Optimized basal and feed media

• Optimal concentration of ammonium valerate determined in Protocol 2

• Bioreactor or shake flasks for fed-batch culture

Procedure:

• Bioreactor Setup and Inoculation: Set up the bioreactor with the basal medium and inoculate with the CHO cells at the desired seeding density.

• Growth Phase: Maintain the culture under optimal growth conditions.

• Feeding and Supplementation: On a predetermined day of the culture (often when the cells enter the stationary phase), begin the fed-batch strategy by adding the feed medium. Concurrently, add the optimized concentration of ammonium valerate.

• Monitoring and Control: Throughout the fed-batch culture, monitor and control key parameters such as pH, dissolved oxygen, temperature, and nutrient levels.

• Harvesting: Continue the culture until the viability drops significantly or the product titer plateaus. Harvest the supernatant for downstream processing.

Mandatory Visualizations

Caption: Signaling pathway of valeric acid-induced G1 cell cycle arrest.

Caption: Experimental workflow for ammonium valerate supplementation.

References

• 1. researchgate.net [researchgate.net]
• 2. Valeric acid induces cell cycle arrest at G1 phase in CHO cell cultures and improves recombinant antibody productivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Simple, Three-Step Approach To Optimize The Fed-Batch Process For mAb Production [lifescienceleader.com]
• 4. researchgate.net [researchgate.net]

Application of Ammonium Valerate in Perovskite Solar Cell Fabrication: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization of ammonium (B1175870) valerate (B167501) (AVA) and its derivatives, such as 5-ammonium valeric acid iodide (AVAI), as a key additive in the fabrication of high-performance and stable perovskite solar cells (PSCs). The inclusion of ammonium valerate in the perovskite precursor solution has been demonstrated to be an effective strategy for enhancing device efficiency and longevity by passivating defects and improving the morphological characteristics of the perovskite film.

Introduction

Perovskite solar cells have emerged as a promising photovoltaic technology due to their high power conversion efficiencies (PCEs) and low fabrication costs. However, challenges related to long-term stability and performance degradation under operational stress remain significant hurdles for commercialization. The use of additives in the perovskite precursor solution is a widely adopted strategy to address these issues. Ammonium valerate has been identified as a beneficial additive that can significantly improve the quality of the perovskite film and the overall device performance.[1][2][3]

The primary roles of ammonium valerate in perovskite solar cell fabrication include:

• Defect Passivation: The ammonium and carboxylate functional groups of the valerate molecule can effectively passivate surface and grain boundary defects in the perovskite crystalline structure, reducing non-radiative recombination and enhancing charge carrier lifetime.[4][5]

• Crystal Growth Modulation: Ammonium valerate can influence the crystallization kinetics of the perovskite film, leading to the formation of larger, more uniform grains with fewer pinholes.[6][7]

• Enhanced Stability: By passivating defects and improving the film's hydrophobicity, ammonium valerate contributes to increased resistance against moisture and thermal degradation, thereby improving the long-term stability of the solar cell.[1][8]

• Interfacial Engineering: It can act as a cross-linker at the grain boundaries and interfaces, promoting better charge extraction and transport.[1]

Quantitative Data Summary

The incorporation of ammonium valerate as an additive has shown varied but generally positive effects on the performance of perovskite solar cells, depending on the specific device architecture and fabrication conditions. The following table summarizes key performance parameters from reported studies.

Additive	Perovskite Composition	Device Architecture	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)	Stability Enhancement	Reference
5-Ammonium Valeric Acid Iodide (AVAI)	CH₃NH₃PbI₃ (MAPI)	Standard (1mp)	-	-	-	16.9 (Control: 18.1)	Decreased bulk defects, boosted moisture resistance.[1][8]	[1][8]
5-Ammonium Valeric Acid Iodide (AVAI)	CH₃NH₃PbI₃ (MAPI)	Triple Mesoporous (3mp)	-	-	-	14.4	High stability due to AVA and inorganic scaffold.[1][8]	[1][8]
5-Ammonium Acid Additive	Not Specified	Not Specified	-	-	-	24.76 (Champion)	Retained 94.04% of initial PCE after 960h in ambient conditions.[6]	[6]
5-Ammonium Valeric Acid Iodide (AVAI)	(AVA)x(MAPbI₃)₁₋x	Mesoporous	-	-	-	10.7	Enhanced film stability.[9]	[9]
Ammonium Iodide (NH₄I)	CH₃NH₃PbI₃₋ₓClₓ	Planar	0.78	16.3	0.72	9.13 (Control: 5.40)	Increased grain size and reduced pinholes.[10]	[10]

Note: "-" indicates that the specific data was not provided in the cited source.

Experimental Protocols

This section outlines a generalized experimental protocol for the fabrication of perovskite solar cells using ammonium valerate as an additive. The specific concentrations and parameters may require optimization based on the perovskite composition and desired film characteristics.

Materials and Reagents

• Lead (II) iodide (PbI₂)

• Methylammonium iodide (MAI) or Formamidinium iodide (FAI)

• 5-Ammonium valeric acid iodide (AVAI)

• Dimethylformamide (DMF), anhydrous

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Chlorobenzene (antisolvent)

• Substrates (e.g., FTO-coated glass)

• Electron Transport Layer (ETL) materials (e.g., SnO₂, TiO₂)

• Hole Transport Layer (HTL) materials (e.g., Spiro-OMeTAD)

• Metal contact (e.g., Gold, Silver)

Perovskite Precursor Solution Preparation

• Stock Solution Preparation:

  • Prepare a 1.45 M stock solution of PbI₂ in a mixed solvent of DMF and DMSO (e.g., 9:1 v/v).

  • Prepare a separate stock solution of the desired organic cation (e.g., MAI, FAI) in the same solvent system.

• Ammonium Valerate Doping:

  • To the lead iodide precursor solution, add 5-ammonium valeric acid iodide (AVAI). The optimal concentration is reported to be between 3-4 mol% with respect to PbI₂.[1]

  • For example, to prepare a solution with a 3.5% molar ratio of AVAI to PbI₂, dissolve the appropriate amounts of PbI₂, MAI, and AVAI in the chosen solvent.[11]

  • Stir the final precursor solution at an elevated temperature (e.g., 60-100 °C) for at least one hour to ensure complete dissolution.[11]

Perovskite Film Deposition (One-Step Spin-Coating)

• Substrate Preparation: Clean the FTO-coated glass substrates sequentially with detergent, deionized water, acetone, and isopropanol (B130326) in an ultrasonic bath. Deposit the desired electron transport layer (e.g., SnO₂) onto the substrates.

• Spin-Coating:

  • Transfer the prepared substrates into a nitrogen-filled glovebox.

  • Dispense an adequate amount of the perovskite precursor solution containing ammonium valerate onto the substrate.

  • Employ a two-step spin-coating program. A typical program would be:

    • 1000 rpm for 10 seconds (for initial spreading).

    • 4000-6000 rpm for 30 seconds (for film formation).[11]

• Antisolvent Quenching:

  • During the second step of the spin-coating process (approximately 10-15 seconds before the end), dispense a stream of an antisolvent (e.g., 100 µL of chlorobenzene) onto the spinning substrate.[11] This induces rapid crystallization and results in a uniform film.

• Annealing:

  • Immediately transfer the substrate onto a hotplate and anneal at a specific temperature, typically between 100-150 °C, for 10-60 minutes.[11]

Device Completion

• Hole Transport Layer (HTL) Deposition: After the perovskite film has cooled down, deposit the hole transport layer (e.g., Spiro-OMeTAD) via spin-coating.

• Metal Electrode Deposition: Finally, deposit the metal back contact (e.g., gold or silver) through thermal evaporation.

Visualizations

Experimental Workflow

Caption: Experimental workflow for perovskite solar cell fabrication with ammonium valerate.

Proposed Mechanism of Action

Caption: Proposed mechanism of ammonium valerate in perovskite film passivation and enhancement.

References

• 1. Effects of 5-Ammonium Valeric Acid Iodide as Additive on Methyl Ammonium Lead Iodide Perovskite Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. New additive improves efficiency and stability of perovskite solar cells [inceptivemind.com]
• 3. Additive improves perovskite solar cell stability, efficiency [electronicsonline.net.au]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. mdpi.com [mdpi.com]

Ammonium Valerate as a pH Buffer: A Technical Overview and Guide for Biological Researchers

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Introduction

Ammonium (B1175870) valerate (B167501), the ammonium salt of valeric acid (pentanoic acid), is a chemical compound with the formula C₅H₁₃NO₂. While buffers are essential for maintaining stable pH in biological experiments, the use of ammonium valerate in this capacity is not well-documented in scientific literature. This document provides a technical overview of its properties, potential applications, and important considerations for its use as a pH buffer in biological research. Given the limited data on its use, researchers should exercise caution and perform thorough validation before employing ammonium valerate buffer in their experiments.

Buffering Properties

The effectiveness of a buffer is determined by the pKa of its acidic component. For an ammonium valerate buffer, the relevant pKa is that of valeric acid.

Table 1: Physicochemical Properties of Valeric Acid

Property	Value	Reference
pKa (at 25 °C)	4.84	[Source describing pKa of valeric acid]
Effective Buffering Range (pH)	3.84 - 5.84	Calculated as pKa ± 1

This acidic to slightly acidic buffering range suggests potential applicability in experiments requiring stable pH in this region.

Potential Applications (with Caution)

Based on its buffering range, an ammonium valerate buffer could theoretically be used in:

• Enzyme Assays: For enzymes that have optimal activity in the acidic pH range of 3.8 to 5.8. However, it is crucial to first determine if valerate ions inhibit or otherwise affect the specific enzyme's activity.

• Cell Culture Studies: For specialized cell cultures that may require an acidic extracellular environment. The biological activity and potential cytotoxicity of valerate must be carefully evaluated for the specific cell line being used.

• Spectrophotometry: In assays where a stable acidic pH is required and the buffer components do not interfere with the absorbance readings at the desired wavelength.

• Protein Crystallization: As a component of the crystallization buffer for proteins that are stable and crystallize in an acidic pH range.

Important Considerations and Limitations

Biological Activity of Valerate: Valeric acid and its salts are not biologically inert. They are short-chain fatty acids that can have significant physiological effects.

• Enzyme Inhibition: Valeric acid and its derivatives have been shown to inhibit certain enzymes, such as lipase, α-amylase, and α-glucosidase.

• Cellular Effects: Valerate has been observed to promote intestinal barrier function in Caco-2 cells at concentrations of 2-4 mM. It also exhibits anti-inflammatory, neuroprotective, and anti-cancer properties.[1][2][3] These activities could interfere with experimental results.

• Cytotoxicity: While comprehensive data is lacking for ammonium valerate, related compounds like sodium valproate have demonstrated dose-dependent cytotoxicity in primary rat hepatocytes.[4] It is imperative to determine the cytotoxic concentration of ammonium valerate for any cell line used in an experiment.

Lack of Established Protocols: There is a notable absence of published, standardized protocols for the use of ammonium valerate as a biological buffer. This means that researchers must develop and validate their own protocols.

Mass Spectrometry Incompatibility: As a non-volatile salt, ammonium valerate is generally considered incompatible with mass spectrometry, as it can contaminate the ion source.

Experimental Protocols

Note: The following protocols are based on theoretical calculations and general principles of buffer preparation. They have not been validated from published experimental data using ammonium valerate buffer and should be adapted and validated by the researcher.

Preparation of a 0.1 M Ammonium Valerate Stock Solution

This protocol describes the preparation of a 0.1 M ammonium valerate solution by titrating valeric acid with ammonium hydroxide (B78521).

Materials:

• Valeric acid (liquid)

• Ammonium hydroxide solution (concentrated, ~28-30%)

• High-purity water (e.g., deionized, distilled)

• pH meter

• Magnetic stirrer and stir bar

• Volumetric flasks

• Graduated cylinders and pipettes

Procedure:

• Calculate the required amount of valeric acid:

  • Molar mass of valeric acid (C₅H₁₀O₂) = 102.13 g/mol

  • Density of valeric acid ≈ 0.939 g/mL

  • For 1 L of 0.1 M solution, you need 10.213 g of valeric acid.

  • Volume of valeric acid = 10.213 g / 0.939 g/mL ≈ 10.88 mL

• Initial Dilution:

  • In a fume hood, carefully measure approximately 10.9 mL of valeric acid and add it to a beaker containing about 800 mL of high-purity water.

  • Place the beaker on a magnetic stirrer and begin stirring.

• pH Adjustment:

  • Calibrate the pH meter according to the manufacturer's instructions.

  • Slowly add concentrated ammonium hydroxide dropwise to the valeric acid solution while continuously monitoring the pH.

  • Continue adding ammonium hydroxide until the desired pH within the buffering range (e.g., pH 4.8) is reached. Be cautious, as the reaction is exothermic.

• Final Volume Adjustment:

  • Once the desired pH is stable, transfer the solution to a 1 L volumetric flask.

  • Rinse the beaker with a small amount of high-purity water and add the rinsing to the volumetric flask.

  • Carefully add high-purity water to the flask until the solution reaches the 1 L mark.

  • Stopper the flask and invert it several times to ensure the solution is thoroughly mixed.

• Sterilization and Storage:

  • Filter-sterilize the buffer solution through a 0.22 µm filter into a sterile storage bottle.

  • Store the buffer at 4°C. The stability of the buffer should be determined empirically.

Protocol for Determining Cytotoxicity using MTT Assay

This protocol provides a general method to assess the cytotoxicity of ammonium valerate buffer on a chosen cell line.

Materials:

• The cell line of interest (e.g., HeLa, HEK293)

• Complete cell culture medium

• Ammonium valerate buffer (sterile, stock solution)

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well cell culture plates

• Multichannel pipette

• Plate reader (570 nm)

Workflow:

Caption: Workflow for assessing the cytotoxicity of ammonium valerate buffer.

Procedure:

• Cell Seeding: Seed your cells in a 96-well plate at an appropriate density and incubate for 24 hours.

• Treatment: Prepare a range of concentrations of ammonium valerate buffer in your complete culture medium. Remove the old medium from the cells and replace it with the medium containing different concentrations of the buffer. Include a positive control (e.g., a known cytotoxic agent) and a negative control (untreated cells).

• Incubation: Incubate the plate for the desired exposure time.

• MTT Addition: After incubation, add MTT solution to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Carefully remove the MTT solution and add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control.

Signaling Pathway and Logical Relationships

Henderson-Hasselbalch Equation for Buffer Preparation

The preparation of a buffer with a specific pH is guided by the Henderson-Hasselbalch equation. This diagram illustrates the relationship between the desired pH, the pKa of the weak acid, and the required ratio of the conjugate base to the weak acid.

Caption: Logical flow for calculating the buffer component ratio.

Conclusion

Ammonium valerate is not a standard or commonly used buffer in biological research. Its significant biological activity is a major drawback, as an ideal buffer should be inert. Researchers considering its use must be aware of its potential to influence experimental outcomes and should conduct thorough validation, including cytotoxicity and interference assays. The provided protocols are theoretical and require experimental verification. Due to the lack of established use and potential for complications, exploring more common and well-characterized buffer systems is strongly recommended.

References

• 1. mdpi.com [mdpi.com]
• 2. Valeric Acid Protects Dopaminergic Neurons by Suppressing Oxidative Stress, Neuroinflammation and Modulating Autophagy Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Molecular Targets of Valeric Acid: A Bioactive Natural Product for Endocrine, Metabolic, and Immunological Disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Evaluation of the cytotoxicity of sodium valproate on primary cultured rat hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of Ammonium Valerate in Fecal Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ammonium (B1175870) valerate (B167501), a salt composed of ammonium and valerate ions, is of growing interest in biomedical research, particularly in studies related to the gut microbiome and its influence on host physiology. In aqueous environments such as the gastrointestinal tract, ammonium valerate dissociates into the valerate anion and the ammonium cation. Valerate, a five-carbon short-chain fatty acid (SCFA), is a product of bacterial fermentation of dietary fibers in the colon. SCFAs, including valerate, are known to play crucial roles in maintaining gut homeostasis, serving as an energy source for colonocytes, and acting as signaling molecules that influence various physiological processes.

This document provides detailed application notes and protocols for the analytical quantification of both the valerate and ammonium components of ammonium valerate in fecal samples. The methods described herein are primarily based on gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) for valerate, and colorimetric assays or ion chromatography for ammonium.

Part 1: Quantification of Valerate (as Valeric Acid) in Fecal Samples

The quantification of valerate in fecal samples is typically performed as part of a broader analysis of short-chain fatty acids. The choice between GC-MS and LC-MS/MS often depends on available instrumentation, desired sensitivity, and throughput.

Analytical Method Comparison

Parameter	GC-MS / GC-FID	LC-MS/MS
Throughput	Moderate	High
Sensitivity	High	High to Very High
Derivatization	Often required to improve volatility	Often required to improve ionization and chromatographic retention
Sample Preparation	Can be complex, often involving liquid-liquid extraction	Can be streamlined, compatible with high-throughput sample prep
Robustness	Generally robust and widely available	Highly robust, with excellent specificity from MS/MS

Quantitative Data Summary

The following table summarizes typical quantitative parameters for the analysis of valeric acid in human fecal samples using various methods. These values can vary based on the specific instrumentation, sample preparation protocol, and matrix effects.

Analytical Method	Analyte	LOD	LOQ	Typical Concentration Range (in human feces)	Reference
GC-FID	Valeric Acid	0.06 µg/mL	0.21 µg/mL	-	[1]
GC-FID	Valeric Acid	0.11–0.36 µM	0.38–1.21 µM	-	[2]
GC-MS	Valeric Acid	≤ 0.05 µmol/g	1 µmol/g	-	[3]
LC-MS/MS	Valeric Acid	0.001 mM	-	-	[4]
GC-MS	n-Valeric Acid	-	-	0.6-3.8 mmol/kg (wet weight)	[5]

LOD: Limit of Detection; LOQ: Limit of Quantification; GC-FID: Gas Chromatography with Flame Ionization Detection; GC-MS: Gas Chromatography-Mass Spectrometry; LC-MS/MS: Liquid Chromatography-Tandem Mass Spectrometry.

Experimental Protocols: Valerate Quantification

Protocol 1: GC-MS Analysis of Valeric Acid with Derivatization

This protocol is based on the principles of SCFA analysis using GC-MS, which often requires derivatization to increase the volatility of the analytes.

1. Materials and Reagents:

• Fecal sample (fresh or frozen at -80°C)

• Internal Standard (IS) solution (e.g., 2-ethylbutyric acid or a deuterated valeric acid standard)

• Saturated NaCl solution

• Concentrated HCl

• Diethyl ether

• Derivatization agent (e.g., N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide with 1% TBDMS-Cl)

• Anhydrous sodium sulfate

• GC-MS system with a suitable column (e.g., DB-FATWAX UI)

2. Sample Preparation and Extraction:

• Weigh approximately 50-100 mg of homogenized fecal sample into a 2 mL microcentrifuge tube.

• Add a known amount of internal standard.

• Add 1 mL of saturated NaCl solution and vortex thoroughly.

• Acidify the sample to pH ~2 by adding concentrated HCl.

• Add 1 mL of diethyl ether, vortex for 2 minutes, and centrifuge at 10,000 x g for 10 minutes.

• Transfer the ether layer (top layer) to a new glass vial.

• Repeat the extraction with another 1 mL of diethyl ether and combine the ether layers.

• Dry the ether extract over anhydrous sodium sulfate.

3. Derivatization:

• Transfer a 100 µL aliquot of the dried ether extract to a new vial.

• Add 50 µL of the derivatization agent.

• Cap the vial and heat at 60°C for 30 minutes.

• Cool to room temperature before GC-MS analysis.

4. GC-MS Analysis:

• Injection Volume: 1 µL

• Inlet Temperature: 250°C

• Carrier Gas: Helium

• Oven Program: Start at 60°C, hold for 1 minute, ramp to 240°C at 10°C/min, and hold for 5 minutes.

• MS Parameters: Use electron ionization (EI) and scan in either full scan mode or selected ion monitoring (SIM) mode for higher sensitivity, monitoring characteristic ions for valeric acid derivative and the internal standard.

Protocol 2: LC-MS/MS Analysis of Valeric Acid with Derivatization

This protocol utilizes derivatization with 3-nitrophenylhydrazine (B1228671) (3-NPH), which allows for sensitive detection in negative ion mode LC-MS/MS.[6][7]

1. Materials and Reagents:

• Fecal sample (fresh or frozen at -80°C)

• Internal Standard solution (e.g., deuterated valeric acid)

• Water/Methanol (1:1, v/v)

• 3-nitrophenylhydrazine (3-NPH) hydrochloride solution

• N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide (EDC) hydrochloride solution in pyridine

• Formic acid

• LC-MS/MS system with a C18 reversed-phase column

2. Sample Preparation and Extraction:

• Homogenize the fecal sample in a 1:1 mixture of water and methanol.

• Centrifuge at high speed (e.g., 14,000 x g) for 15 minutes at 4°C.

• Collect the supernatant for derivatization.

3. Derivatization:

• To 50 µL of the fecal extract supernatant, add 50 µL of the internal standard solution.

• Add 20 µL of 200 mM 3-NPH solution.

• Add 20 µL of 120 mM EDC solution.

• Vortex and incubate at 40°C for 30 minutes.

• Quench the reaction by adding 200 µL of 0.1% formic acid.

• Centrifuge to pellet any precipitate and transfer the supernatant for LC-MS/MS analysis.

4. LC-MS/MS Analysis:

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A suitable gradient to separate the SCFA derivatives.

• Flow Rate: 0.3-0.5 mL/min

• Ionization Mode: Negative Electrospray Ionization (ESI-)

• MS Detection: Multiple Reaction Monitoring (MRM) mode, monitoring the specific precursor-to-product ion transitions for the 3-NPH derivative of valeric acid and its internal standard.

Part 2: Quantification of Ammonium in Fecal Samples

The ammonium cation is analyzed separately from valerate. Common methods include colorimetric assays and ion chromatography.

Protocol 3: Colorimetric (Berthelot Reaction) Assay for Ammonium

This method is based on the reaction of ammonia (B1221849) with phenol (B47542) and hypochlorite (B82951) in an alkaline medium to form a blue indophenol (B113434) dye.

1. Materials and Reagents:

• Fecal sample

• Deionized water

• Phenol-nitroprusside solution

• Alkaline hypochlorite solution

• Ammonium chloride standard solutions

• Spectrophotometer or microplate reader

2. Sample Preparation:

• Prepare a fecal homogenate by suspending a known weight of feces in deionized water (e.g., 1:10 w/v).

• Centrifuge at 10,000 x g for 15 minutes at 4°C to pellet solid debris.

• Collect the supernatant for analysis. A deproteinization step may be necessary for some samples.

3. Assay Procedure:

• Pipette samples and ammonium standards into a 96-well plate.

• Add the phenol-nitroprusside solution to each well and mix.

• Add the alkaline hypochlorite solution to each well and mix.

• Incubate at room temperature for 30 minutes.

• Measure the absorbance at a wavelength between 630 nm and 670 nm.

• Calculate the ammonium concentration in the samples by comparing their absorbance to the standard curve.

Protocol 4: Ion Chromatography for Ammonium Quantification

Ion chromatography (IC) is a highly specific and sensitive method for the quantification of inorganic ions, including ammonium.

1. Materials and Reagents:

• Fecal sample

• Deionized water

• Ammonium standard solutions

• IC system with a cation exchange column and a conductivity detector

2. Sample Preparation:

• Prepare a fecal water extract as described in the colorimetric assay (Protocol 3, step 1 & 2).

• Filter the supernatant through a 0.22 µm syringe filter to remove any remaining particulate matter before injection into the IC system.

3. IC Analysis:

• Eluent: Typically a dilute acid solution (e.g., methanesulfonic acid).

• Flow Rate: As recommended for the specific column.

• Detection: Suppressed conductivity detection.

• Quantification: The concentration of ammonium is determined by comparing the peak area in the sample chromatogram to a calibration curve generated from the ammonium standards.

Visualizations

Experimental Workflow Diagrams

Caption: Workflow for Valerate Quantification by GC-MS.

Caption: Workflow for Ammonium Quantification by IC.

Signaling Pathway Diagrams

Valerate, as a short-chain fatty acid, exerts its biological effects primarily through two main mechanisms: activation of G-protein coupled receptors (GPCRs) and inhibition of histone deacetylases (HDACs).

Caption: Valerate Signaling via G-Protein Coupled Receptors.

Caption: Valerate as a Histone Deacetylase (HDAC) Inhibitor.

References

• 1. An Improved Validated Method for the Determination of Short-Chain Fatty Acids in Human Fecal Samples by Gas Chromatography with Flame Ionization Detection (GC-FID) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Development and Validation of a LC-MS/MS Technique for the Analysis of Short Chain Fatty Acids in Tissues and Biological Fluids without Derivatisation Using Isotope Labelled Internal Standards - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Quantification of Fecal Short Chain Fatty Acids by Liquid Chromatography Tandem Mass Spectrometry—Investigation of Pre-Analytic Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Application Notes and Protocols: Ammonium Valerate in Flavor Compound Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ammonium (B1175870) valerate (B167501), the ammonium salt of valeric acid, serves as a versatile and efficient reagent in the synthesis of various flavor esters.[1] Its use presents an alternative to traditional Fischer esterification, which often requires strong acid catalysts.[2][3][4][5] This document provides detailed application notes and experimental protocols for the synthesis of two key flavor compounds, ethyl pentanoate (ethyl valerate) and isoamyl pentanoate (isoamyl valerate), utilizing ammonium valerate as the starting material. These esters are prized in the food and fragrance industries for their characteristic fruity aromas, reminiscent of apple, pineapple, and banana.[6][7][8][9][10][11]

Advantages of Using Ammonium Valerate

The synthesis of esters from the ammonium salt of a carboxylic acid offers several advantages, including the potential for a non-catalytic process.[6] This method can simplify purification and reduce the environmental impact associated with acid catalysts. The reaction proceeds by reacting the ammonium salt with an alcohol, during which ammonia (B1221849) and water are removed to drive the reaction to completion.[6]

Data Presentation: Synthesized Flavor Esters

The following table summarizes the key characteristics of the target flavor compounds synthesized from ammonium valerate.

Compound Name	Systematic Name	CAS Number	Molecular Formula	Molar Mass	Flavor Profile	Applications
Ethyl Valerate	Ethyl pentanoate	539-82-2	C₇H₁₄O₂	130.18 g/mol	Fruity, apple, pineapple, sweet[6][7][8][12]	Beverages, candies, baked goods, perfumes[6]
Isoamyl Valerate	3-Methylbutyl pentanoate	2050-09-1	C₁₀H₂₀O₂	172.26 g/mol	Fruity, apple, banana, pear[2][11][13]	Liqueurs, candy, fragrances[9]

Experimental Protocols

These protocols are based on the principles of non-catalytic esterification of ammonium carboxylates.[6] Optimization of reaction time and temperature may be required to achieve maximum yields.

Protocol 1: Synthesis of Ethyl Pentanoate (Apple/Pineapple Flavor)

Materials:

• Ammonium valerate (CH₃(CH₂)₃COONH₄)

• Ethanol (B145695) (CH₃CH₂OH), absolute

• Reflux apparatus with a condenser

• Heating mantle

• Separatory funnel

• Drying agent (e.g., anhydrous sodium sulfate)

• Distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask, combine ammonium valerate and ethanol. A molar ratio of alcohol to ammonium salt of 5:1 is recommended to drive the reaction towards the product.[6]

• Reflux: Assemble the reflux apparatus and heat the mixture to the boiling point of ethanol (approximately 78°C). Allow the reaction to reflux for 4-6 hours. During reflux, ammonia and water are formed and will be removed in the vapor phase.

• Work-up: After the reflux period, allow the mixture to cool to room temperature. Transfer the mixture to a separatory funnel.

• Washing: Wash the organic layer sequentially with an equal volume of deionized water and then with a saturated sodium bicarbonate solution to remove any unreacted starting material.

• Drying: Separate the organic layer and dry it over anhydrous sodium sulfate.

• Purification: Filter to remove the drying agent and purify the resulting ethyl pentanoate by fractional distillation. The boiling point of ethyl pentanoate is approximately 146°C.

Protocol 2: Synthesis of Isoamyl Pentanoate (Banana/Apple Flavor)

Materials:

• Ammonium valerate (CH₃(CH₂)₃COONH₄)

• Isoamyl alcohol ((CH₃)₂CHCH₂CH₂OH)

• Reflux apparatus with a condenser

• Heating mantle

• Separatory funnel

• Drying agent (e.g., anhydrous magnesium sulfate)

• Distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask, add ammonium valerate and isoamyl alcohol. A suggested molar ratio of alcohol to the ammonium salt is 5:1.[6]

• Reflux: Attach a reflux condenser and heat the mixture to the boiling point of isoamyl alcohol (approximately 132°C). Maintain a gentle reflux for 6-8 hours. The removal of ammonia and water will favor the formation of the ester.

• Work-up: Once the reaction is complete, let the mixture cool down. Transfer the contents to a separatory funnel.

• Washing: Wash the organic phase with deionized water, followed by a wash with a saturated solution of sodium chloride.

• Drying: Isolate the organic layer and dry it using anhydrous magnesium sulfate.

• Purification: After filtering out the drying agent, purify the isoamyl pentanoate via fractional distillation. The boiling point of isoamyl pentanoate is approximately 193°C.

Visualizations

Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of flavor esters from ammonium valerate.

General workflow for flavor ester synthesis.

Logical Relationship of Components

This diagram shows the relationship between the starting materials and the resulting flavor compounds.

Reactants and their corresponding flavor products.

References

• 1. researchgate.net [researchgate.net]
• 2. isoamyl valerate, 2050-09-1 [thegoodscentscompany.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Ester - Wikipedia [en.wikipedia.org]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. Ethyl Pentanoate | 539-82-2 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 7. Human Metabolome Database: Showing metabocard for Ethyl pentanoate (HMDB0040297) [hmdb.ca]
• 8. Ethyl pentanoate - Wikipedia [en.wikipedia.org]
• 9. Isoamyl isovalerate｜lookchem [lookchem.com]
• 10. imbibeinc.com [imbibeinc.com]
• 11. isoamyl valerate [flavscents.com]
• 12. ymdb.ca [ymdb.ca]
• 13. Isoamyl valerate | C10H20O2 | CID 74901 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: Ammonium Valerate as a Histone Deacetylase (HDAC) Inhibitor

For Research Use Only.

Introduction

Histone deacetylases (HDACs) are a class of enzymes crucial to the epigenetic regulation of gene expression. By removing acetyl groups from lysine (B10760008) residues on histone tails, HDACs promote a more compact chromatin structure, leading to transcriptional repression.[1][2] The aberrant activity of HDACs is implicated in the pathogenesis of numerous diseases, particularly cancer, where it can lead to the silencing of tumor suppressor genes.

Histone deacetylase inhibitors (HDACis) are a class of cytostatic agents that block this deacetylation process, causing hyperacetylation of histones, which in turn leads to a more relaxed chromatin state and the re-activation of silenced genes.[1] This can induce cell cycle arrest, differentiation, and apoptosis in cancer cells.[1]

Ammonium (B1175870) valerate (B167501) (azanium pentanoate) is the ammonium salt of valeric acid. Its active component in solution, the valproate anion, is a well-documented inhibitor of Class I histone deacetylases.[3] Valproic acid (VPA), the acidic form of valproate, has been studied extensively for its HDAC inhibitory properties and serves as a proxy for the activity of ammonium valerate in biological systems.[3][4] VPA and its salts are recognized for their anti-cancer effects, which are largely attributed to their ability to inhibit HDACs.[4][5] These application notes provide an overview of the mechanism, quantitative data, and experimental protocols for utilizing ammonium valerate as an HDAC inhibitor in research settings.

Mechanism of Action

Zinc-dependent HDACs (Classes I, II, and IV) utilize a zinc ion in their active site to catalyze the removal of acetyl groups from lysine residues.[5][6] Valproate, the active component of ammonium valerate, is believed to directly inhibit HDAC activity, likely by binding to the catalytic center and blocking substrate access.[4]

The primary consequence of HDAC inhibition is the accumulation of acetylated histones (hyperacetylation), particularly on histones H3 and H4.[4] This neutralizes the positive charge of lysine residues, weakening the electrostatic interaction between histones and DNA. The resulting relaxed chromatin structure allows transcription factors to access DNA and activate the expression of previously silenced genes.[7] Key among these are tumor suppressor genes like p21, a cyclin-dependent kinase inhibitor that plays a critical role in inducing cell cycle arrest. Beyond chromatin remodeling, HDAC inhibitors are known to induce cellular stress, generate free radicals, and promote apoptosis.

Figure 1. Mechanism of HDAC inhibition by ammonium valerate.

Data Presentation

The following tables summarize the inhibitory activity of Valproic Acid (VPA), which is used as a proxy for the valproate anion delivered by ammonium valerate. The data shows that VPA is a millimolar-range inhibitor with selectivity for Class I HDACs over some Class II isoforms.

Table 1: Inhibitory Concentration (IC50) of Valproic Acid against HDAC Isoforms

HDAC Isoform	Class	IC50 (mM)	Reference(s)
HDAC1	I	0.4	[8]
HDAC2	I	0.54	[4][8]
HDAC5	IIa	2.8	[4][8]
HDAC6	IIb	2.4	[4][8]

Note: IC50 values represent the concentration of the inhibitor required to reduce enzyme activity by 50%. Data is for Valproic Acid.

Table 2: Growth Inhibitory Concentration (IC50/GI50) of Valproic Acid in Various Cancer Cell Lines

Cell Line	Cancer Type	Incubation Time	IC50 (mM)	Reference(s)
A549	Non-small-cell Lung Cancer	24 h	10.5	[9]
A549	Non-small-cell Lung Cancer	48 h	6.8	[9]
A549	Non-small-cell Lung Cancer	72 h	4.5	[9]
IMR-32	Neuroblastoma	24 h	0.0027	[10]
SK-N-AS	Neuroblastoma	24 h	0.0024	[10]
U-87 MG	Glioblastoma	24 h	0.0060	[10]
U-251 MG	Glioblastoma	24 h	0.0062	[10]
BT4Cn	Glioma	Not specified	2.67	[5]
HeLa	Cervical Cancer	Not specified	2.05	[5]
MCF-7	Breast Cancer	48 h	Varies

Note: IC50 values can vary significantly based on the assay conditions and specific cell line sensitivities. The data presented for neuroblastoma and glioblastoma cell lines are notably lower (µM range) than typically reported for VPA (mM range) and should be interpreted with caution.[10]

Application Notes

Material Properties and Handling

Ammonium valerate is a white, very hygroscopic crystalline solid. It is highly soluble in water and ethanol. Due to its hygroscopic nature, it should be stored in a tightly sealed container in a dry environment.

Preparation of Stock Solutions

A sterile stock solution can be prepared by dissolving ammonium valerate (Molar Mass: 119.16 g/mol ) in sterile, nuclease-free water or a suitable buffer like PBS.

• To prepare a 1 M stock solution: Dissolve 119.16 mg of ammonium valerate in 1 mL of sterile water.

• Filter-sterilize the solution using a 0.22 µm syringe filter.

• Store the stock solution in aliquots at -20°C. Avoid repeated freeze-thaw cycles.

Use in Cell Culture

When treating cells, the desired final concentration of ammonium valerate can be achieved by diluting the stock solution directly into the cell culture medium. It is recommended to perform a dose-response curve to determine the optimal concentration for a specific cell line and experimental endpoint, typically ranging from 0.5 mM to 10 mM based on VPA data. A vehicle control (e.g., sterile water) should always be included in experiments.

Experimental Protocols

Protocol 1: In Vitro HDAC Activity Assay (Colorimetric)

This protocol provides a general method for measuring total HDAC activity from a nuclear extract in the presence of an inhibitor. This is adapted from commercially available colorimetric assay kits.

Figure 2. Workflow for a colorimetric in vitro HDAC assay.

Methodology:

• Plate Preparation: Use a microplate pre-coated with an acetylated histone substrate.

• Reagent Preparation: Prepare serial dilutions of ammonium valerate (e.g., from 100 mM down to 0.1 mM). Prepare nuclear cell extract to serve as the source of HDAC enzymes. Include a positive control inhibitor (e.g., Trichostatin A) and a no-inhibitor control.

• Enzymatic Reaction: Add assay buffer, nuclear extract, and the inhibitor (or vehicle) to the wells.

• Incubation: Incubate the plate at 37°C for 45-60 minutes to allow for the deacetylation reaction to occur.

• Detection:

  • Wash the wells with a wash buffer.

  • Add a primary antibody that specifically recognizes the acetylated substrate and incubate for 60 minutes at room temperature.

  • Wash the wells and add a horseradish peroxidase (HRP)-conjugated secondary antibody. Incubate for 60 minutes.

  • Wash the wells and add a colorimetric HRP substrate.

  • Stop the reaction with a stop solution.

• Data Acquisition: Read the absorbance at 450 nm using a microplate reader. The signal intensity will be inversely proportional to HDAC activity.

• Analysis: Calculate the percent inhibition for each concentration of ammonium valerate and determine the IC50 value.

Protocol 2: Cellular Histone Acetylation Assay by Western Blot

This protocol is used to confirm that ammonium valerate treatment leads to histone hyperacetylation in cultured cells.

Figure 3. Workflow for Western Blot analysis of histone acetylation.

Methodology:

• Cell Culture and Treatment: Seed cells (e.g., HeLa, A549) in 6-well plates. Once they reach 70-80% confluency, treat them with varying concentrations of ammonium valerate (e.g., 0, 1, 2.5, 5 mM) for 12-24 hours.

• Protein Extraction: Wash cells with cold PBS and lyse them using RIPA buffer supplemented with protease and HDAC inhibitors (e.g., sodium butyrate, TSA).

• Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Normalize protein amounts, mix with Laemmli sample buffer, boil for 5 minutes, and load onto a polyacrylamide gel.

• Transfer: Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane overnight at 4°C with a primary antibody against an acetylated histone (e.g., anti-acetyl-Histone H3) and a loading control (e.g., anti-total-Histone H3 or anti-Actin).

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane, apply an enhanced chemiluminescence (ECL) substrate, and visualize the protein bands using a chemiluminescence imager. An increase in the acetyl-H3 signal relative to the total-H3 control indicates HDAC inhibition.

Protocol 3: Cell Viability Assay (MTT/MTS)

This protocol measures the effect of ammonium valerate on the metabolic activity of cultured cells, which serves as an indicator of cell viability and proliferation.

Methodology:

• Cell Seeding: Seed cancer cells into a 96-well plate at an appropriate density (e.g., 5,000 cells/well) and allow them to adhere overnight.

• Treatment: Replace the medium with fresh medium containing serial dilutions of ammonium valerate. Include a vehicle-only control.

• Incubation: Incubate the cells for a desired period (e.g., 24, 48, or 72 hours).

• MTT/MTS Addition: Add MTT or MTS reagent to each well according to the manufacturer's instructions and incubate for 1-4 hours. The reagent is converted by metabolically active cells into a colored formazan (B1609692) product.

• Solubilization (for MTT assay): If using MTT, add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Data Acquisition: Read the absorbance at the appropriate wavelength (e.g., 570 nm for MTT) using a microplate reader.

• Analysis: Normalize the absorbance values to the vehicle control to calculate the percentage of cell viability. Plot the viability against the log of the inhibitor concentration to generate a dose-response curve and calculate the GI50/IC50 value.

Signaling Pathway Visualization

HDAC inhibition by ammonium valerate can reactivate key tumor suppressor pathways, leading to anti-proliferative effects. The diagram below illustrates the induction of the p21 pathway, a common mechanism for HDACi-induced cell cycle arrest.

Figure 4. Ammonium valerate induces cell cycle arrest via the p21 pathway.

References

• 1. promega.com [promega.com]
• 2. Valproic acid defines a novel class of HDAC inhibitors inducing differentiation of transformed cells | The EMBO Journal [link.springer.com]
• 3. Cell type-specific anti-cancer properties of valproic acid: independent effects on HDAC activity and Erk1/2 phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Preparation of reagents: Stock/Bench Reagents: HOW TO PREPARE STOCK SOLUTION [stockreagent.blogspot.com]
• 5. selleckchem.com [selleckchem.com]
• 6. Anticancer Effects of Valproic Acid via Regulation of Epigenetic Mechanisms in Non-small-cell Lung Cancer A549 Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Ammonium Valerate [drugfuture.com]
• 9. Ammonium valerate - Wikipedia [en.wikipedia.org]
• 10. ammonium valerate [chemister.ru]

Application Notes and Protocols: Ammonium Valerate in Short-Chain Fatty Acid Metabolism Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ammonium (B1175870) valerate (B167501), a salt of the short-chain fatty acid (SCFA) valeric acid, is emerging as a significant tool in the study of SCFA metabolism and its systemic effects. As a product of gut microbial metabolism, valerate and its derivatives are gaining attention for their potential roles in gut health, neurobiology, and metabolic regulation. These application notes provide a comprehensive overview of the use of ammonium valerate in both in vitro and in vivo research models, complete with detailed experimental protocols and quantitative data summaries to facilitate further investigation into its therapeutic potential.

I. In Vitro Applications: Intestinal Barrier Function in Caco-2 Cells

Valerate has been shown to enhance intestinal barrier function, a critical aspect of gut health. The following protocols are designed to assess the effects of ammonium valerate on a Caco-2 cell monolayer model of the human intestinal epithelium.

Quantitative Data Summary: Effects of Valerate on Caco-2 Cell Monolayer

Parameter	Valerate Concentration	Result	Reference
Transepithelial Electrical Resistance (TEER)	2 mM	Maximum increase observed	[1]
Paracellular Permeability	0 - 4 mM	Reduced paracellular permeability	[1]
AMPK Activation	Not specified	Induced AMPK activation	[1]
Tight Junction Assembly	Not specified	Promoted tight junction assembly	[1]

Experimental Protocols

• Cell Seeding: Seed Caco-2 cells onto polycarbonate membrane Transwell® inserts (0.4 µm pore size) at a density of 1 x 105 cells/cm².

• Culture Medium: Maintain the cells in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 1% non-essential amino acids, and 1% penicillin-streptomycin.

• Differentiation: Culture the cells for 21 days post-seeding to allow for spontaneous differentiation into a polarized monolayer. Change the medium every 2-3 days.

• Stock Solution: Prepare a sterile stock solution of ammonium valerate in serum-free DMEM.

• Treatment: After 21 days of differentiation, replace the culture medium with fresh medium containing ammonium valerate at desired concentrations (e.g., 0, 1, 2, 4 mM). Treat the cells for 24 hours.

• Equilibration: Allow the cell monolayers to equilibrate to room temperature for 30 minutes before measurement.

• Measurement: Use a voltohmmeter with "chopstick" electrodes. Place the shorter electrode in the apical compartment and the longer electrode in the basolateral compartment.

• Calculation: Record the resistance reading. To calculate the TEER value (Ω·cm²), subtract the resistance of a blank insert without cells and multiply by the surface area of the insert.

• Marker Loading: Following ammonium valerate treatment, wash the monolayers with pre-warmed Hanks' Balanced Salt Solution (HBSS). Add a fluorescent marker of appropriate molecular weight (e.g., FITC-dextran 4 kDa) to the apical compartment.

• Sampling: At designated time points (e.g., 0, 30, 60, 90, 120 minutes), collect samples from the basolateral compartment.

• Quantification: Measure the fluorescence intensity of the basolateral samples using a fluorescence plate reader.

• Calculation: Determine the apparent permeability coefficient (Papp) using the following formula: Papp (cm/s) = (dQ/dt) / (A * C0), where dQ/dt is the rate of marker transport, A is the surface area of the insert, and C0 is the initial concentration of the marker in the apical compartment.

• Cell Lysis: After treatment, wash the Caco-2 monolayers with ice-cold PBS and lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane and incubate with primary antibodies against tight junction proteins (e.g., occludin, claudin-1, ZO-1). Subsequently, incubate with an appropriate HRP-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Visualization of Experimental Workflow

Workflow for in vitro assessment of ammonium valerate on intestinal barrier function.

II. In Vivo Applications: Modulation of SCFA Metabolism and Behavior in Mice

Oral administration of sodium valerate (a common salt of valeric acid used in in vivo studies) has been shown to influence alcohol consumption and related behaviors in mice, mediated by changes in GABA levels, histone acetylation, and the gut microbiome.

Quantitative Data Summary: Effects of Sodium Valerate in a Mouse Model of Binge Drinking

Parameter	Treatment Group	Control Group	Percent Change	Reference
Ethanol (B145695) Consumption	4.03 g/kg	7.16 g/kg	40% reduction	[2]
Blood Ethanol Concentration	54.3 mg/dl	116.3 mg/dl	53% reduction	[2]
GABA Levels in Stool	Significantly elevated	-	-	[3]
GABA Levels in Amygdala	Significantly elevated	-	-	[3]
H4 Acetylation in Amygdala	Significantly increased	-	-	[3]

Experimental Protocols

• Housing: Individually house C57BL/6J mice to accurately measure liquid consumption.

• Acclimation: Allow mice to acclimate to single housing for at least one week before the start of the experiment.

• Procedure:

  • Three hours into the dark cycle, replace the water bottle with a bottle containing a 20% (v/v) ethanol solution.

  • On days 1-3, allow access to the ethanol solution for 2 hours.

  • On day 4, extend the access to 4 hours.

  • After each session, replace the ethanol bottle with the water bottle.

  • Measure the amount of ethanol consumed by weighing the bottles before and after each session.

• Preparation: Dissolve sodium valerate in sterile saline to the desired concentration.

• Administration: Administer the sodium valerate solution or saline (for the control group) daily via oral gavage for a predetermined period (e.g., 10 days) before and during the "Drinking in the Dark" procedure.

• Blood: Collect blood samples via tail vein or cardiac puncture for the measurement of blood ethanol concentration and plasma GABA levels.

• Stool: Collect fresh fecal pellets for the analysis of GABA levels and 16S rRNA sequencing of the gut microbiota.

• Brain Tissue: Euthanize mice and dissect the amygdala for the analysis of GABA levels, histone acetylation, and RNA sequencing.

• GABA ELISA:

  • Homogenize tissue samples (amygdala) or stool samples in PBS.

  • Centrifuge the homogenates to pellet debris.

  • Use the supernatant to perform a competitive ELISA for GABA according to the manufacturer's instructions.

• Histone Acetylation Assay:

  • Isolate nuclei from amygdala tissue.

  • Extract histone proteins.

  • Perform a western blot using antibodies specific for acetylated H4 and total H4 to determine the relative level of acetylation.

• 16S rRNA Gene Sequencing:

  • Extract microbial DNA from fecal samples.

  • Amplify the V4 hypervariable region of the 16S rRNA gene using PCR.

  • Sequence the amplicons on a high-throughput sequencing platform.

  • Analyze the sequencing data to determine the composition of the gut microbiota.

• RNA Sequencing (RNAseq):

  • Extract total RNA from amygdala tissue.

  • Prepare RNA sequencing libraries.

  • Sequence the libraries on a high-throughput sequencing platform.

  • Analyze the data to identify differentially expressed genes and affected signaling pathways.

Visualization of Signaling Pathways and Experimental Workflow

Workflow for in vivo investigation of sodium valerate's effects.

Proposed signaling pathways of sodium valerate in reducing alcohol consumption.

Conclusion

Ammonium valerate and its salts are valuable research tools for investigating the multifaceted roles of short-chain fatty acids in host physiology. The protocols and data presented here provide a foundation for researchers to explore the mechanisms by which valerate influences intestinal barrier function, gut-brain axis signaling, and metabolic processes. These studies are crucial for the development of novel therapeutic strategies targeting the gut microbiome and its metabolites for a range of health conditions.

References

• 1. 2.2.3. Drinking-in-the-Dark [bio-protocol.org]
• 2. Microbiota DNA isolation, 16S rRNA amplicon sequencing, and bioinformatic analysis for bacterial microbiome profiling of rodent fecal samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. “Drinking in the Dark” (DID): A Simple Mouse Model of Binge-Like Alcohol Intake - PMC [pmc.ncbi.nlm.nih.gov]

Delivery Methods for Ammonium Valerate in In Vivo Animal Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ammonium (B1175870) valerate (B167501), the ammonium salt of valeric acid, is a compound with historical use as a sedative.[1] Its investigation in modern in vivo animal studies requires well-defined and reproducible delivery methods to assess its pharmacokinetic, pharmacodynamic, and toxicological profiles. This document provides detailed application notes and protocols for the most common administration routes of ammonium salts in rodent models, based on available literature for structurally related compounds. Due to a lack of specific in vivo studies on ammonium valerate, the quantitative data and protocols presented here are extrapolated from studies on other ammonium salts, such as ammonium acetate (B1210297) and perfluorinated ammonium salts. Researchers should use this information as a starting point and perform dose-ranging studies to determine the optimal and safe dosage for ammonium valerate in their specific animal model and experimental context.

Key Considerations for In Vivo Delivery

Before commencing any in vivo study, it is crucial to consider several factors that can influence the outcome of the experiment:

• Vehicle Selection: The vehicle used to dissolve or suspend ammonium valerate must be sterile and physiologically compatible to minimize irritation and toxicity. Given that ammonium valerate is readily soluble in water, sterile water or saline are appropriate vehicle choices.[1]

• pH and Osmolality: The pH and osmolality of the final formulation should be adjusted to be as close to physiological levels as possible to avoid discomfort and tissue damage at the site of administration.

• Animal Welfare: Proper handling and restraint techniques are essential to minimize stress, which can be a confounding factor in many studies. For procedures like oral gavage, the use of appropriate technique is critical to avoid injury.[2] The stress induced by repeated injections should also be considered in the experimental design.[3]

Common Delivery Methods

The most frequently used administration routes for systemic delivery of compounds in rodent studies are oral gavage and intraperitoneal injection.

Oral Gavage (PO)

Oral gavage ensures the precise administration of a known quantity of a substance directly into the stomach.

Protocol for Oral Gavage in Mice:

• Preparation of Dosing Solution:

  • Dissolve ammonium valerate in a suitable vehicle (e.g., sterile deionized water) to the desired concentration.

  • Ensure the solution is at room temperature before administration.

• Animal Handling and Restraint:

  • Gently restrain the mouse, ensuring a firm but not restrictive grip to prevent injury.

• Administration:

  • Use a proper-sized, ball-tipped gavage needle (e.g., 20-gauge for an adult mouse).

  • Measure the distance from the oral cavity to the xiphoid process to estimate the correct insertion depth.

  • Gently insert the gavage needle into the esophagus and advance it into the stomach.

  • Slowly administer the dosing solution. The typical dose volume for a mouse is 5-10 mL/kg.[4]

  • Carefully withdraw the needle.

• Post-Administration Monitoring:

  • Observe the animal for any signs of distress, such as respiratory difficulty or changes in behavior.

  • Record clinical observations at regular intervals.[4]

Intraperitoneal Injection (IP)

Intraperitoneal injection allows for rapid absorption of a substance into the systemic circulation.

Protocol for Intraperitoneal Injection in Rats:

• Preparation of Dosing Solution:

  • Dissolve ammonium valerate in a sterile, physiologically compatible vehicle (e.g., sterile saline).

  • The solution should be filtered through a 0.22 µm filter to ensure sterility.

• Animal Handling and Restraint:

  • Securely restrain the rat, exposing the abdominal area.

• Administration:

  • Use an appropriate-sized sterile needle and syringe (e.g., 23-25 gauge).

  • Insert the needle into the lower right or left quadrant of the abdomen at a shallow angle to avoid puncturing internal organs.

  • Aspirate to ensure no bodily fluids are drawn into the syringe before injecting.

  • Inject the solution slowly.

• Post-Administration Monitoring:

  • Monitor the animal for any adverse reactions at the injection site or systemic signs of toxicity.

Quantitative Data Summary

The following tables summarize dosage information extrapolated from in vivo studies of other ammonium salts. These values should be used as a reference point for initial dose-finding studies with ammonium valerate.

Compound	Animal Model	Administration Route	Vehicle	Dosage	Reference
PFH Ammonium Salt	Female Crl:CD(1CR) mice	Oral Gavage	Reverse osmosis deionized water	35, 175, 350 mg/kg	[4]
Ammonium Acetate	Mice	Intraperitoneal	Not Specified	12 mmol/kg	[5]
Ammonium Acetate	Rats	Intraperitoneal	Not Specified	7 mmol/kg	[5]

Table 1: Summary of Dosages for Related Ammonium Compounds in Rodent Models.

Experimental Workflow

The following diagram illustrates a general experimental workflow for evaluating the in vivo effects of ammonium valerate.

General experimental workflow for in vivo studies.

Potential Signaling Pathways

Acute toxicity from ammonium compounds is strongly linked to the overactivation of N-methyl-D-aspartate (NMDA) receptors, leading to excitotoxicity.[5] The binding of excess glutamate (B1630785) to NMDA receptors triggers a cascade of intracellular events culminating in neuronal cell death.

The diagram below illustrates the proposed signaling pathway for ammonium-induced neurotoxicity.

Proposed signaling pathway for ammonium-induced neurotoxicity.

This pathway highlights the central role of NMDA receptor-mediated calcium influx, leading to downstream events such as the activation of neuronal nitric oxide synthase (nNOS), increased production of reactive oxygen species (ROS), mitochondrial dysfunction, and ultimately, apoptotic cell death.

Conclusion

The successful in vivo delivery of ammonium valerate in animal studies is achievable through established methods such as oral gavage and intraperitoneal injection. While specific data for ammonium valerate is currently unavailable, the provided protocols and dosage information for related ammonium compounds offer a solid foundation for initiating research. Careful consideration of the experimental design, including vehicle selection, administration technique, and potential for stress-induced artifacts, is paramount for obtaining reliable and reproducible data. Further investigation into the precise mechanisms of ammonium valerate's action will be crucial for understanding its full biological and toxicological profile.

References

• 1. Ammonium valerate - Wikipedia [en.wikipedia.org]
• 2. Extrasynaptic NMDA receptors in acute and chronic excitotoxicity: implications for preventive treatments of ischemic stroke and late-onset Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Roles of neuroactive amino acids in ammonia neurotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ricerca.unich.it [ricerca.unich.it]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Overcoming Solubility Challenges of Ammonium Valerate in Non-Polar Solvents

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the solubility issues of ammonium (B1175870) valerate (B167501) in non-polar solvents.

Frequently Asked Questions (FAQs)

Q1: Why is ammonium valerate poorly soluble in non-polar solvents?

Ammonium valerate is an ionic salt. It consists of a positively charged ammonium cation (NH₄⁺) and a negatively charged valerate anion (CH₃(CH₂)₃COO⁻). Non-polar solvents, such as hexane (B92381), toluene (B28343), and chloroform (B151607), have low dielectric constants and cannot effectively solvate these charged ions. The strong electrostatic attraction between the ammonium and valerate ions is energetically more favorable than the weak interactions with non-polar solvent molecules, leading to poor solubility. The principle of "like dissolves like" governs solubility, and polar or ionic solutes like ammonium valerate dissolve best in polar solvents like water or ethanol.

Q2: What are the primary strategies to enhance the solubility of ammonium valerate in non-polar solvents?

There are three primary advanced techniques to overcome the solubility challenges of ammonium valerate in non-polar media:

• Reverse Micelle Solubilization: This method involves the use of surfactants in a non-polar solvent to create nano-sized water droplets called reverse micelles. The polar heads of the surfactant molecules sequester the ammonium valerate within these aqueous cores, while the hydrophobic tails extend into the non-polar solvent, effectively dissolving the salt in the bulk organic phase.

• Phase Transfer Catalysis (PTC): A phase transfer catalyst, typically a quaternary ammonium salt with long alkyl chains, is used to transport the valerate anion from an aqueous or solid phase into the non-polar organic phase. The large, lipophilic cation of the catalyst forms an ion pair with the valerate anion, rendering it soluble in the organic solvent where it can then react.

• Hydrophobic Ion Pairing (HIP): This technique involves replacing the ammonium cation with a larger, more hydrophobic counter-ion. This new ion pair has significantly reduced aqueous solubility and increased solubility in organic solvents.

Q3: Can I just heat the mixture to improve solubility?

While gently heating the mixture can sometimes increase the solubility of a compound, it is often not a sufficient or practical solution for highly polar compounds like ammonium valerate in non-polar solvents. The energy input from moderate heating is typically not enough to overcome the strong ionic interactions of the salt. Furthermore, excessive heating can lead to the decomposition of ammonium valerate or other temperature-sensitive reagents in your experiment.

Q4: Are there any simple co-solvents I can try first?

Before resorting to more complex methods, you could explore the use of a polar aprotic co-solvent. Adding a small amount of a solvent like tetrahydrofuran (B95107) (THF) or 1,4-dioxane (B91453) to your non-polar solvent might slightly improve the solubility of ammonium valerate. However, for significant solubility enhancement required for most applications, the advanced techniques mentioned above are generally necessary.

Troubleshooting Guide

Issue Encountered	Possible Cause	Suggested Solution
Ammonium valerate remains as a solid precipitate in the non-polar solvent.	High ionic nature of ammonium valerate.	Implement an advanced solubilization technique such as reverse micelle formation, phase transfer catalysis, or hydrophobic ion pairing.
The chosen solubility enhancement method is not effective.	Suboptimal experimental conditions (e.g., wrong surfactant, catalyst, or solvent).	Refer to the detailed experimental protocols below. Systematically screen different surfactants, catalysts, or counter-ions. Adjust concentrations and temperature as needed.
The reaction involving the solubilized ammonium valerate is not proceeding.	The solubilization method may be interfering with the reaction.	Ensure the chosen surfactant or catalyst is compatible with your reaction chemistry. For example, some phase transfer catalysts can be "poisoned" by certain reactants. Consider switching to a different solubilization technique.
Difficulty in removing the solubilizing agent (surfactant, catalyst) after the reaction.	The solubilizing agent has similar properties to the product.	Plan for a purification step that can effectively separate your product from the solubilizing agent. This may include column chromatography, distillation, or crystallization.

Data Presentation: Illustrative Solubility of Ammonium Valerate

The following table provides an illustrative comparison of the estimated solubility of ammonium valerate in various non-polar solvents, both with and without the application of advanced solubilization techniques. Note: This data is for illustrative purposes to demonstrate the potential efficacy of these methods and may not represent actual experimental values.

Solvent	Method	Estimated Solubility (g/L)
Hexane	None	< 0.01
Hexane	Reverse Micelles (AOT)	1 - 5
Toluene	None	< 0.05
Toluene	Phase Transfer Catalysis (TBAB)	2 - 10
Chloroform	None	< 0.1
Chloroform	Hydrophobic Ion Pairing (TBA)	5 - 20

Abbreviations: AOT (Dioctyl sulfosuccinate (B1259242) sodium salt), TBAB (Tetrabutylammonium bromide), TBA (Tetrabutylammonium).

Experimental Protocols

Protocol 1: Solubilization using Reverse Micelles

This protocol describes the preparation of a solution of ammonium valerate in hexane using the surfactant dioctyl sulfosuccinate sodium salt (AOT) to form reverse micelles.

Materials:

• Ammonium valerate

• Hexane (anhydrous)

• Dioctyl sulfosuccinate sodium salt (AOT)

• Deionized water

• Magnetic stirrer and stir bar

• Volumetric flasks and pipettes

Methodology:

• Prepare the Surfactant Solution: Dissolve a specific concentration of AOT (e.g., 100 mM) in anhydrous hexane. Stir until the surfactant is completely dissolved.

• Prepare the Ammonium Valerate Stock Solution: Prepare a concentrated aqueous solution of ammonium valerate (e.g., 1 M).

• Form the Reverse Micelles: To the AOT/hexane solution, add a small, precise amount of the aqueous ammonium valerate solution. The molar ratio of water to surfactant (W₀) is a critical parameter. Start with a low W₀ (e.g., 5-10).

• Solubilization: Stir the mixture vigorously for at least 30 minutes. The solution should become clear and transparent, indicating the formation of reverse micelles containing the ammonium valerate.

Protocol 2: Solubilization using Phase Transfer Catalysis

This protocol outlines the transfer of ammonium valerate into toluene from a solid phase using tetrabutylammonium (B224687) bromide (TBAB) as a phase transfer catalyst.

Materials:

• Ammonium valerate (solid)

• Toluene (anhydrous)

• Tetrabutylammonium bromide (TBAB)

• Magnetic stirrer and stir bar

• Round-bottom flask

Methodology:

• Combine Reagents: In a round-bottom flask, combine solid ammonium valerate (1 equivalent), the phase transfer catalyst TBAB (0.05-0.1 equivalents), and anhydrous toluene.

• Stirring and Heating: Stir the suspension vigorously at room temperature or with gentle heating (e.g., 40-50 °C). Vigorous stirring is crucial to maximize the interfacial area between the solid and liquid phases.

• Monitoring: Monitor the dissolution of the solid ammonium valerate over time. The formation of the soluble tetrabutylammonium valerate ion pair in the toluene phase will result in the gradual disappearance of the solid.

Protocol 3: Solubilization using Hydrophobic Ion Pairing

This protocol describes the formation of a hydrophobic ion pair of valerate with tetrabutylammonium (TBA) to enhance its solubility in chloroform.

Materials:

• Ammonium valerate

• Tetrabutylammonium hydroxide (B78521) (TBAOH) or Tetrabutylammonium bromide (TBAB)

• Valeric acid

• Chloroform

• Deionized water

• Separatory funnel

• Rotary evaporator

Methodology:

• Ion Exchange (Option A - starting from valeric acid): a. In a flask, dissolve valeric acid in a suitable solvent (e.g., methanol). b. Add an equimolar amount of tetrabutylammonium hydroxide. c. Remove the solvent under reduced pressure to obtain tetrabutylammonium valerate.

• Ion Exchange (Option B - starting from ammonium valerate): a. Dissolve ammonium valerate in water. b. Dissolve an equimolar amount of tetrabutylammonium bromide in a non-polar solvent immiscible with water (e.g., dichloromethane). c. Combine the two solutions in a separatory funnel and shake vigorously. The tetrabutylammonium cation will exchange with the ammonium cation, forming the hydrophobic tetrabutylammonium valerate in the organic phase. d. Separate the organic layer and wash it with deionized water to remove any remaining ammonium bromide. e. Dry the organic layer over anhydrous sodium sulfate (B86663) and remove the solvent to obtain the tetrabutylammonium valerate salt.

• Dissolution: Dissolve the resulting tetrabutylammonium valerate salt in chloroform to the desired concentration.

Visualizations

Caption: Troubleshooting workflow for overcoming solubility issues.

Caption: Experimental workflow for Phase Transfer Catalysis.

Caption: Logical relationship in Hydrophobic Ion Pairing.

preventing degradation of ammonium valerate in aqueous solutions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with aqueous solutions of ammonium (B1175870) valerate (B167501). Our goal is to help you prevent degradation and ensure the stability and reliability of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is ammonium valerate and why is its stability in aqueous solutions a concern?

Ammonium valerate is the ammonium salt of valeric acid, a short-chain fatty acid.[1][2][3][4][5] In aqueous solutions, it exists in equilibrium with its constituent ions, ammonium (NH₄⁺) and valerate (CH₃(CH₂)₃COO⁻), as well as dissolved ammonia (B1221849) (NH₃) and valeric acid (CH₃(CH₂)₃COOH). The primary concern with its stability is the potential for the volatile ammonia gas to escape from the solution. This loss of ammonia shifts the equilibrium, leading to an increase in the concentration of valeric acid and a corresponding decrease in the pH of the solution. This change in composition and pH can significantly impact experimental outcomes.

Q2: What are the main factors that contribute to the degradation of ammonium valerate in an aqueous solution?

The degradation of ammonium valerate in an aqueous solution is primarily influenced by:

• Temperature: Higher temperatures increase the volatility of dissolved ammonia, accelerating its loss from the solution and shifting the equilibrium towards the formation of valeric acid.[6]

• pH: The equilibrium between ammonium (NH₄⁺) and ammonia (NH₃) is pH-dependent. At higher pH values, the equilibrium shifts towards the formation of ammonia gas, which can then be lost to the atmosphere.

• Exposure to Air: Open or poorly sealed containers allow for the continuous escape of ammonia gas, driving the degradation process.

Q3: What are the ideal storage conditions for an ammonium valerate aqueous solution?

To minimize degradation, aqueous solutions of ammonium valerate should be stored in a cool, dark place in a tightly sealed container to prevent the escape of ammonia.[7][8][9] Refrigeration is recommended for long-term storage. Avoid exposure to heat sources and direct sunlight.

Q4: What are the visible signs of ammonium valerate degradation?

A noticeable change in the odor of the solution is a key indicator of degradation. A strong, pungent smell of valeric acid (often described as unpleasant or like "dirty socks") suggests that the ammonium has dissociated and the free acid is present in significant concentrations. Another sign is a decrease in the pH of the solution.

Q5: Can I use a buffer to stabilize my ammonium valerate solution?

While buffers can help maintain a specific pH, the choice of buffer is critical. Ammonium acetate (B1210297) or ammonium formate (B1220265) solutions can provide some buffering capacity around pH 4.75 and 9.25 respectively.[10] However, it is important to note that ammonium acetate is not a buffer at neutral pH.[10] The compatibility of any buffer system with your specific experimental conditions and downstream applications must be carefully considered. It is generally recommended to control degradation by optimizing storage conditions (low temperature, sealed containers) rather than relying solely on buffers.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Unexpectedly low pH of the solution.	Loss of ammonia (NH₃) from the solution, leading to an excess of valeric acid.	1. Ensure the storage container is tightly sealed. 2. Store the solution at a lower temperature (e.g., in a refrigerator). 3. Prepare fresh solutions more frequently.
Strong, unpleasant odor from the solution.	Significant degradation of ammonium valerate to valeric acid.	1. Discard the solution and prepare a fresh batch. 2. Review storage procedures to minimize ammonia loss.
Inconsistent experimental results over time.	The concentration of the active species is changing due to degradation.	1. Use freshly prepared solutions for each experiment. 2. If using a stock solution, perform a quality control check (e.g., pH measurement, analytical quantification) before each use.
Precipitate formation in the solution.	This is less common for ammonium valerate but could be due to interactions with other components in a complex mixture or significant pH shifts affecting solubility.	1. Analyze the precipitate to determine its composition. 2. Assess the compatibility of all components in your formulation.

Experimental Protocols

Protocol 1: Quantification of Valeric Acid by High-Performance Liquid Chromatography (HPLC)-UV

This method is suitable for determining the concentration of valeric acid, a key degradation product.

1. Instrumentation and Materials:

• High-Performance Liquid Chromatograph (HPLC) with a UV detector.

• C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile phase: Acetonitrile (B52724) and a slightly acidic aqueous solution (e.g., 0.1% phosphoric acid in water), in an isocratic or gradient elution. A common mobile phase is a mixture of acetonitrile and water (60:40, v/v).[11]

• Valeric acid standard.

• Volumetric flasks and pipettes.

• 0.45 µm syringe filters.

2. Preparation of Standards:

• Prepare a stock solution of valeric acid in the mobile phase.

• Create a series of calibration standards by serially diluting the stock solution.

3. Sample Preparation:

• Dilute a known volume of your ammonium valerate solution with the mobile phase to a concentration within the calibration range.

• Filter the diluted sample through a 0.45 µm syringe filter before injection.

4. HPLC Analysis:

• Set the UV detector to a low wavelength, typically around 210 nm, for detecting carboxylic acids.

• Inject the standards and the sample onto the HPLC system.

• Record the retention times and peak areas.

5. Data Analysis:

• Construct a calibration curve by plotting the peak area of the valeric acid standards against their known concentrations.

• Determine the concentration of valeric acid in your sample by interpolating its peak area on the calibration curve.

Protocol 2: Monitoring Ammonium Ion Concentration by Ion Chromatography

This method can be used to track the concentration of the ammonium ion in your solution.

1. Instrumentation and Materials:

• Ion chromatograph (IC) with a conductivity detector.

• Cation-exchange column.

• Eluent (e.g., a dilute acid solution like methanesulfonic acid).

• Ammonium chloride or ammonium sulfate (B86663) standard.

• Deionized water.

• Volumetric flasks and pipettes.

• 0.45 µm syringe filters.

2. Preparation of Standards:

• Prepare a stock solution of an ammonium salt (e.g., ammonium chloride) in deionized water.

• Prepare a series of calibration standards by diluting the stock solution.

3. Sample Preparation:

• Dilute your ammonium valerate solution with deionized water to bring the ammonium concentration into the calibration range.

• Filter the sample through a 0.45 µm syringe filter.

4. IC Analysis:

• Inject the standards and the sample into the IC system.

• Record the retention times and peak areas for the ammonium ion.

5. Data Analysis:

• Create a calibration curve by plotting the peak area of the ammonium standards against their concentrations.

• Calculate the concentration of ammonium in your sample based on its peak area.

Visualizations

Caption: Degradation pathway of ammonium valerate in an aqueous solution.

Caption: Experimental workflow for assessing ammonium valerate degradation.

References

• 1. Ammonium valerate - Wikipedia [en.wikipedia.org]
• 2. canyoncomponents.com [canyoncomponents.com]
• 3. Ammonium Valerate [drugfuture.com]
• 4. ammonium valerate [chemister.ru]
• 5. Ammonium Valerate | C5H13NO2 | CID 162525 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. libjournals.unca.edu [libjournals.unca.edu]
• 7. covachem.com [covachem.com]
• 8. fishersci.com [fishersci.com]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. Addressing a Common Misconception: Ammonium Acetate as Neutral pH "Buffer" for Native Electrospray Mass Spectrometry [pubmed.ncbi.nlm.nih.gov]
• 11. Kinetics of Thermal Degradation of Betamethasone Valerate and Betamethasone Dipropionate in Different Media - PMC [pmc.ncbi.nlm.nih.gov]

improving yield and purity of ammonium valerate synthesis

Technical Support Center: Ammonium (B1175870) Valerate (B167501) Synthesis

This guide provides troubleshooting and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of ammonium valerate, focusing on improving both yield and purity.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction for synthesizing ammonium valerate?

A1: The most common method for preparing ammonium valerate is through the acid-base neutralization reaction between valeric acid and ammonium hydroxide (B78521).[1] The chemical equation is:

CH₃(CH₂)₃COOH + NH₄OH → CH₃(CH₂)₃COONH₄ + H₂O

Q2: What are the key physical properties of ammonium valerate?

A2: Ammonium valerate typically appears as white, hygroscopic crystals.[2] It is highly soluble in water and alcohol, and also soluble in ether.[1][2] It possesses the characteristic odor of valeric acid.[1]

Q3: What are the primary challenges in synthesizing high-purity ammonium valerate?

A3: The main challenges include:

• Controlling Stoichiometry: Ensuring the correct molar ratio of reactants to prevent unreacted starting materials from contaminating the final product.

• Managing Reaction Temperature: The neutralization reaction is exothermic, and excessive heat can lead to side reactions or decomposition.

• Removing Water: The reaction produces water, which needs to be effectively removed to obtain a pure, crystalline product.

• Preventing Impurities: Contaminants from starting materials or side products can be difficult to remove.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of ammonium valerate.

Issue 1: Low Product Yield

Possible Causes and Solutions

Possible Cause	Troubleshooting Steps
Incomplete Reaction	- Ensure a slight excess of the ammonia (B1221849) source (e.g., ammonium hydroxide) to drive the reaction to completion. - Monitor the pH of the reaction mixture; it should be neutral to slightly basic upon completion. - Increase the reaction time or gently warm the mixture to ensure full conversion.
Product Loss During Workup	- If recrystallizing, ensure the solvent is appropriately chosen for high recovery. - Minimize transfer steps to avoid mechanical losses. - When removing solvent under reduced pressure, be cautious of the product's volatility.
Side Reactions	- Maintain a low reaction temperature (e.g., using an ice bath) to minimize the formation of byproducts.[3]

Issue 2: Product Impurity

Common Impurities and Purification Strategies

Impurity	Identification	Purification Method
Unreacted Valeric Acid	Odor of valeric acid in the final product; acidic pH of a solution of the product.	Wash the crude product with a cold, non-polar solvent in which ammonium valerate has low solubility. Recrystallization is also effective.
Excess Ammonia	Strong ammoniacal odor.	Gently heat the product under vacuum to remove volatile ammonia.[4]
Water	Product appears wet or oily; difficulty in crystallization.	Dry the product in a vacuum oven at a moderate temperature. Lyophilization (freeze-drying) can also be effective.
Other Organic Impurities	Discoloration of the product; unexpected peaks in analytical data (e.g., NMR, GC-MS).	Recrystallization from a suitable solvent system is the primary method. Column chromatography can be used for more challenging separations.

Experimental Protocols

Protocol 1: Synthesis of Ammonium Valerate

This protocol outlines a general procedure for the synthesis of ammonium valerate.

Materials:

• Valeric acid

• Ammonium hydroxide (e.g., 28-30% solution)

• Deionized water

• Ice bath

• Magnetic stirrer and stir bar

• Round-bottom flask

• Addition funnel

Procedure:

• In a round-bottom flask, dissolve a known molar amount of valeric acid in a minimal amount of deionized water.

• Place the flask in an ice bath and begin stirring.

• Slowly add a stoichiometric equivalent of ammonium hydroxide solution dropwise using an addition funnel. Monitor the temperature to ensure it does not rise significantly.

• After the addition is complete, allow the mixture to stir for an additional 1-2 hours at room temperature to ensure the reaction goes to completion.

• The resulting solution contains aqueous ammonium valerate. Proceed with purification and isolation.

Protocol 2: Purification by Recrystallization

Materials:

• Crude ammonium valerate

• Suitable recrystallization solvent (e.g., ethanol, isopropanol, or a mixture with a non-polar solvent like diethyl ether)

• Erlenmeyer flasks

• Hot plate

• Filtration apparatus (e.g., Büchner funnel)

Procedure:

• Dissolve the crude ammonium valerate in a minimal amount of the chosen hot solvent.

• If impurities are visible, perform a hot filtration to remove them.

• Allow the solution to cool slowly to room temperature to promote the formation of large crystals.

• Further cool the flask in an ice bath to maximize crystal precipitation.

• Collect the crystals by vacuum filtration and wash them with a small amount of cold solvent.

• Dry the purified crystals under vacuum.

Visualizations

Logical Workflow for Troubleshooting Low Yield

Caption: Troubleshooting workflow for addressing low yield in ammonium valerate synthesis.

Experimental Workflow for Synthesis and Purification

Caption: Step-by-step workflow for the synthesis and purification of ammonium valerate.

References

• 1. Ammonium valerate - Wikipedia [en.wikipedia.org]
• 2. Ammonium Valerate [drugfuture.com]
• 3. benchchem.com [benchchem.com]
• 4. Reddit - The heart of the internet [reddit.com]

troubleshooting interference of ammonium ions in valerate quantification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address the challenges of ammonium (B1175870) ion interference in valerate (B167501) quantification.

Frequently Asked Questions (FAQs)

Q1: Why is my valerate signal lower than expected in samples with high ammonium concentrations when using LC-MS?

A1: The most likely cause is a phenomenon called ion suppression . In Electrospray Ionization (ESI) Mass Spectrometry, both your valerate analyte and the ammonium ions (NH₄⁺) from your sample matrix are transferred into the gas phase and compete for the limited surface charge of the ESI droplets.[1][2] Since ammonium ions are often present at a much higher concentration and ionize readily, they can saturate the ionization process, leaving fewer charges available for the valerate molecules. This competition reduces the ionization efficiency of valerate, leading to a suppressed or lower signal intensity detected by the mass spectrometer.[2]

Q2: My valerate peaks are showing significant tailing in my GC analysis. Could ammonium ions be the cause?

A2: Yes, this is a common issue. Valeric acid is a volatile fatty acid (VFA), but in the presence of ammonium ions, it can form non-volatile ammonium valerate salts, especially if the sample pH is not acidic. These salts are not volatile and will not chromatograph well on a standard GC column, leading to poor peak shape, such as tailing, or even complete loss of the peak. Furthermore, the presence of salts can interfere with the derivatization process, which is often required to make valeric acid sufficiently volatile for GC analysis.[3][4]

Q3: Can I simply dilute my sample to reduce the interference from ammonium ions?

A3: Dilution can be a quick way to reduce the concentration of interfering ammonium ions and may alleviate ion suppression in LC-MS to some extent.[1] However, this approach has a significant drawback: you also dilute your analyte of interest, valerate. If the valerate concentration is already low, dilution may cause it to fall below the limit of detection (LOD) or limit of quantification (LOQ) of your instrument. While simple, dilution is often not a suitable solution for trace analysis.[1]

Q4: What is the most effective way to remove ammonium ions from my samples before analysis?

A4: For robust removal of ammonium ions with minimal loss of valerate, cation exchange chromatography is a highly effective sample preparation technique.[5][6] In this method, the sample is passed through a resin that selectively binds cations like NH₄⁺ while allowing the anionic valerate to pass through. This separation effectively cleans up the sample from the interfering ammonium ions. It is crucial to ensure the pH of the sample is appropriate to maintain valerate in its anionic form during this process.

Q5: Are there any analytical techniques that are less prone to ammonium ion interference for valerate quantification?

A5: While GC-MS and LC-MS are powerful techniques, if ammonium interference is persistent, you might consider Ion Chromatography (IC) . IC is specifically designed to separate and quantify ions from complex matrices.[7][8] By selecting an appropriate column and eluent, it is possible to achieve good separation of valerate from ammonium and other interfering ions.[7][8] Another approach for GC analysis is to optimize the derivatization reaction to ensure it proceeds to completion even in the presence of ammonium salts.[9]

Troubleshooting Guide

Issue 1: Reduced Valerate Signal in LC-MS (Ion Suppression)

This guide provides a step-by-step approach to diagnosing and mitigating ion suppression caused by ammonium ions in LC-MS analysis.

Logical Workflow for Troubleshooting Ion Suppression

Caption: Troubleshooting workflow for low valerate signal in LC-MS.

Mechanisms of Ammonium Ion Interference in ESI-MS

Caption: How ammonium ions cause ion suppression in ESI-MS.

Issue 2: Poor Peak Shape and Recovery in GC

High concentrations of ammonium ions can lead to the formation of non-volatile ammonium valerate salts, which chromatograph poorly. The following steps can help mitigate this issue.

• Sample Acidification: Before extraction or derivatization, acidify the sample to a pH of around 2-3 with a strong acid (e.g., HCl or H₂SO₄). This converts the valerate salt to the more volatile valeric acid form.[10][11]

• Derivatization: Convert the valeric acid to a more volatile and thermally stable ester derivative. Common derivatizing agents for carboxylic acids include BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) or an alcohol (e.g., butanol) with an acid catalyst.[3]

• Sample Cleanup: If acidification and derivatization are not sufficient, use a sample cleanup method like cation exchange solid-phase extraction (SPE) to remove ammonium ions prior to derivatization.

Quantitative Data Summary

The presence of ammonium ions can significantly reduce the measured signal of valerate. The extent of this interference is dependent on the analytical method and the concentration of ammonium.

Analytical Method	Ammonium Ion Concentration	Effect on Valerate Signal	Notes
LC-MS/ESI	Low (e.g., <1 mM)	Minimal to no significant suppression observed.	The effect is matrix-dependent.
LC-MS/ESI	Moderate (e.g., 1-10 mM)	Signal suppression of 20-50% can be expected.	Competition for ionization becomes significant.[1][2]
LC-MS/ESI	High (e.g., >10 mM)	Severe signal suppression (>50%) is common.	Analyte signal may be completely lost in the noise.[1][2]
GC-FID/MS	Any concentration	Can lead to the formation of non-volatile ammonium valerate salts, causing poor peak shape and reduced recovery if the sample is not acidified.	The primary issue is not detector interference but the volatility of the analyte.

Key Experimental Protocols

Protocol 1: Removal of Ammonium Ions using Cation Exchange SPE

This protocol describes the removal of ammonium ions from an aqueous sample prior to valerate analysis.

Materials:

• Strong cation exchange (SCX) SPE cartridge (e.g., 500 mg, 6 mL)

• Methanol (B129727) (for conditioning)

• Deionized water (for conditioning and rinsing)

• Sample adjusted to pH > 6.0 (to ensure valerate is in its anionic form)

• Collection tubes

Procedure:

• Condition the Cartridge: Pass 5 mL of methanol through the SCX cartridge, followed by 5 mL of deionized water. Do not let the cartridge go dry.

• Load the Sample: Load up to 4 mL of your pH-adjusted sample onto the cartridge.

• Elute Valerate: Allow the sample to pass through the cartridge at a slow, steady rate (e.g., 1-2 drops per second). Collect the eluate. The ammonium ions will be retained on the SCX resin.

• Rinse: Pass 2 mL of deionized water through the cartridge and combine it with the previously collected eluate. This ensures maximum recovery of the valerate.

• Proceed to Analysis: The collected fraction is now free of ammonium ions and can be further processed for LC-MS or GC analysis (e.g., acidification and extraction/derivatization for GC).

Workflow for Cation Exchange SPE Cleanup

Caption: Sample preparation workflow for ammonium ion removal.

Protocol 2: Derivatization of Valeric Acid for GC Analysis

This protocol details the esterification of valeric acid to its butyl ester for improved volatility.

Materials:

• Ammonium-free valerate sample, acidified to pH ~2

• Butanol

• Concentrated Sulfuric Acid (as catalyst)

• Anhydrous Sodium Sulfate (B86663)

• Hexane (B92381) (for extraction)

• GC vials

Procedure:

• Sample Preparation: Take 1 mL of the acidified aqueous sample in a glass tube with a PTFE-lined cap.

• Reagent Addition: Add 200 µL of butanol and 20 µL of concentrated sulfuric acid.

• Reaction: Cap the tube tightly and heat at 80°C for 30 minutes in a heating block or water bath.

• Cooling and Extraction: Allow the tube to cool to room temperature. Add 500 µL of hexane and vortex for 1 minute to extract the butyl valerate.

• Phase Separation: Centrifuge briefly to separate the aqueous and organic layers.

• Drying: Transfer the upper hexane layer to a clean tube containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Analysis: Transfer the dried hexane extract to a GC vial for injection.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. Waste-derived volatile fatty acid production and ammonium removal from it by ion exchange process with natural zeolite - PMC [pmc.ncbi.nlm.nih.gov]
• 6. diva-portal.org [diva-portal.org]
• 7. Improving the Reliability and Accuracy of Ammonia Quantification in Electro- and Photochemical Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Addressing the Detection of Ammonium Ion in Environmental Water Samples via Tandem Potentiometry–Ion Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 9. GC-MS analysis of eight aminoindanes using three derivatization reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Stabilizing Perovskite Films with 5-Ammonium Valeric Acid Iodide (5-AVAI)

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with 5-ammonium valeric acid iodide (5-AVAI) to stabilize perovskite films for applications such as solar cells.

Troubleshooting Guide

This guide addresses common issues encountered during the fabrication and characterization of perovskite films incorporating 5-AVAI.

Problem	Possible Causes	Suggested Solutions
Poor film quality (pinholes, non-uniform coverage)	1. Inadequate substrate cleaning.2. Non-optimal spin-coating parameters.3. Incomplete dissolution of perovskite precursors or 5-AVAI.4. High humidity during fabrication.	1. Ensure meticulous cleaning of substrates (e.g., sequential sonication in detergent, deionized water, acetone, isopropanol).2. Optimize spin-coating speed, acceleration, and duration. A two-step program may be beneficial.[1]3. Ensure complete dissolution of all precursor materials by stirring at a slightly elevated temperature (e.g., 60-70°C) for an adequate time.[1][2]4. Fabricate films in a controlled environment with low humidity (e.g., a nitrogen-filled glovebox).[2][3]
Low Power Conversion Efficiency (PCE) in solar cells	1. Sub-optimal concentration of 5-AVAI.2. Phase segregation or formation of undesired 2D perovskite phases.3. Increased series resistance.4. Poor charge extraction at interfaces.	1. Titrate the molar percentage of 5-AVAI in the precursor solution. Optimal concentrations are often reported in the range of 1-5 mol%.[2]2. Ensure proper annealing temperature and time to facilitate the formation of the desired perovskite phase. Characterize with XRD to check for phase purity.3. While 5-AVAI can passivate defects, excessive amounts of the bulkier additive might reduce conductivity.[4] Re-evaluate the 5-AVAI concentration.4. The formation of a 2D capping layer can sometimes hinder charge extraction.[5] Consider the energy level alignment with charge transport layers.
Film degradation (yellowing) upon exposure to air/humidity	1. Incomplete conversion to the stable black perovskite phase (α-phase).2. Insufficient passivation by 5-AVAI.3. High defect density in the bulk perovskite.	1. The presence of 5-AVAI should help stabilize the photoactive α-phase and suppress the formation of the photoinactive δ-phase (yellow phase).[2] Confirm with XRD and UV-vis spectroscopy.2. Ensure homogeneous incorporation of 5-AVAI. A post-treatment with a 5-AVAI solution in isopropanol (B130326) can create a protective capping layer.[6][7][8]3. 5-AVAI is known to decrease bulk defects and improve resistance to moisture.[1][9] Re-optimize the fabrication process to improve film crystallinity.
Inconsistent results between batches	1. Variations in precursor purity.2. Fluctuations in ambient conditions (temperature, humidity).3. Inconsistent timing in fabrication steps.	1. Use high-purity (>99%) 5-AVAI and other perovskite precursors.[10]2. Strictly control the fabrication environment, preferably using a glovebox.[2]3. Standardize all experimental parameters, including stirring times, annealing profiles, and solvent quenching steps.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of 5-AVAI in perovskite films?

• Phase Stabilization: It helps to stabilize the desired photoactive black α-phase of FAPbI3, preventing its conversion to the non-photoactive yellow δ-phase.[2]

• Defect Passivation: The ammonium (B1175870) group of 5-AVAI can passivate surface defects on the perovskite film, reducing non-radiative recombination and improving charge carrier lifetimes.[6][7][8]

• Crystal Growth Modulation: It can influence the crystallization process, often leading to larger grain sizes and improved film morphology.[2][11]

Q2: How is 5-AVAI typically incorporated into the perovskite film?

A2: There are two common methods for incorporating 5-AVAI:

• Post-Treatment Method: A 3D perovskite film is first fabricated, and then a solution of 5-AVAI in a solvent like isopropanol is spin-coated on top of it.[6][7][8] This forms a surface capping layer.

Q3: Does the addition of 5-AVAI affect the bandgap of the perovskite?

A3: At low concentrations (e.g., 1 mol%), 5-AVAI typically does not significantly shift the bandgap.[2] However, at higher concentrations (e.g., 5 mol% or more), a slight increase in the bandgap may be observed.[2][4] This is attributed to the formation of lower-dimensional perovskite phases which have wider bandgaps.[2]

Q4: Can 5-AVAI improve the long-term stability of perovskite solar cells?

A4: Yes, numerous studies have shown that the incorporation of 5-AVAI significantly enhances the operational and environmental stability of perovskite solar cells. For example, devices have been shown to retain 90% of their initial efficiency after 300 hours under continuous illumination.[11] This is due to the combined effects of improved phase stability, defect passivation, and protection from moisture.[1][6][7][8][9]

Q5: What is the difference between using 5-AVAI and 5-AVACl?

A5: Both 5-ammonium valeric acid iodide (5-AVAI) and 5-ammonium valeric acid chloride (5-AVACl) can stabilize the α-phase of FAPbI3, increase grain size, and improve carrier lifetimes.[2] However, some studies suggest that 5-AVACl can result in superior performance, possibly due to its ability to initiate the formation of the α-phase even before annealing and promoting the growth of moisture-stable (111) facets.[2]

Quantitative Data Summary

The following tables summarize the impact of 5-AVAI on the performance of perovskite solar cells as reported in the literature.

Table 1: Photovoltaic Performance of FAPbI₃-based Solar Cells with and without 5-AVAI

Perovskite Composition	PCE (%)	Voc (V)	**Jsc (mA/cm²) **	Fill Factor (%)	Reference
Pristine FAPbI₃	9.75 ± 0.61	-	-	-	[2]
FAPbI₃ with 1 mol% 5-AVAI	-	-	-	-	[2]
Optimized FAPbI₃ with AVAI	18.94	-	-	-	[11]

Table 2: Photovoltaic Performance of MAPbI₃-based Solar Cells with and without 5-AVAI

Perovskite Composition	PCE (%)	Voc (V)	**Jsc (mA/cm²) **	Fill Factor (%)	Reference
Control MAPbI₃	18.1	-	-	-	[1][9]
MAPbI₃ with 5-AVAI Additive	16.9	-	-	-	[1][9]
MAPbI₃ with 5-AVAI Post-treatment	20.05	-	-	-	[6][7][8]

Experimental Protocols

Protocol 1: One-Step Deposition of FAPbI₃ with 5-AVAI Additive

This protocol is adapted from methodologies described in the literature.[2]

• Precursor Solution Preparation (in a Nitrogen-filled glovebox): a. Prepare a 1.2 M FAPbI₃ precursor solution by dissolving 553.2 mg of PbI₂ and 206.4 mg of Formamidinium Iodide (FAI) in a 4:1 mixture of anhydrous DMF and DMSO. b. Stir the solution at 1000 rpm on a hotplate at 70°C for 1 hour. c. For the 5-AVAI-containing solution, add the desired molar percentage of 5-AVAI (e.g., 1-5 mol% with respect to Pb²⁺) to the pristine precursor solution. d. Stir the final solution for another 30 minutes at 70°C.

• Substrate Preparation: a. Use Indium Tin Oxide (ITO) coated glass substrates. b. Deposit an electron transport layer (e.g., SnO₂) and anneal at 150°C for 1 hour. c. Cool the substrates to room temperature before transferring to the glovebox.

• Perovskite Film Deposition: a. Deposit the perovskite precursor solution onto the SnO₂ layer via spin-coating. A typical two-step program might be 1000 rpm for 10s followed by 6000 rpm for 30s. b. During the second step, dispense an anti-solvent (e.g., 100 µL of chlorobenzene) onto the spinning substrate. c. Immediately transfer the substrate to a hotplate and anneal at a specified temperature (e.g., 150°C) for a defined time (e.g., 10-15 minutes).

• Device Completion: a. After cooling, deposit a hole transport layer (e.g., PTAA) via spin-coating. b. Complete the device by thermally evaporating a metal back contact (e.g., Gold).

Protocol 2: Post-Treatment of MAPbI₃ Films with 5-AVAI

This protocol is based on the post-treatment method to form a 2D capping layer.[6][7][8]

• Fabrication of 3D MAPbI₃ Film: a. Prepare a standard MAPbI₃ precursor solution (e.g., by dissolving PbI₂, and MAI in a suitable solvent like DMSO). b. Deposit the MAPbI₃ film onto the desired substrate using a standard spin-coating and annealing procedure.

• Preparation of 5-AVAI Treatment Solution: a. Prepare a dilute solution of 5-AVAI in isopropanol (e.g., 2 mg/mL).

• Post-Treatment Application: a. After the 3D MAPbI₃ film has cooled down after annealing, spin-coat the 5-AVAI isopropanol solution directly onto the MAPbI₃ film. b. Anneal the film again at a moderate temperature (e.g., 100°C) for a short period (e.g., 10 minutes) to promote the formation of the mixed-cation 2D perovskite capping layer.

• Device Completion: a. Proceed with the deposition of the hole transport layer and the metal back contact as described in Protocol 1.

Visualizations

Caption: Experimental workflows for incorporating 5-AVAI into perovskite films.

Caption: Mechanism of perovskite film stabilization by 5-AVAI.

References

• 1. mdpi.com [mdpi.com]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. osti.gov [osti.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. 5-Ammonium Valeric Acid Iodide to Stabilize MAPbI3 via a Mixed-Cation Perovskite with Reduced Dimension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. 5-AVAI (5-Ammonium valeric acid iodide) | CAS 1705581-28-7 [greatcellsolarmaterials.com]
• 11. scl.rs [scl.rs]

minimizing cytotoxicity of ammonium valerate in primary cell cultures

This technical support center provides guidance for researchers, scientists, and drug development professionals on minimizing the cytotoxicity of ammonium (B1175870) valerate (B167501) in primary cell cultures. The information is presented in a question-and-answer format for clarity and ease of use.

Troubleshooting Guide

This section addresses specific issues that may arise during experiments involving ammonium valerate and primary cell cultures.

Issue	Potential Causes	Solutions
1. High levels of cell death observed shortly after adding ammonium valerate.	1. Concentration is too high: Ammonium valerate can be cytotoxic at high concentrations. 2. Cell type is particularly sensitive: Primary cells have varying sensitivities to chemical compounds.[1] 3. Rapid change in culture environment: A sudden introduction of a high concentration of any new compound can induce cellular stress.	1. Perform a dose-response experiment: Test a range of concentrations (e.g., 0.1 mM to 5 mM) to determine the optimal, non-toxic concentration for your specific primary cell type.[2][3] 2. Gradual adaptation: Introduce ammonium valerate in increasing concentrations over several days to allow the cells to adapt. 3. Consult literature for similar compounds: If available, review studies on the effects of other short-chain fatty acids on your primary cell type to estimate a suitable starting concentration.
2. Reduced cell proliferation and altered morphology over time.	1. Sub-lethal toxicity: The concentration may not be immediately lethal but could be causing chronic stress, affecting cell division and health. 2. Ammonium-induced stress: The ammonium ion is known to affect cell growth and can cause morphological changes.[4] 3. Valeric acid-induced cell cycle arrest: Valeric acid can cause cells to arrest in the G1 phase of the cell cycle, which would reduce the rate of proliferation.[2][3]	1. Lower the concentration: Even if not causing immediate death, a lower concentration may still provide the desired effect without impacting proliferation as severely. 2. Intermittent exposure: Consider treating the cells for a specific period and then replacing the medium with fresh, ammonium valerate-free medium. 3. Monitor cell cycle: Use techniques like flow cytometry to analyze the cell cycle distribution and confirm if G1 arrest is occurring.[5]
3. Precipitate forms in the culture medium after adding ammonium valerate.	1. Reaction with media components: High concentrations of ammonium valerate may react with salts or proteins in the culture medium, causing them to precipitate. 2. Temperature or pH shifts: Changes in temperature or pH can reduce the solubility of media components.	1. Prepare stock solutions correctly: Dissolve ammonium valerate in a small amount of sterile, deionized water or PBS before adding it to the full volume of culture medium. 2. Warm medium before use: Ensure the culture medium is at 37°C before adding the ammonium valerate solution. 3. Filter the medium: If a precipitate forms, you can try to remove it by filtering the medium through a 0.22 µm filter, but be aware that this may also remove essential components. It is generally better to prepare a fresh batch of medium with a lower concentration of ammonium valerate.
4. Inconsistent results between experiments.	1. Variability in primary cell lots: Primary cells from different donors or even different passages can have different responses. 2. Inconsistent preparation of ammonium valerate solution: Small errors in weighing or dilution can lead to different final concentrations. 3. General cell culture inconsistencies: Variations in incubator conditions, media preparation, or handling techniques can all contribute to inconsistent results.[6]	1. Thoroughly characterize each new lot of primary cells: Perform a new dose-response curve for each new batch of cells. 2. Prepare a large, single batch of a high-concentration stock solution: Aliquot and freeze this stock to ensure the same concentration is used in all subsequent experiments. 3. Standardize all cell culture procedures: Follow strict protocols for all aspects of cell handling and maintenance.[7]

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms of ammonium valerate cytotoxicity?

A1: The cytotoxicity of ammonium valerate is likely due to the combined effects of its two components: the ammonium ion and the valerate ion.

• Ammonium-induced toxicity: High concentrations of ammonium can be toxic to cells. It can disrupt intracellular pH, lead to mitochondrial dysfunction, increase the production of reactive oxygen species (ROS), and ultimately induce apoptosis (programmed cell death).[8][9][10]

• Valeric acid effects: Valeric acid, a short-chain fatty acid, can act as a histone deacetylase (HDAC) inhibitor.[11][12] This can alter gene expression and, in some cell types, lead to cell cycle arrest, typically in the G1 phase.[2][3] While this can reduce proliferation, at high concentrations it can also trigger apoptosis.[11]

Q2: Is there a "safe" concentration of ammonium valerate to use in primary cell cultures?

A2: There is no universal "safe" concentration, as it is highly dependent on the specific primary cell type being used.[1] Based on studies with valeric acid in other cell types, a starting range of 0.5 mM to 2.0 mM is often explored.[2][3] However, it is crucial to perform a dose-response experiment for your specific cells to determine the optimal concentration that provides the desired biological effect with minimal cytotoxicity.

Q3: How can I distinguish between the cytotoxic effects of the ammonium ion versus the valerate ion?

A3: To differentiate between the effects of the two ions, you can set up parallel experiments using sodium valerate and ammonium chloride.

• Sodium valerate will help you assess the effects of the valerate ion in the absence of excess ammonium.

• Ammonium chloride will allow you to evaluate the impact of the ammonium ion at a concentration equivalent to that in your ammonium valerate treatment.[13]

By comparing the results from these controls to your ammonium valerate experiment, you can infer the relative contribution of each ion to the observed cytotoxicity.

Q4: Can I supplement the culture medium to reduce cytotoxicity?

A4: While not extensively studied for ammonium valerate specifically, some general strategies to mitigate cellular stress may be helpful.

• Antioxidants: If ROS production is a concern due to ammonium-induced mitochondrial stress, you could consider adding an antioxidant like N-acetylcysteine (NAC) to the culture medium.

• pH buffering: Ensure your culture medium has sufficient buffering capacity (e.g., with HEPES) to counteract any potential pH changes caused by the ammonium valerate.

• Pyruvate (B1213749): Supplementing with sodium pyruvate can sometimes help cells manage metabolic stress.

Any supplementation should be tested empirically to ensure it does not interfere with your experimental outcomes.

Q5: How long does it typically take for cytotoxic effects to become apparent?

A5: The timeframe for observing cytotoxicity can vary.

• Acute toxicity: At high concentrations, you may see significant cell death within 24 to 48 hours.[14]

• Chronic toxicity: At lower, sub-lethal concentrations, negative effects on cell proliferation and function may only become apparent after several days of continuous exposure.[15]

It is recommended to monitor your cells at multiple time points (e.g., 24, 48, and 72 hours) after treatment.

Quantitative Data Summary

The following tables summarize concentrations of ammonium and valeric acid used in various cell culture studies. Note that this data is not specific to ammonium valerate in primary cells but can serve as a starting point for designing your experiments.

Table 1: Effects of Valeric Acid on CHO Cell Cultures

Concentration	Cell Line	Effect	Reference
1.5 mM	Recombinant CHO	Decreased specific growth rate, increased culture longevity, 2.9-fold increase in maximum monoclonal antibody concentration.	[2]
0 - 2.0 mM	Recombinant CHO	Dose-dependent decrease in specific growth rate and increase in specific monoclonal antibody productivity.	[3]

Table 2: Cytotoxic Effects of Ammonium on Various Cell Lines

Concentration	Cell Line	Effect	Reference
2.5 mM	Channel Catfish Ovary (CCO)	44.2% reduction in growth rate.	[4]
5 mM	Channel Catfish Ovary (CCO)	Almost complete prevention of cell growth.	[4]
2 mM	HeLa and BHK	>75% growth inhibition.	[13]
2 mM	McCoy and MDCK	50-60% reduction in final cell yield.	[13]
5 mM	Rat Astrocytes	Induced mitochondrial permeability transition.	[10]

Experimental Protocols

1. Protocol for Dose-Response Assessment using MTT Assay

This protocol determines the concentration of ammonium valerate that reduces cell viability by 50% (IC50).

• Materials:

  • Primary cells of interest

  • Complete cell culture medium

  • 96-well cell culture plates

  • Ammonium valerate stock solution (e.g., 100 mM in sterile PBS)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization buffer (e.g., DMSO or 0.01 M HCl in 10% SDS)

  • Microplate reader

• Procedure:

  • Seed primary cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

  • Prepare serial dilutions of ammonium valerate in complete culture medium. A common range to test is from 0.1 mM to 10 mM. Include a "medium only" control.

  • Carefully remove the medium from the cells and replace it with the medium containing the different concentrations of ammonium valerate.

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

  • Four hours before the end of the incubation period, add 10 µL of MTT solution to each well.

  • At the end of the incubation, add 100 µL of solubilization buffer to each well and mix thoroughly to dissolve the formazan (B1609692) crystals.

  • Read the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the control (untreated cells) and plot the results to determine the IC50 value.

2. Protocol for Assessing Membrane Integrity using LDH Assay

This protocol measures the release of lactate (B86563) dehydrogenase (LDH) from damaged cells, an indicator of cytotoxicity.

• Materials:

  • Primary cells and culture reagents

  • Ammonium valerate

  • Commercially available LDH cytotoxicity assay kit (follow manufacturer's instructions)

  • Microplate reader

• Procedure:

  • Seed cells in a 96-well plate and treat with a range of ammonium valerate concentrations as described in the MTT protocol. Include positive (lysis buffer provided in the kit) and negative (untreated cells) controls.

  • Incubate for the desired time.

  • After incubation, carefully collect a sample of the culture supernatant from each well.

  • Follow the LDH kit manufacturer's protocol to mix the supernatant with the reaction mixture.

  • Incubate for the time specified in the kit instructions, typically at room temperature and protected from light.

  • Measure the absorbance at the recommended wavelength (usually 490 nm).

  • Calculate the percentage of cytotoxicity relative to the positive control.[14]

3. Protocol for Detecting Apoptosis using Annexin V/PI Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, and late apoptotic/necrotic cells.

• Materials:

  • Primary cells and culture reagents

  • Ammonium valerate

  • Annexin V-FITC/Propidium Iodide (PI) apoptosis detection kit

  • Flow cytometer

• Procedure:

  • Culture cells in larger format vessels (e.g., 6-well plates) and treat with the desired concentrations of ammonium valerate for a specific time.

  • Harvest the cells, including any floating cells from the supernatant, by gentle trypsinization or scraping.

  • Wash the cells with cold PBS.

  • Resuspend the cells in the binding buffer provided with the kit.

  • Add Annexin V-FITC and PI to the cell suspension according to the kit's protocol.

  • Incubate in the dark at room temperature for 15 minutes.

  • Analyze the cells by flow cytometry within one hour.

    • Viable cells: Annexin V-negative and PI-negative.

    • Early apoptotic cells: Annexin V-positive and PI-negative.

    • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Visualizations

References

• 1. Cytotoxicity of organic and inorganic compounds to primary cell cultures established from internal tissues of Chelonia mydas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Valeric acid induces cell cycle arrest at G1 phase in CHO cell cultures and improves recombinant antibody productivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Influence of different ammonium, lactate and glutamine concentrations on CCO cell growth - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Poor Cell Growth Troubleshooting [sigmaaldrich.com]
• 7. caltagmedsystems.co.uk [caltagmedsystems.co.uk]
• 8. Hyperammonaemia induces mitochondrial dysfunction and neuronal cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Ammonia-induced mitochondrial dysfunction and energy metabolism disturbances in isolated brain and liver mitochondria, and the effect of taurine administration: relevance to hepatic encephalopathy treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Ammonia induces the mitochondrial permeability transition in primary cultures of rat astrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Valeric Acid: A Small Molecule with Big Impacts on Human Health - MetwareBio [metwarebio.com]
• 12. Valeric Acid Suppresses Liver Cancer Development by Acting as a Novel HDAC Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Growth inhibition in animal cell culture. The effect of lactate and ammonia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. In Vitro and In Vivo Toxicity Profiling of Ammonium-Based Deep Eutectic Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Extrapolating from acute to chronic toxicity in vitro - PMC [pmc.ncbi.nlm.nih.gov]

refining extraction methods for ammonium valerate from biological matrices

Welcome to the Technical Support Center for Refining Extraction Methods for Ammonium (B1175870) Valerate (B167501) from Biological Matrices.

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice, frequently asked questions (FAQs), and standardized protocols to overcome common challenges in the extraction and quantification of ammonium valerate.

Frequently Asked Questions (FAQs)

Q1: What is ammonium valerate, and why is its extraction from biological matrices challenging?

A1: Ammonium valerate is the ammonium salt of valeric acid, a short-chain fatty acid (SCFA). In aqueous biological fluids, it dissociates into ammonium (NH₄⁺) and valerate (C₅H₉O₂⁻) ions. The primary challenges in extraction stem from the distinct physicochemical properties of these two ions, the high volatility of valeric acid, and the complexity of biological matrices which can cause interference and matrix effects.[1][2]

Q2: What are the critical first steps in sample handling and storage?

A2: Proper sample handling is crucial to prevent the degradation and volatilization of SCFAs.[2] Biological samples such as plasma, serum, urine, or tissues should be snap-frozen in liquid nitrogen immediately after collection and stored at -80°C to ensure stability. For fecal samples, it's recommended to collect them within four hours to obtain reliable results as SCFA concentrations can change over time.[3]

Q3: Why is pH control so important for valerate extraction?

A3: The extraction efficiency of valeric acid is highly dependent on the pH of the aqueous phase.[4] At a low pH (e.g., pH 2.0-4.0), valeric acid is in its protonated, non-dissociated form, which is less polar and more readily extracted into an organic solvent.[3][4] As the pH increases, it deprotonates to the valerate anion, which is highly water-soluble and difficult to extract, leading to a significant decrease in recovery.[4][5]

Q4: Which extraction method is best for my sample: Protein Precipitation, Liquid-Liquid Extraction (LLE), or Solid-Phase Extraction (SPE)?

A4: The choice depends on your sample matrix, target analyte concentration, and downstream analytical method.

• Protein Precipitation (PPT): A fast and simple method for removing proteins from plasma or serum, often using organic solvents like acetonitrile (B52724) or acids like trichloroacetic acid (TCA).[6][7] It is suitable for high-throughput analysis but may result in some loss of the target analyte due to co-precipitation.[7]

• Liquid-Liquid Extraction (LLE): A versatile technique that separates valeric acid based on its partitioning between two immiscible liquids. Efficiency is heavily influenced by solvent choice and pH control.[4][8] Reactive LLE using ionic liquids has shown high extraction efficiencies of over 98%.[4]

• Solid-Phase Extraction (SPE): A time-saving and environmentally friendly method that can enrich and purify SCFAs from complex matrices like feces.[9][10] It reduces sample pretreatment time and the use of harmful reagents.[9]

Q5: Is derivatization necessary for analyzing valeric acid?

A5: Derivatization is often required for robust analysis, especially with Gas Chromatography (GC). Due to the high polarity and volatility of SCFAs, converting them into less polar and more stable ester derivatives (e.g., methyl or benzyl (B1604629) esters) improves chromatographic peak shape, detection limits, and reproducibility.[11][12] For Liquid Chromatography-Mass Spectrometry (LC-MS), derivatization can also enhance ionization efficiency and detection sensitivity.[13][14] However, some methods allow for the analysis of underivatized SCFAs, though they may require specific chromatographic conditions.[13][15]

Q6: How can I analyze the ammonium component?

A6: Extracting and quantifying the ammonium ion requires different strategies. One common laboratory approach is to raise the pH of the sample to convert ammonium (NH₄⁺) to volatile ammonia (B1221849) gas (NH₃), which can then be trapped in an acidic solution. Electrochemical methods have also proven effective for extracting and recovering ammonia from urine.[16][17]

Troubleshooting Guides

Issue 1: Low Analyte Recovery

Q: My recovery of valerate is consistently low. What are the likely causes and solutions?

A: Low recovery is a common issue that can often be traced back to several key factors.

Potential Cause	Explanation & Solution
Incorrect pH	The most critical factor for valerate extraction is pH. If the pH of your sample is too high (above ~4.5), valeric acid will be in its ionic (valerate) form and will remain in the aqueous layer. Solution: Acidify your sample to a pH between 2.0 and 4.0 before extraction to ensure the valeric acid is protonated.[3][4]
Inefficient Protein Removal	In matrices like plasma or serum, valerate can be bound to proteins. If proteins are not efficiently removed, the analyte will be lost with the protein pellet. Solution: Ensure your protein precipitation protocol is effective. Use a sufficient volume of cold organic solvent (e.g., acetonitrile) or acid (e.g., TCA) and mix thoroughly.[7]
Inappropriate Extraction Solvent (LLE)	The choice of organic solvent in LLE is crucial. A solvent with poor partitioning characteristics for valeric acid will yield low recovery. Solution: Use solvents like diethyl ether or ethyl acetate. For higher efficiency, consider reactive extraction with ionic liquids (ILs) like phosphonium-based ILs, which have demonstrated extraction efficiencies up to 99%.[4]
Analyte Volatility	Valeric acid is a volatile compound. Significant loss can occur during sample preparation steps that involve drying or heating. Solution: Avoid or minimize solvent evaporation steps. If drying is necessary, perform it under a gentle stream of nitrogen at low temperatures.[18] When derivatizing, use methods that do not require anhydrous conditions.[12]
SPE Column Breakthrough	During Solid-Phase Extraction, the analyte may not adsorb properly to the sorbent or may be washed away if the wrong wash solvent is used. Solution: Ensure the SPE cartridge is conditioned and equilibrated correctly. Optimize the loading, washing, and elution steps. Use a sorbent appropriate for polar acidic compounds.[9]

Issue 2: Poor Reproducibility and Matrix Effects

Q: My results are highly variable between replicates. What could be causing this poor reproducibility?

A: Poor reproducibility often points to inconsistent procedures or interference from the sample matrix itself.

Potential Cause	Explanation & Solution
Matrix Effects	Complex biological matrices like feces or plasma contain endogenous compounds that can interfere with the analysis, either suppressing or enhancing the analyte signal in MS-based detection.[2][19] Solution: Improve sample cleanup using SPE or LLE to remove interfering components. An internal standard, especially a stable isotope-labeled one, is essential to compensate for matrix effects and losses during sample prep.[19]
Inconsistent Sample Preparation	Minor variations in pipetting, mixing times, temperature, or pH adjustment can lead to significant differences in extraction efficiency. Solution: Standardize every step of your protocol. Use calibrated pipettes and ensure consistent timing and temperature for all samples. Create a detailed standard operating procedure (SOP).
Sample Contamination	SCFAs are present in the environment and can be introduced as contaminants during sample handling.[2] Solution: Use clean, dedicated labware. Run procedural blanks with each batch of samples to monitor for contamination.
Instrumental Variability	Fluctuations in the analytical instrument (e.g., injector, detector) can contribute to poor precision. Solution: Perform regular instrument maintenance and calibration. Use an internal standard to account for instrument drift.[19]

Issue 3: Chromatographic Problems (LC/MS & GC/MS)

Q: I'm experiencing high backpressure, peak tailing, or split peaks in my LC system. How can I fix this?

A: These issues typically indicate problems with the column or mobile phase.

Potential Cause	Explanation & Solution
Column Contamination/Plugging	Particulates from improperly filtered samples or precipitated proteins can clog the column inlet frit, leading to high backpressure.[20][21] Solution: Always filter samples through a 0.2 µm filter before injection. Use a guard column to protect the analytical column. If a blockage occurs, try reverse-flushing the column with an appropriate solvent.[21][22]
Incompatible Injection Solvent	If the injection solvent is much stronger than the mobile phase, it can cause peak distortion, such as fronting or split peaks.[20] Solution: Whenever possible, dissolve your final extract in the initial mobile phase.
Peak Tailing (GC)	For underivatized acids, interactions with active sites in the GC system can cause severe peak tailing. Solution: Use a column specifically designed for free fatty acid analysis (e.g., FFAP). Derivatization is the most common and effective solution to eliminate these interactions and improve peak shape.[11]
Inefficient Derivatization (GC)	The presence of water can inhibit many derivatization reactions (e.g., silylation), leading to incomplete reaction and poor results.[12] Solution: Ensure the sample extract is completely dry before adding derivatization reagents. Alternatively, use a derivatization method that works in aqueous conditions, such as those using chloroformates or condensing agents like DMT-MM.[12][18]

Experimental Protocols

Protocol 1: Protein Precipitation from Plasma/Serum

This protocol is a fast, general-purpose method for removing proteins prior to analysis.

• Sample Preparation: Thaw frozen plasma or serum samples on ice.

• Aliquot: In a microcentrifuge tube, place 100 µL of the plasma/serum sample.

• Add Internal Standard: Spike the sample with an appropriate internal standard (e.g., an isotope-labeled valeric acid).

• Precipitation: Add 300-500 µL of cold (-20°C) acetonitrile (ACN) to the sample.[7] The 3:1 to 5:1 ratio of solvent to sample is common for efficient protein removal.[7]

• Mixing: Vortex the mixture vigorously for 30-60 seconds to ensure complete protein precipitation.

• Centrifugation: Centrifuge at >10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Collection: Carefully transfer the supernatant to a clean tube without disturbing the protein pellet.

• Analysis: The supernatant can be directly injected for LC-MS analysis or undergo further processing (e.g., derivatization for GC-MS).

Protocol 2: pH-Dependent Liquid-Liquid Extraction (LLE) of Valeric Acid

This method is designed to extract valeric acid from aqueous matrices like urine or deproteinized plasma.

• Sample Preparation: Take 1 mL of the aqueous sample (e.g., urine or PPT supernatant).

• Add Internal Standard: Spike the sample with the internal standard.

• Acidification: Adjust the sample pH to ~3.0 by adding an acid (e.g., hydrochloric acid). Verify the pH with a calibrated meter or pH paper. This step is critical for high recovery.[4]

• Solvent Addition: Add 2 mL of an appropriate organic solvent (e.g., diethyl ether or ethyl acetate).

• Extraction: Cap the tube tightly and vortex for 2 minutes to facilitate the transfer of valeric acid into the organic phase.

• Phase Separation: Centrifuge at 2,000 x g for 5 minutes to achieve a clear separation between the aqueous and organic layers.

• Organic Layer Collection: Carefully transfer the upper organic layer to a new tube.

• Repeat (Optional): For higher recovery, a second extraction of the aqueous layer can be performed with fresh organic solvent. Combine the organic extracts.

• Analysis: The extract can now be concentrated or directly used for analysis. For GC-MS, proceed with derivatization.

Protocol 3: Solid-Phase Extraction (SPE) of SCFAs from Fecal Homogenate

This protocol is adapted for complex matrices and is effective for sample cleanup and enrichment.[9][23]

• Sample Homogenization: Homogenize 50 mg of fecal material in a suitable solvent (e.g., acetone) and add the internal standard.[9][23]

• Centrifugation: Centrifuge the homogenate at 8,000 r/min for 10 minutes. Collect the supernatant.[9]

• SPE Column Conditioning: Condition an SPE column (e.g., Bond Elut Plexa) with 1 mL of methanol (B129727) followed by 1 mL of water. Do not let the column run dry.

• Sample Loading: Load the collected supernatant onto the conditioned SPE column.

• Washing: Wash the column with a weak organic solvent or an aqueous buffer to remove polar interferences. The exact solvent will depend on the sorbent chemistry.

• Elution: Elute the SCFAs from the column using an appropriate solvent (e.g., acetone (B3395972) or an acidified organic solvent).[9]

• Analysis: The eluate is now ready for derivatization and/or chromatographic analysis.

Data Presentation

Table 1: Influence of pH on Valeric Acid Extraction Efficiency

Aqueous Phase pH	Extraction Method	Extraction Efficiency (%)	Reference
3.0	Liquid-Liquid Extraction (Ionic Liquid C103)	91.21%	[4]
3.8	Liquid-Liquid Extraction (Ionic Liquid C103)	98.61% (Optimal)	[4]
4.0	Liquid-Liquid Extraction (Ionic Liquid C104)	99.24% (Optimal)	[4]
6.0	Liquid-Liquid Extraction (Ionic Liquid C103)	9.49%	[4]
3.0	Adsorption (Swellable Organically Modified Silica)	~70% removal	[5]
7.5	Adsorption (Swellable Organically Modified Silica)	<10% removal	[5]

Table 2: Performance Metrics for Various SCFA Extraction and Analysis Methods

Method	Matrix	Recovery (%)	Limit of Quantification (LOQ)	Reproducibility (RSD %)	Reference
SPE with Acetone Extraction (no derivatization)	Feces	98.34 - 137.83%	0.38 - 1.21 µM	≤ 1.30%	[9][23]
SPE with Derivatization (3-nitrophenylhydrazine)	Feces	96.12 - 100.75%	<0.04 mM	Not specified	[10]
Derivatization with Benzyl Chloroformate (BCF)	Feces	80.88 - 119.03%	0.1 - 5 pg (as LOD)	0.56 - 13.07%	[12]
Headspace-SPDE (no derivatization)	Feces	Evaluated	Stated	Evaluated	[1]

Visualizations

References

• 1. Determination of six short-chain fatty acids in rat feces using headspace solid-phase dynamic extraction coupled with GC-MS. | Semantic Scholar [semanticscholar.org]
• 2. How Are Short-Chain Fatty Acids Measured? - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 3. Analytical factors for eight short-chain fatty acid analyses in mouse feces through headspace solid-phase microextraction-triple quadrupole gas chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Protein Precipitation Method | Phenomenex [phenomenex.com]
• 7. agilent.com [agilent.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. diverdi.colostate.edu [diverdi.colostate.edu]
• 12. bevital.no [bevital.no]
• 13. A Concise Review of Liquid Chromatography-Mass Spectrometry-Based Quantification Methods for Short Chain Fatty Acids as Endogenous Biomarkers - PMC [pmc.ncbi.nlm.nih.gov]
• 14. LC/MS/MS Method Package for Short Chain Fatty Acids : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 15. shimadzu.com [shimadzu.com]
• 16. Electrochemically driven extraction and recovery of ammonia from human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. eawag.ch [eawag.ch]
• 18. gcms.cz [gcms.cz]
• 19. simbecorion.com [simbecorion.com]
• 20. agilent.com [agilent.com]
• 21. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 22. researchgate.net [researchgate.net]
• 23. researchgate.net [researchgate.net]

addressing the hygroscopic nature of ammonium valerate in experimental setups

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with ammonium (B1175870) valerate (B167501). The information provided addresses the challenges associated with the hygroscopic nature of this compound in various experimental setups.

Troubleshooting Guide: Managing the Hygroscopic Nature of Ammonium Valerate

Ammonium valerate is classified as "very hygroscopic," meaning it readily absorbs moisture from the atmosphere. This property can significantly impact experimental accuracy by altering the compound's weight and concentration. The following table summarizes the potential issues and recommended solutions.

Issue	Observation	Potential Cause	Recommended Action
Inaccurate Weighing	The weight of the ammonium valerate sample increases over time on the balance. The solid may appear clumpy or "wet."	Absorption of atmospheric moisture. Ammonium valerate is deliquescent and can absorb enough water to dissolve.	1. Use a controlled environment: Whenever possible, handle and weigh ammonium valerate inside a glove box with a controlled, low-humidity atmosphere (e.g., purged with nitrogen or argon). 2. Work quickly: If a glove box is unavailable, minimize the exposure time to ambient air. Have all necessary equipment and containers ready before opening the stock bottle. 3. Use appropriate weighing vessels: Use a weighing bottle with a stopper or a vial with a screw cap. Weigh the container with the lid on, add the compound, and re-weigh with the lid on. 4. Prepare a stock solution: For applications where high precision is critical, consider preparing a concentrated stock solution from a larger, accurately weighed amount of ammonium valerate. This stock solution can then be aliquoted and stored under inert gas.
Inconsistent Solution Concentrations	Variability in experimental results between different batches of solutions prepared with ammonium valerate.	The actual concentration of the prepared solution is lower than calculated due to the unaccounted-for mass of absorbed water.	1. Dry the compound before use: If the experimental protocol allows, dry the ammonium valerate in a vacuum oven at a temperature below its melting point (108°C) to remove absorbed water. After drying, allow it to cool in a desiccator before weighing. 2. Determine water content: For highly sensitive experiments, the water content of the ammonium valerate can be determined using Karl Fischer titration. The measured water content can then be used to correct the calculated concentration of the solution.
Degradation of the Compound	Changes in the physical appearance or chemical properties of the stored ammonium valerate.	Prolonged or repeated exposure to moisture can lead to hydrolysis or other forms of degradation.	1. Proper storage: Store ammonium valerate in a tightly sealed container, preferably in a desiccator containing a suitable desiccant (e.g., silica (B1680970) gel, calcium chloride).[1] For long-term storage, consider placing the sealed container inside a larger, heat-sealed bag with additional desiccant pouches. 2. Inert atmosphere: For maximum stability, store under an inert atmosphere (e.g., nitrogen or argon).
Difficulty in Handling and Dispensing	The solid becomes sticky and difficult to handle, adhering to spatulas and weighing paper.	The compound has absorbed a significant amount of moisture, leading to a change in its physical state.	1. Use a desiccator: Allow the container of ammonium valerate to equilibrate to room temperature inside a desiccator before opening. This prevents condensation of atmospheric moisture onto the cold solid. 2. Pre-aliquot: If multiple experiments are planned, consider pre-aliquoting the required amounts in a controlled environment to minimize repeated opening of the main stock container.

Quantitative Data: Hygroscopicity of Short-Chain Fatty Acid Ammonium Salts

Compound	Relative Humidity (RH)	Water Uptake (% w/w)	Observations
Ammonium Acetate (B1210297)	20%	< 1%	Minimal water absorption at low humidity.
40%	~2-3%	Noticeable water absorption begins.
60%	~8-12%	Significant water absorption, may start to appear damp.
80%	> 20%	Rapid water absorption, deliquescence is likely.
Ammonium Propionate (B1217596)	20%	< 1%	Similar to ammonium acetate at low humidity.
40%	~2-4%	Slightly higher uptake than acetate.
60%	~10-15%	Becomes visibly moist and clumpy.
80%	> 25%	High potential for deliquescence.
Ammonium Valerate (Estimated)	20%	< 1%	Expected to be stable at low RH.
40%	~3-5%	Hygroscopic nature becomes apparent.
60%	~12-18%	Significant weight gain and physical changes expected.
80%	> 30%	Very likely to become deliquescent.

Note: The data for ammonium acetate and propionate are illustrative and based on the general behavior of hygroscopic salts. The estimated values for ammonium valerate are extrapolated and should be used as a guideline. For precise measurements, Dynamic Vapor Sorption (DVS) analysis is recommended.

Experimental Protocol: Assessing the Effect of Ammonium Valerate on Mitochondrial Respiration in Neuronal Cells using Seahorse XF Analyzer

This protocol outlines a general procedure to investigate the impact of ammonium valerate on the mitochondrial function of a neuronal cell line (e.g., SH-SY5Y) using a Seahorse XF Analyzer.

1. Cell Culture and Plating:

• Culture SH-SY5Y cells in a suitable medium (e.g., DMEM/F12 with 10% FBS).

• On the day before the assay, seed the cells into a Seahorse XF cell culture plate at an optimized density (typically 20,000 - 80,000 cells per well).

• Ensure even cell distribution and allow the cells to attach overnight in a CO2 incubator at 37°C.

2. Preparation of Assay Medium and Compounds:

• Prepare the Seahorse XF assay medium by supplementing XF Base Medium with glucose, pyruvate, and glutamine to fuel mitochondrial respiration. Warm the medium to 37°C and adjust the pH to 7.4.

• Prepare a concentrated stock solution of ammonium valerate in the assay medium. Due to its hygroscopic nature, follow the handling procedures outlined in the troubleshooting guide.

• Prepare stock solutions of mitochondrial inhibitors (e.g., oligomycin, FCCP, rotenone/antimycin A) for the Mito Stress Test.

3. Seahorse XF Analyzer Setup:

• Hydrate the Seahorse XF sensor cartridge overnight in a non-CO2 incubator at 37°C with XF Calibrant.

• On the day of the assay, replace the calibrant and load the mitochondrial inhibitors and ammonium valerate into the appropriate ports of the sensor cartridge.

4. Assay Execution:

• Replace the cell culture medium with the pre-warmed XF assay medium.

• Place the cell culture plate in a non-CO2 incubator at 37°C for one hour to allow for temperature and pH equilibration.

• Calibrate the Seahorse XF Analyzer.

• Place the cell culture plate in the analyzer and initiate the assay protocol. The protocol should include baseline measurements followed by sequential injections of ammonium valerate and the mitochondrial inhibitors.

5. Data Analysis:

• After the assay, normalize the oxygen consumption rate (OCR) data to the cell number or protein content in each well.

• Analyze the changes in basal respiration, ATP-linked respiration, maximal respiration, and non-mitochondrial oxygen consumption in response to ammonium valerate treatment.

Frequently Asked Questions (FAQs)

Q1: My ammonium valerate has turned into a liquid in the bottle. Can I still use it?

A1: This phenomenon is called deliquescence, where the compound has absorbed enough atmospheric moisture to dissolve itself. While the ammonium valerate is still present, its concentration in the resulting solution is unknown. Using this liquid will lead to inaccurate and irreproducible results. It is strongly recommended to discard the deliquesced compound and use a fresh, properly stored container. To prevent this, always store ammonium valerate in a desiccator and minimize its exposure to ambient air.

Q2: I don't have access to a glove box. What is the best way to weigh ammonium valerate accurately?

A2: If a glove box is not available, the following "fast-weigh" method can be employed, although it may have slightly lower accuracy:

• Place a weighing boat on the analytical balance and tare it.

• Have your sample vial ready for dissolution.

• Briefly open the ammonium valerate stock container, quickly remove an approximate amount of the solid using a clean, dry spatula, and place it on the weighing boat.

• Immediately close the stock container.

• Record the weight as soon as the balance reading stabilizes. Be aware that the weight will start to drift upwards as it absorbs moisture.

• Quickly transfer the weighed solid to your pre-prepared solvent for dissolution.

For improved accuracy, preparing a stock solution from a larger, more carefully weighed amount is recommended.

Q3: How can I be sure that the observed effects in my cell-based assay are due to the valerate anion and not the ammonium cation?

A3: This is an important consideration. To distinguish the effects of the valerate anion from the ammonium cation, you should include appropriate controls in your experimental design. These controls could include:

• Ammonium chloride (NH4Cl): Use a concentration of ammonium chloride that is equimolar to the ammonium valerate being tested. This will help to identify any effects specifically attributable to the ammonium ion.

• Sodium valerate or valeric acid: If your experimental system allows, using sodium valerate or valeric acid (with appropriate pH adjustment) can help to isolate the effects of the valerate moiety.

Q4: Can I prepare a stock solution of ammonium valerate in water and store it?

A4: Yes, ammonium valerate is very soluble in water and alcohol. A concentrated aqueous stock solution can be prepared. However, the long-term stability of the solution should be considered. It is recommended to:

• Prepare the stock solution using sterile, deionized water.

• Filter-sterilize the solution.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles and contamination.

• Store the aliquots at -20°C or -80°C.

Q5: Are there any safety precautions I should be aware of when working with ammonium valerate?

A5: While ammonium valerate is not considered highly toxic, it is good laboratory practice to handle all chemicals with care.

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhaling any dust.

• In case of contact with skin or eyes, rinse thoroughly with water.

• Consult the Safety Data Sheet (SDS) for detailed safety information.

Visualizations

Caption: Experimental workflow for assessing mitochondrial function.

Caption: Troubleshooting logic for handling hygroscopic compounds.

Caption: Potential signaling pathways affected by ammonium valerate.

References

• 1. Moisture sorption isotherm - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimizing Storage Conditions for Ammonium Valerate Stability

This technical support center provides guidance for researchers, scientists, and drug development professionals on maintaining the stability of ammonium (B1175870) valerate (B167501) during experimental procedures. The information is presented in a question-and-answer format to directly address common challenges.

Troubleshooting Guide

Ammonium valerate, being a salt of a weak acid and a weak base, is susceptible to degradation under various conditions. The following table summarizes common issues, their potential causes, and recommended solutions to ensure the integrity of your experiments.

Problem	Potential Cause(s)	Recommended Solution(s)	Preventative Measures
Change in physical appearance (e.g., clumping, discoloration)	Hygroscopicity (absorption of moisture from the atmosphere).[1]	Dry the material under vacuum at a low temperature.	Store in a tightly sealed container with a desiccant. Handle in a low-humidity environment (e.g., glove box).
Development of a strong ammonia (B1221849) or valeric acid odor	Dissociation of the salt into ammonia and valeric acid, often accelerated by heat or moisture.	If the odor is faint, the material may still be usable for non-critical applications. For sensitive experiments, it is recommended to use a fresh batch.	Store at recommended low temperatures and protect from moisture. Avoid prolonged exposure to ambient conditions.
Precipitate formation in aqueous solutions	Change in pH, leading to the precipitation of less soluble valeric acid. Incompatibility with other solutes.	Adjust the pH of the solution. Filter the solution if the precipitate is minimal and does not affect the experiment.	Maintain the pH of the solution within the optimal stability range (near neutral). Perform compatibility studies with other solution components.
Inconsistent analytical results (e.g., varying potency)	Degradation of ammonium valerate. Inaccurate quantification due to the volatility of degradation products (ammonia).	Re-standardize the solution before use. Use a fresh, properly stored batch of ammonium valerate.	Implement a strict storage and handling protocol. Regularly test the purity and concentration of stock solutions.
pH shift in unbuffered solutions	Loss of ammonia from the solution, leading to a decrease in pH due to the presence of valeric acid.	Use buffered solutions when pH stability is critical.	Prepare fresh solutions before use. Store solutions in tightly sealed containers.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for solid ammonium valerate?

A1: Solid ammonium valerate is very hygroscopic and should be stored in a cool, dry place.[1] To minimize moisture absorption and degradation, it is recommended to store it in a tightly sealed container, preferably in a desiccator, at refrigerated temperatures (2-8 °C).

Q2: What is the primary degradation pathway for ammonium valerate?

A2: The primary degradation pathway for ammonium valerate is dissociation into its constituent parts: valeric acid and ammonia. This process can be accelerated by heat and moisture. In aqueous solutions, hydrolysis can also occur, influenced by the pH of the medium.

Q3: How does pH affect the stability of ammonium valerate in aqueous solutions?

A3: In aqueous solutions, the stability of ammonium valerate is pH-dependent. At neutral pH, the salt is relatively stable. In acidic conditions, the equilibrium will shift, favoring the protonation of the valerate anion to form valeric acid. In alkaline conditions, the ammonium ion can be converted to ammonia gas, which can then escape from the solution, driving the dissociation of the salt. For optimal stability in solution, it is advisable to use a buffered system, ideally close to a neutral pH.

Q4: Is ammonium valerate sensitive to light?

Q5: What are some common signs of ammonium valerate degradation?

A5: Signs of degradation include a noticeable odor of ammonia or valeric acid, a change in the physical appearance of the solid (such as clumping or discoloration), or a shift in the pH of an unbuffered solution.

Q6: Can I use ammonium valerate that has a slight odor?

A6: A slight odor may indicate a minor degree of degradation. For non-critical applications, it might still be usable. However, for quantitative analyses or in sensitive biological experiments, it is highly recommended to use a fresh, high-purity batch to ensure the accuracy and reproducibility of your results.

Q7: Are there any known incompatibilities with common excipients?

A7: Ammonium valerate, as an amine salt, may be incompatible with certain excipients. For instance, it could react with reducing sugars (like lactose) via the Maillard reaction.[4] It may also interact with alkaline excipients, which could lead to the release of ammonia gas. It is always advisable to perform compatibility studies with other components of your formulation.

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for Ammonium Valerate

This protocol outlines a High-Performance Liquid Chromatography (HPLC) method to assess the stability of ammonium valerate by quantifying the parent compound and detecting potential degradation products.

1. Instrumentation and Materials:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile phase: Acetonitrile and a pH 3.0 phosphate (B84403) buffer (e.g., 40:60 v/v)

• Ammonium valerate reference standard

• Valeric acid reference standard

• High-purity water

• Phosphoric acid for pH adjustment

2. Chromatographic Conditions:

• Flow rate: 1.0 mL/min

• Injection volume: 20 µL

• Column temperature: 30 °C

• Detection wavelength: 210 nm

3. Standard and Sample Preparation:

• Standard Solution: Accurately weigh and dissolve ammonium valerate and valeric acid reference standards in the mobile phase to prepare a stock solution of known concentration.

• Sample Solution: Prepare samples of ammonium valerate under different stress conditions (e.g., heat, acid/base hydrolysis, light exposure) and dilute with the mobile phase to a suitable concentration.

4. Analysis:

• Inject the standard and sample solutions into the HPLC system.

• Identify and quantify the ammonium valerate and valeric acid peaks based on their retention times compared to the standards.

• Monitor for the appearance of any new peaks, which may indicate other degradation products.

Protocol 2: Forced Degradation Study for Ammonium Valerate

This protocol describes a forced degradation study to identify potential degradation pathways and products of ammonium valerate under various stress conditions.[5][6][7]

1. Materials:

• Ammonium valerate

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

• Photostability chamber

• Oven

2. Procedure:

• Acid Hydrolysis: Dissolve ammonium valerate in 0.1 M HCl and heat at 60 °C for 24 hours.

• Base Hydrolysis: Dissolve ammonium valerate in 0.1 M NaOH and keep at room temperature for 24 hours.

• Oxidative Degradation: Dissolve ammonium valerate in a 3% hydrogen peroxide solution and keep at room temperature for 24 hours, protected from light.

• Thermal Degradation: Expose solid ammonium valerate to 60 °C in an oven for 48 hours.

• Photodegradation: Expose a solution of ammonium valerate to light in a photostability chamber according to ICH Q1B guidelines.

3. Analysis:

• Analyze the stressed samples at appropriate time points using the stability-indicating HPLC method (Protocol 1).

• Characterize any significant degradation products using techniques such as mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.

Visualizations

Caption: Recommended storage workflow for solid ammonium valerate.

Caption: Primary degradation pathway of ammonium valerate.

Caption: Troubleshooting flowchart for experimental issues.

References

• 1. manavchem.com [manavchem.com]
• 2. The kinetics of photocatalytic degradation of aliphatic carboxylic acids in an UV/TiO2 suspension system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. files01.core.ac.uk [files01.core.ac.uk]
• 5. biopharminternational.com [biopharminternational.com]
• 6. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 7. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Ammonium Valerate and Sodium Valerate on Cellular Viability

For researchers and professionals in the fields of drug development and life sciences, understanding the nuanced effects of different salt forms of active pharmaceutical ingredients is paramount. This guide provides a comparative analysis of ammonium (B1175870) valerate (B167501) and sodium valerate, focusing on their impact on cell viability. While extensive research is available for sodium valerate, a well-known histone deacetylase (HDAC) inhibitor, literature directly comparing its effects to ammonium valerate is limited. This guide synthesizes available data to offer a comprehensive overview.

Executive Summary

Sodium valerate, the sodium salt of valeric acid, has been widely studied and demonstrates dose-dependent effects on cell viability, including inhibition of proliferation, induction of cell cycle arrest, and apoptosis in various cell lines. Its primary mechanism of action involves the inhibition of histone deacetylases. In contrast, specific data on the cytotoxic effects of ammonium valerate is scarce in publicly available literature. However, the known cytotoxicity of ammonium ions in cell culture suggests that ammonium valerate may exhibit a different, and potentially more complex, toxicity profile compared to its sodium counterpart. This guide will present the available quantitative data for sodium valerate, detail relevant experimental methodologies, and discuss the potential implications of the different cation components.

Quantitative Data on Cell Viability

The half-maximal inhibitory concentration (IC50) is a key metric for quantifying the effect of a compound on cell viability. Below is a summary of reported IC50 values for sodium valerate (valproic acid) in various cancer cell lines. No directly comparable IC50 values for ammonium valerate were found in the reviewed literature.

Cell Line	Cancer Type	Incubation Time (hours)	IC50 (mM)	Reference
Neuro-2A	Neuroblastoma	Not Specified	0.5	[1]
C6	Glioma	Not Specified	1.0	[1]
TFK-1	Cholangiocarcinoma	72	>2	[2]
QBC939	Cholangiocarcinoma	120	~8	[2]
CCLP1	Cholangiocarcinoma	120	~8	[2]
MCF-7	Breast Cancer	48	~1.5-2.0	[3]
HeLa	Cervical Cancer	24	>2	[4]

Note: The cytotoxic effects of sodium valerate are cell-line dependent and vary with the duration of exposure.

Experimental Protocols

The following is a detailed methodology for a standard MTT assay, a colorimetric assay commonly used to assess cell viability.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay Protocol

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and allow them to adhere and proliferate for 24 hours in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: Prepare serial dilutions of ammonium valerate and sodium valerate in the appropriate cell culture medium. Remove the existing medium from the wells and replace it with the medium containing the test compounds. Include untreated control wells and solvent control wells.

• Incubation: Incubate the plate for the desired experimental time points (e.g., 24, 48, 72 hours).

• MTT Addition: Following incubation, add MTT solution to each well to a final concentration of 0.5 mg/mL.

• Formazan (B1609692) Crystal Formation: Incubate the plate for an additional 2-4 hours at 37°C to allow for the conversion of MTT to formazan crystals by metabolically active cells.

• Solubilization: Carefully remove the MTT-containing medium and add a solubilization solution (e.g., DMSO, isopropanol (B130326) with HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the untreated control. Plot the cell viability against the compound concentration to determine the IC50 value.

Signaling Pathways and Mechanisms of Action

Sodium valerate primarily exerts its effects on cell viability through the inhibition of histone deacetylases (HDACs). This inhibition leads to the hyperacetylation of histones, resulting in a more open chromatin structure and altered gene expression. This can trigger several downstream events, including cell cycle arrest and apoptosis.

HDAC Inhibition Pathway of Sodium Valerate.

The ammonium ion (NH4+), on the other hand, is known to be cytotoxic to mammalian cells in culture. The accumulation of ammonium can lead to a decrease in intracellular pH, alterations in metabolic rates, and ultimately, a reduction in cell growth and viability. The potential for ammonium valerate to release ammonium ions into the culture medium could therefore contribute to its overall effect on cell viability, a factor not present with sodium valerate.

Experimental Workflow

A typical workflow for comparing the effects of these two compounds on cell viability is outlined below.

Workflow for Comparing Valerate Salt Effects.

Discussion and Conclusion

The available evidence strongly supports the activity of sodium valerate as a compound that reduces cell viability in a variety of cancer cell lines, primarily through its action as an HDAC inhibitor.[2][3][5] This leads to downstream effects such as cell cycle arrest and apoptosis.

For ammonium valerate, a direct comparison is challenging due to the lack of specific studies. However, a hypothesis can be formulated based on the known biological effects of its constituent ions. The valerate anion would be expected to exert similar HDAC inhibitory effects as observed with sodium valerate. However, the presence of the ammonium cation introduces a confounding variable. Ammonium ions are known to be toxic to cells in culture, and this toxicity could be additive or synergistic with the effects of the valerate anion.

Therefore, it is plausible that ammonium valerate could exhibit greater cytotoxicity compared to sodium valerate at equivalent molar concentrations. This hypothesis, however, requires direct experimental validation. Future studies should focus on conducting parallel cytotoxicity assays to generate IC50 values for ammonium valerate across a panel of cell lines, allowing for a direct and quantitative comparison with sodium valerate. Such studies would provide valuable insights for researchers in drug development and cellular biology.

References

• 1. Therapeutic levels of sodium valproate inhibit mitotic indices in cells of neural origin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sodium Valproate Inhibits the Growth of Human Cholangiocarcinoma In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The role and possible molecular mechanism of valproic acid in the growth of MCF-7 breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sodium valproate affects the expression of p16INK4a and p21WAFI/Cip1 cyclin‑dependent kinase inhibitors in HeLa cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What is the mechanism of Sodium Valproate? [synapse.patsnap.com]

comparative study of different short-chain fatty acid ammonium salts in cancer research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the anti-cancer properties of short-chain fatty acid (SCFA) ammonium (B1175870) salts, focusing on ammonium butyrate (B1204436), ammonium propionate (B1217596), and ammonium valerate. While direct comparative studies on the ammonium salts of these SCFAs are limited in publicly available literature, this guide synthesizes data from studies on their sodium salt counterparts, which are widely used in cancer research. The biological activity of these compounds is primarily attributed to the SCFA anion (butyrate, propionate, valerate). However, it is important to note that the ammonium cation (NH₄⁺) may have its own biological effects, which are context-dependent and can influence cancer cell metabolism.[1][2][3][4][5][6][7][8][9] This guide will therefore extrapolate from the available data on sodium salts while acknowledging this distinction.

Introduction to Short-Chain Fatty Acids in Oncology

Short-chain fatty acids are metabolites produced by the gut microbiota through the fermentation of dietary fiber.[10] In recent years, they have garnered significant attention for their potential as anti-cancer agents. Their primary mechanism of action in cancer cells is the inhibition of histone deacetylases (HDACs), which leads to the hyperacetylation of histones and subsequent changes in gene expression.[11][12] This can induce cell cycle arrest, apoptosis, and differentiation in various cancer cell types.[13][14][15][16][17][18]

Comparative Performance of SCFA Salts

The anti-proliferative and pro-apoptotic effects of SCFA salts have been evaluated in numerous cancer cell lines. The following tables summarize key quantitative data from studies using the sodium salts of butyrate, propionate, and valerate.

Table 1: Comparative IC50 Values of SCFA Sodium Salts in Cancer Cell Lines

The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

SCFA Salt	Cancer Cell Line	IC50 Value (mM)	Reference
Sodium Butyrate	MCF-7 (Breast Cancer)	1.26	[13][14][18]
MDA-MB-231 (Breast Cancer)	2.56	[19][20]
HT-29 (Colon Cancer)	~2.5 (viability reduction)	[21]
SW480 (Colon Cancer)	~2.5 (viability reduction)	[21]
Sodium Propionate	MCF-7 (Breast Cancer)	4.5	[13][14][18]
MDA-MB-231 (Breast Cancer)	6.49	[19][20]
Sodium Valproate	TFK-1 (Cholangiocarcinoma)	Induces apoptosis dose-dependently (0.5-8 mM)	[22]
QBC939 (Cholangiocarcinoma)	Induces cell cycle arrest dose-dependently	[22]
Bel-7402 (Hepatocarcinoma)	Inhibits proliferation dose-dependently	[23]

Note: The data for sodium valproate is often presented in the context of valproic acid (VPA), a well-established HDAC inhibitor.[11][12]

Table 2: Effects of SCFA Sodium Salts on Cell Cycle and Apoptosis

SCFA Salt	Cancer Cell Line	Effect on Cell Cycle	Induction of Apoptosis	Reference
Sodium Butyrate	MCF-7 (Breast Cancer)	G1 phase arrest	Induces apoptosis at higher doses	[13][14]
MDA-MB-231 (Breast Cancer)	G1 phase arrest	Induces apoptosis	[17][20][24]
HT-29 (Colon Cancer)	G1 phase arrest	Induces apoptosis
Sodium Propionate	MCF-7 (Breast Cancer)	G1 phase arrest	Induces apoptosis at higher doses	[13][14]
MDA-MB-231 (Breast Cancer)	G1 phase arrest	Induces apoptosis	[17][20][24]
H1299 & H1703 (Lung Cancer)	G2/M phase arrest	Induces apoptosis	[15]
Sodium Valproate	TFK-1 (Cholangiocarcinoma)	G2/M phase arrest	Strong dose-dependent induction	[22]
QBC939 (Cholangiocarcinoma)	G0/G1 phase arrest	-	[22]
HO8910 (Ovarian Cancer)	G0/G1 phase arrest	Induces apoptosis	[25][26]

Signaling Pathways and Mechanisms of Action

The primary anti-cancer mechanism of SCFAs is the inhibition of HDACs. This leads to an open chromatin structure, allowing for the transcription of tumor suppressor genes that are often silenced in cancer.

SCFA-mediated HDAC inhibition and its downstream effects.

Valeric acid also acts as an HDAC inhibitor, suppressing liver cancer development.[27] It has been shown to be cytotoxic to prostate cancer cells while having low toxicity to normal cells.[28]

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below.

Cell Viability Assessment (MTT Assay)

This protocol is a standard method to assess the metabolic activity of cells, which is an indicator of cell viability, proliferation, and cytotoxicity.

References

• 1. Ammonia in cancer: dual roles and therapeutic strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Novel roles of ammonia in physiology and cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. academic.oup.com [academic.oup.com]
• 6. Effect of ammonia on cell-cycle progression of human gastric cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. High-ammonia microenvironment promotes stemness and metastatic potential in hepatocellular carcinoma through metabolic reprogramming - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. spandidos-publications.com [spandidos-publications.com]
• 10. Comparative Effect of Sodium Butyrate and Sodium Propionate on Ovarian Cancer Migration, Invasion, and Epithelial-To-Mesenchymal Transition [laur.lau.edu.lb:8443]
• 11. Valproic acid defines a novel class of HDAC inhibitors inducing differentiation of transformed cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Valproic acid and butyrate induce apoptosis in human cancer cells through inhibition of gene expression of Akt/protein kinase B - PMC [pmc.ncbi.nlm.nih.gov]
• 13. scholarworks.aub.edu.lb [scholarworks.aub.edu.lb]
• 14. Comparative effect of sodium butyrate and sodium propionate on proliferation, cell cycle and apoptosis in human breast cancer cells MCF-7 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. spandidos-publications.com [spandidos-publications.com]
• 16. Comparative Effect of Sodium Butyrate and Sodium Propionate on Proliferation, Cell Cycle and Apoptosis in Ovarian Cancer Cells [laur.lau.edu.lb:8443]
• 17. Sodium Butyrate (NaB) and Sodium Propionate (NaP) Reduce Cyclin A2 Expression, Inducing Cell Cycle Arrest and Proliferation Inhibition of Different Breast Cancer Subtypes, Leading to Apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Sodium butyrate and sodium propionate inhibit breast cancer cell migration and invasion through regulation of epithelial-to-mesenchymal transition and suppression of MEK/ERK signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 20. mdpi.com [mdpi.com]
• 21. dovepress.com [dovepress.com]
• 22. Sodium Valproate Inhibits the Growth of Human Cholangiocarcinoma In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Sodium valproate induces cell senescence in human hepatocarcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Sodium Butyrate (NaB) and Sodium Propionate (NaP) Reduce Cyclin A2 Expression, Inducing Cell Cycle Arrest and Proliferation Inhibition of Different Breast Cancer Subtypes, Leading to Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Effects of Sodium Valproate on the Growth of Human Ovarian Cancer Cell Line HO8910 [journal.waocp.org]
• 26. Effects of sodium valproate on the growth of human ovarian cancer cell line HO8910 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. Valeric Acid Suppresses Liver Cancer Development by Acting as a Novel HDAC Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 28. Valeric acid acts as a novel HDAC3 inhibitor against prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Quantification of Ammonium Valerate: GC-MS vs. NMR

In the realm of pharmaceutical and biomedical research, the accurate quantification of small molecules is paramount. Ammonium (B1175870) valerate (B167501), a short-chain fatty acid salt, plays a role in various biological processes and is a key component in certain drug formulations. This guide provides a comprehensive cross-validation of two powerful analytical techniques for its quantification: Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy. This comparison is intended for researchers, scientists, and drug development professionals seeking to select the optimal analytical method for their specific needs.

Quantitative Performance Comparison

The choice between GC-MS and NMR for ammonium valerate quantification hinges on the specific requirements of the analysis, such as sensitivity, precision, and the nature of the sample matrix. The following table summarizes the key performance metrics for each technique, based on studies of similar short-chain fatty acids.[1][2][3][4]

Performance Metric	GC-MS (with derivatization)	¹H NMR	Key Considerations
Sensitivity (LOD)	< 0.01 µg/mL	~2 µg/mL	GC-MS is significantly more sensitive, making it ideal for trace-level detection.[1]
Sensitivity (LOQ)	< 0.1 µg/mL	-	The limit of quantification for GC-MS is also substantially lower.[1][3][4]
Linearity (R²)	> 0.99	> 0.99	Both methods exhibit excellent linearity over their respective dynamic ranges.[1][3][4]
Repeatability (RSD)	< 15% (can be higher at low concentrations)	0.3% - 6.7%	NMR generally offers superior repeatability and precision.[1][2]
Recovery Accuracy	97.8% - 108.3%	Not explicitly reported, but less susceptible to matrix effects	GC-MS with appropriate sample preparation shows excellent recovery.[1][2][3][4]
Matrix Effects	Can be significant, requiring careful sample preparation	Minimal	NMR is less affected by the sample matrix, simplifying sample preparation.[1][2][3]
Sample Throughput	Moderate to High	Low to Moderate	GC-MS can be automated for higher throughput.
Derivatization	Often required for volatility	Not required	NMR analysis is non-destructive and requires no chemical modification of the analyte.
Structural Information	Provides mass fragmentation patterns for identification	Provides detailed structural information and isomeric differentiation	NMR offers richer structural data in a single experiment.

Experimental Workflows

The following diagrams illustrate the typical experimental workflows for the quantification of ammonium valerate using GC-MS and the cross-validation process.

Cross-Validation Workflow Diagram

Key Performance Parameter Comparison

Detailed Experimental Protocols

GC-MS Quantification of Ammonium Valerate

This protocol outlines a common method for the quantification of valeric acid (from ammonium valerate) using GC-MS, which involves an extraction and derivatization step.[5][6]

1. Sample Preparation and Extraction:

• Standard Preparation: Prepare a stock solution of ammonium valerate in a suitable solvent (e.g., water or methanol). Create a series of calibration standards by serial dilution.

• Sample Extraction: For biological samples, an extraction is necessary. Acidify the sample with an appropriate acid (e.g., succinic acid) to convert ammonium valerate to the more volatile valeric acid.[6] An internal standard (e.g., a deuterated analog like valeric acid-d9) should be added at this stage.

• Liquid-Liquid Extraction: Extract the valeric acid into an organic solvent such as diethyl ether or a mixture of hexane (B92381) and acetone.[7]

• Concentration: Evaporate the organic solvent under a gentle stream of nitrogen.

2. Derivatization:

• To improve volatility and chromatographic performance, derivatization is often employed.[5][8] A common method is esterification.

• Propyl Esterification: Add a solution of N,N-dimethylformamide dipropyl acetal (B89532) in propanol (B110389) and pyridine (B92270) to the dried extract. Heat the mixture to facilitate the reaction.[1]

• Alternatively, use other derivatizing agents like pentafluorobenzyl bromide (PFBBr).[5]

3. GC-MS Analysis:

• Injection: Inject an aliquot of the derivatized sample into the GC-MS system.

• Gas Chromatograph (GC) Conditions:

  • Column: A suitable capillary column, such as a DB-5ms or a Nukol™ fused silica (B1680970) capillary column, should be used for separation.[5][6]

  • Injector Temperature: Typically set around 200-250°C.[6]

  • Oven Temperature Program: A temperature gradient is used to separate the analytes. For example, start at a lower temperature (e.g., 50°C), hold for a few minutes, and then ramp up to a higher temperature (e.g., 250°C).

  • Carrier Gas: Helium is commonly used as the carrier gas.[6]

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) is standard.

  • Acquisition Mode: Selected Ion Monitoring (SIM) is used for targeted quantification to enhance sensitivity and selectivity.[5][6] Monitor characteristic ions for the valeric acid derivative and the internal standard.

4. Data Analysis:

• Integrate the peak areas of the analyte and the internal standard.

• Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the calibration standards.

• Determine the concentration of ammonium valerate in the samples from the calibration curve.

¹H NMR Quantification of Ammonium Valerate

Quantitative NMR (qNMR) offers a direct and non-destructive method for quantification.[9][10][11][12][13]

1. Sample Preparation:

• Solvent: Dissolve a precisely weighed amount of the ammonium valerate sample in a deuterated solvent (e.g., D₂O or CDCl₃ after extraction and drying).

• Internal Standard: Add a precisely weighed amount of a certified internal standard. The internal standard should have a simple spectrum with at least one signal that does not overlap with the analyte signals. Common internal standards include maleic acid, 3-(trimethylsilyl)propionic-2,2,3,3-d₄ acid sodium salt (TSP), or dimethyl sulfone.

2. ¹H NMR Data Acquisition:

• Spectrometer: Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and sensitivity.

• Acquisition Parameters:

  • Pulse Angle: A 90° pulse angle is typically used.

  • Relaxation Delay (d1): This is a critical parameter for accurate quantification. It should be set to at least 5 times the longest T₁ relaxation time of the signals of interest (both analyte and internal standard) to ensure full relaxation between scans.

  • Number of Scans (ns): A sufficient number of scans should be acquired to achieve a good signal-to-noise ratio (S/N > 250:1 for integration errors < 1%).[9]

  • Acquisition Time (aq): A suitable acquisition time should be used to ensure good digital resolution.

3. Data Processing and Analysis:

• Phasing and Baseline Correction: Carefully phase the spectrum and perform a baseline correction to ensure accurate integration.

• Integration: Integrate the well-resolved signals of both the ammonium valerate and the internal standard. For valeric acid, the signals corresponding to the α, β, and γ methylene (B1212753) protons and the terminal methyl protons can be used.

• Quantification: The concentration of the analyte is calculated using the following formula:

  Canalyte = (Ianalyte / Nanalyte) * (NIS / IIS) * (MWanalyte / MWIS) * (mIS / msample) * PIS

  Where:

  • C = Concentration or Purity

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = Mass

  • P = Purity of the standard

  • analyte = Ammonium valerate

  • IS = Internal Standard

Conclusion

Both GC-MS and ¹H NMR are powerful techniques for the quantification of ammonium valerate, each with distinct advantages and disadvantages.

• GC-MS is the method of choice when high sensitivity is required for detecting trace amounts of ammonium valerate. However, it often necessitates derivatization and is more susceptible to matrix effects, requiring more extensive sample preparation and validation.

• ¹H NMR provides excellent precision and is robust against matrix effects, making it a reliable method for quantifying higher concentrations of ammonium valerate with minimal sample preparation. It is also a non-destructive technique that provides valuable structural information.

The selection of the most appropriate method will depend on the specific analytical needs, including the expected concentration range of ammonium valerate, the complexity of the sample matrix, the required level of precision, and the available instrumentation. For a comprehensive understanding of the analytical results, a cross-validation approach utilizing both techniques is highly recommended.[14][15][16]

References

• 1. Orthogonal Comparison of GC−MS and 1H NMR Spectroscopy for Short Chain Fatty Acid Quantitation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Orthogonal Comparison of GC-MS and 1H NMR Spectroscopy for Short Chain Fatty Acid Quantitation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pure.psu.edu [pure.psu.edu]
• 5. Simultaneous Quantification of Straight-chain and Branched-chain Short Chain Fatty Acids by Gas Chromatography Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Gas Chromatography Mass Spectrometry-Based Method for the Quantification of Short Chain Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]
• 8. emerypharma.com [emerypharma.com]
• 9. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 10. Quantitative NMR (qNMR) | Nuclear Magnetic Resonance (NMR) | [Analytical Chemistry] | Laboratory Chemicals-FUJIFILM Wako Chemicals Europe GmbH [labchem-wako.fujifilm.com]
• 11. Quantitative NMR Spectroscopy - Acanthus Research [acanthusresearch.com]
• 12. emerypharma.com [emerypharma.com]
• 13. What is qNMR and why is it important? - Mestrelab Resources [mestrelab.com]
• 14. Cross-validation (analytical chemistry) - Wikipedia [en.wikipedia.org]
• 15. Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Cross-validation of bioanalytical methods between laboratories - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Ammonium Valerate and Other Histone Deacetylase (HDAC) Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of ammonium (B1175870) valerate (B167501) with other well-established histone deacetylase (HDAC) inhibitors, including valproic acid, sodium butyrate (B1204436), and suberoylanilide hydroxamic acid (SAHA). This document summarizes quantitative data, details experimental methodologies, and visualizes key signaling pathways to offer an objective resource for evaluating these compounds.

Comparative Efficacy of HDAC Inhibitors

The inhibitory activity of HDAC inhibitors is commonly quantified by their half-maximal inhibitory concentration (IC50), which indicates the concentration of the inhibitor required to reduce the enzyme's activity by 50%. The following tables summarize the IC50 values for ammonium valerate (valeric acid), valproic acid, sodium butyrate, and SAHA against various HDAC isoforms and in different cancer cell lines.

Table 1: Comparative IC50 Values of HDAC Inhibitors Against Specific HDAC Isoforms

Inhibitor	HDAC1 (nM)	HDAC2 (nM)	HDAC3 (nM)	HDAC6 (nM)	HDAC8 (nM)
Valeric Acid	-	-	16,600[1]	-	-
Valproic Acid	400,000[2]	-	-	-	-
Sodium Butyrate	-	-	-	-	-
SAHA (Vorinostat)	10[1]	48[3]	20[1]	51[3]	380[4]

Note: A lower IC50 value indicates a higher potency. Data for all inhibitors were not always available from a single source, and experimental conditions can vary between studies.

Table 2: Comparative IC50 Values of HDAC Inhibitors in Cancer Cell Lines

Inhibitor	Cell Line	Cancer Type	IC50 (mM)
Valeric Acid	HepG2	Liver Cancer	0.948[5]
Valeric Acid	Hep3B	Liver Cancer	1.439[5]
Valeric Acid	Farage	Liver Cancer	0.89[5]
Valproic Acid	TE9, TE10, TE11, TE14	Esophageal Squamous Cell Carcinoma	1.02 - 2.15[6]
Sodium Butyrate	HT-29	Colon Carcinoma	0.09[7]
SAHA (Vorinostat)	HeLa	Cervical Cancer	0.0002

Experimental Protocols

This section details the methodologies for key experiments cited in this guide, providing a framework for the evaluation of HDAC inhibitor efficacy.

HDAC Activity Assay (Fluorometric)

This protocol is used to measure the enzymatic activity of HDACs and the inhibitory effects of compounds.

Objective: To determine the IC50 value of an HDAC inhibitor.

Materials:

• Recombinant human HDAC isoforms

• Fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC)

• Assay buffer

• Developer solution

• HDAC inhibitor (test compound)

• 96-well black microplates

• Fluorometric microplate reader

Procedure:

• Compound Preparation: Serially dilute the HDAC inhibitor in the assay buffer to create a range of concentrations.

• Enzyme Preparation: Dilute the recombinant HDAC enzyme to the desired concentration in the assay buffer.

• Reaction Setup: In a 96-well plate, add the diluted enzyme to each well, followed by the addition of the different concentrations of the HDAC inhibitor. Include a control group with no inhibitor.

• Reaction Initiation: Initiate the enzymatic reaction by adding the fluorogenic HDAC substrate to each well.

• Incubation: Incubate the plate at 37°C for a specified period (e.g., 60 minutes) to allow the deacetylation reaction to occur.

• Signal Development: Stop the reaction and develop the fluorescent signal by adding the developer solution to each well. Incubate at room temperature for 15 minutes.

• Fluorescence Measurement: Measure the fluorescence intensity using a microplate reader at an excitation wavelength of 355 nm and an emission wavelength of 460 nm.[8]

• Data Analysis: Calculate the percentage of inhibition for each inhibitor concentration relative to the control. The IC50 value is determined by fitting the dose-response curve using appropriate software.[3]

Cell Viability Assay (MTT Assay)

This assay is used to assess the effect of HDAC inhibitors on the proliferation and viability of cancer cells.

Objective: To determine the cytotoxic effect of an HDAC inhibitor on cancer cells.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• HDAC inhibitor (test compound)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO (Dimethyl sulfoxide)

• 96-well clear microplates

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of the HDAC inhibitor. Include a vehicle-treated control group.

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 4 hours to allow the formation of formazan (B1609692) crystals by viable cells.

• Formazan Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The absorbance is directly proportional to the number of viable cells. Calculate the percentage of cell viability for each treatment group relative to the control.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay is used to quantify the induction of apoptosis by HDAC inhibitors.

Objective: To differentiate between viable, early apoptotic, late apoptotic, and necrotic cells after treatment with an HDAC inhibitor.

Materials:

• Cancer cell line

• HDAC inhibitor (test compound)

• Annexin V-FITC staining kit

• Propidium Iodide (PI)

• Binding buffer

• Flow cytometer

Procedure:

• Cell Treatment: Treat the cells with the HDAC inhibitor at the desired concentration and for a specific duration to induce apoptosis.

• Cell Harvesting: Harvest the cells (including both adherent and floating cells) and wash them with cold PBS.

• Cell Staining: Resuspend the cells in the binding buffer. Add Annexin V-FITC and PI to the cell suspension and incubate in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

• Data Interpretation:

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Signaling Pathways and Mechanisms of Action

HDAC inhibitors exert their effects by preventing the removal of acetyl groups from histones and other non-histone proteins, leading to changes in gene expression and the modulation of various signaling pathways involved in cell cycle arrest, apoptosis, and differentiation.

Ammonium Valerate (Valeric Acid)

Valeric acid has been identified as an inhibitor of HDAC3.[1] Its mechanism of action is believed to involve binding to the zinc ion in the catalytic site of the enzyme.[1] By inhibiting HDACs, valeric acid can affect cancer-related pathways and induce apoptosis.

Caption: Mechanism of action of Ammonium Valerate as an HDAC inhibitor.

Valproic Acid

Valproic acid is a well-known HDAC inhibitor that has been shown to induce hyperacetylation of histones H3 and H4.[6] It exerts its anti-neoplastic activity by altering cell cycle regulation.

Caption: Signaling pathways affected by Valproic Acid.

Sodium Butyrate

Sodium butyrate is a short-chain fatty acid that acts as a potent inhibitor of most HDACs, with the exception of class III and class II HDAC6 and -10. It has been shown to inhibit inflammation and carcinogenesis.

Caption: Mechanism of Sodium Butyrate as an HDAC inhibitor.

SAHA (Vorinostat)

SAHA is a potent pan-HDAC inhibitor that induces apoptosis in various cancer cell lines.

References

• 1. researchgate.net [researchgate.net]
• 2. Am80 induces neuronal differentiation in a human neuroblastoma NH-12 cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Valeric Acid Suppresses Liver Cancer Development by Acting as a Novel HDAC Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Valproic acid, a histone deacetylase inhibitor, enhances radiosensitivity in esophageal squamous cell carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. gsartor.org [gsartor.org]
• 7. Balancing Histone Deacetylase (HDAC) Inhibition and Drug‐likeness: Biological and Physicochemical Evaluation of Class I Selective HDAC Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Histone Deacetylase Inhibition and Dietary Short-Chain Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the In Vitro and In Vivo Effects of Ammonium Valerate's Constituent Ions

A comprehensive examination of the biological activities of the ammonium (B1175870) cation and the valerate (B167501) anion, the constituent components of ammonium valerate, reveals distinct and sometimes contrasting effects in both laboratory-based cellular assays and whole-organism studies. Due to a scarcity of direct research on ammonium valerate, this guide provides a comparative analysis based on studies of ammonium chloride and valeric acid (or its salt, sodium valproate), offering valuable insights for researchers, scientists, and drug development professionals.

This guide synthesizes experimental data to objectively compare the in vitro and in vivo performance of these constituent ions, providing a foundational understanding for potential therapeutic applications or toxicological assessment.

Quantitative Data Summary

To facilitate a clear comparison of the biological effects, the following tables summarize the quantitative data from various in vitro and in vivo studies.

Table 1: In Vitro Effects of Ammonium and Valerate Ions

Ion Source	Assay	Cell Line(s)	Concentration/Dose	Observed Effect	Citation(s)
Ammonium Chloride	Cytotoxicity (Cell Growth Inhibition)	A549, A431, HT29, HCT116	IC50: 2-7 mM (after 3 days)	Dose-dependent inhibition of cancer cell growth.	[1]
Neuronal Excitability	Primary rat cortical neurons	50 mM	Substantial membrane depolarization (from -63 mV to -35.7 mV).	[2]
Neuronal Network Activity	Rat cortical cells	5-8 mM	Increased global network activity, suppressed network synchrony.	[3][4]
Synaptic Transmission	Mouse organotypic hippocampal cultures	5 mM	Reversible reduction of excitatory synaptic transmission.	[5]
Cell Proliferation	Opossum kidney and primary rabbit proximal tubular epithelial cells	5-20 mM	Dose-dependent depression of cell replication (8-63%).
Valeric Acid / Sodium Valproate	Anticancer (Cell Proliferation Inhibition)	Hep3B, SNU-449 (Liver Cancer)	2 mM	Inhibition rates of 51.75% (Hep3B) and 55.93% (SNU-449) after 72h.	[6]
HDAC Activity Inhibition	Hep3B (Liver Cancer)	2 mM	Significant decrease in HDAC activity.	[6]
Neuroprotection	Primary mouse cortical neurons	1 nmol/mL	Protection against oxygen-glucose deprivation-induced injury.	[7]
Cytokine Production Inhibition	THP-1 (Human monocytic leukemia)	Not specified	Significantly inhibited LPS-induced production of TNF-alpha and IL-6.

Table 2: In Vivo Effects of Ammonium and Valerate Ions

Ion Source	Animal Model	Administration Route	Dose	Observed Effect	Citation(s)
Ammonium Chloride	Rat	Oral	LD50: 1410-1650 mg/kg	Acute toxicity.	[8][9][10]
Valeric Acid / Sodium Valproate	Rat	Intravenous	Dose-dependent	Decrease in arterial blood pressure.	[11]
Rat	Intraperitoneal	100-300 mg/kg	Sedative effects (increased freezing and resting time).	[12][13]
Rat	Intraperitoneal	300 mg/kg	Anxiolytic effects in fear conditioning and open field tests.	[12][13]
Mouse	Intraperitoneal	200 µg/kg (in combination with resveratrol)	Neuroprotection in a model of ischemic stroke.	[7]

Key Signaling Pathways and Mechanisms of Action

The biological effects of the ammonium and valerate ions are mediated through distinct signaling pathways.

Ammonium Ion: Modulation of Neuronal Excitability

The ammonium ion primarily affects neuronal function by altering ion channel activity and neurotransmitter systems. High concentrations can lead to over-activation of NMDA receptors, contributing to excitotoxicity.

Ammonium ion's impact on neuronal signaling.

Valerate Anion: GABAergic Modulation and HDAC Inhibition

Valeric acid and its salts, such as sodium valproate, exert their effects through multiple mechanisms. A key action is the enhancement of the GABAergic system, the primary inhibitory neurotransmitter system in the central nervous system. Additionally, valeric acid has been identified as a histone deacetylase (HDAC) inhibitor, which can alter gene expression and contribute to its anticancer and neuroprotective properties.

Dual mechanisms of the valerate anion.

Experimental Protocols

Below are detailed methodologies for key experiments cited in this guide.

In Vitro Cytotoxicity Assay (MTT Assay)

Objective: To determine the half-maximal inhibitory concentration (IC50) of a compound on cell viability.

Protocol:

• Cell Seeding: Plate cells (e.g., A549, Hep3B) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of the test compound (e.g., ammonium chloride, valeric acid) in culture medium. Remove the existing medium from the wells and add 100 µL of the compound-containing medium to the respective wells. Include a vehicle control (medium with the solvent used to dissolve the compound).

• Incubation: Incubate the plate for a specified period (e.g., 48 or 72 hours) at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the compound concentration and determine the IC50 value using a suitable software.

Workflow for the MTT cytotoxicity assay.

In Vivo Elevated Plus Maze (EPM) for Anxiolytic Activity

Objective: To assess the anxiolytic effects of a compound in rodents.

Protocol:

• Apparatus: The EPM consists of two open arms and two closed arms (with high walls) extending from a central platform, elevated from the floor.

• Animal Acclimatization: Allow the animals (e.g., rats) to acclimatize to the testing room for at least 1 hour before the experiment.

• Compound Administration: Administer the test compound (e.g., sodium valproate at 300 mg/kg) or vehicle via the desired route (e.g., intraperitoneal injection) at a specified time before the test (e.g., 30 minutes).

• Test Procedure: Place the animal on the central platform of the EPM, facing one of the open arms.

• Data Recording: Record the animal's behavior for a 5-minute period using a video camera. The parameters measured include the number of entries into the open and closed arms, and the time spent in the open and closed arms.

• Data Analysis: Calculate the percentage of open arm entries ([open arm entries / total arm entries] x 100) and the percentage of time spent in the open arms ([time in open arms / total time] x 100). An increase in these parameters is indicative of an anxiolytic effect.

• Apparatus Cleaning: Thoroughly clean the maze with an appropriate solution (e.g., 70% ethanol) between each animal to eliminate olfactory cues.

Workflow for the Elevated Plus Maze test.

Conclusion

The constituent ions of ammonium valerate exhibit distinct and significant biological activities. The ammonium ion primarily influences neuronal excitability, with high concentrations potentially leading to neurotoxicity. In contrast, the valerate anion demonstrates a broader range of effects, including neuroprotection, anxiolytic and sedative properties, and anticancer activity, largely through its modulation of the GABAergic system and inhibition of HDACs. This comparative guide highlights the importance of considering the individual contributions of these ions when evaluating the overall pharmacological or toxicological profile of ammonium valerate. The provided data and protocols serve as a valuable resource for designing future studies and for the development of novel therapeutic strategies.

References

• 1. Low extracellular pH protects cancer cells from ammonia toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ammonium chloride alters neuronal excitability and synaptic vesicle release - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. Ammonium chloride influences in vitro-neuronal network activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. storage.freidok.ub.uni-freiburg.de [storage.freidok.ub.uni-freiburg.de]
• 6. Valeric Acid Suppresses Liver Cancer Development by Acting as a Novel HDAC Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synergistic Association of Valproate and Resveratrol Reduces Brain Injury in Ischemic Stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 8. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 9. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 10. rennut.com [rennut.com]
• 11. Valeric acid lowers arterial blood pressure in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. idus.us.es [idus.us.es]
• 13. researchgate.net [researchgate.net]

Validating the Role of Ammonium Valerate in Microbial Signaling Pathways: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Microbial communication, a cornerstone of microbial physiology, dictates processes ranging from biofilm formation and virulence to antibiotic resistance. Short-chain fatty acids (SCFAs), metabolites primarily produced through anaerobic fermentation in the gut, have emerged as key players in this intricate signaling network. While acetate, propionate, and butyrate (B1204436) have been extensively studied, the role of valerate (B167501), particularly in its ammonium (B1175870) salt form, remains less characterized. This guide provides a comparative analysis of ammonium valerate's validated roles in microbial signaling pathways, juxtaposed with other well-documented SCFAs. The information presented herein is supported by experimental data and detailed protocols to aid in the design and execution of further research in this burgeoning field.

Comparative Analysis of SCFA Effects on Microbial Signaling

The following tables summarize the quantitative effects of various SCFAs on key microbial processes. It is important to note that direct comparative data for ammonium valerate is limited in the current literature. Much of the available information pertains to valeric acid or its sodium salt, and the specific role of the ammonium cation has not been extensively investigated in the context of microbial signaling.

Table 1: Comparative Antimicrobial Activity of Short-Chain Fatty Acids

Short-Chain Fatty Acid	Bacterium	Minimum Inhibitory Concentration (MIC) (mg/L)	Reference
Valeric Acid	Campylobacter jejuni	500 - 1000	[1]
Escherichia coli	2000 - 2800	[1]
Salmonella Typhimurium	2000 - 2800	[1]
Butyric Acid	Campylobacter jejuni	500 - 800	[1]
Staphylococcus aureus	> 1 mM (approx. 88 mg/L) - No suppression of growth	[2]
Propionic Acid	Staphylococcus aureus	> 1 mM (approx. 74 mg/L) - No suppression of growth	[2]
Acetic Acid	Staphylococcus aureus	> 1 mM (approx. 60 mg/L) - No suppression of growth	[2]

Table 2: Comparative Effects of SCFAs on Biofilm Formation

Short-Chain Fatty Acid	Bacterium	Effect on Biofilm Formation	Concentration	Reference
Butyric Acid	Salmonella Typhimurium	Inhibition	Not specified	[1]
Staphylococcus aureus	Inhibition	Not specified	[2]
Propionic Acid	Salmonella Typhimurium	Inhibition	Not specified	[1]
Petroselinic Acid (Unsaturated C18 Fatty Acid)	Staphylococcus aureus	>65% inhibition	100 µg/mL	[3]

Table 3: Comparative Effects of SCFAs on Virulence Factor Expression

Short-Chain Fatty Acid	Bacterium	Virulence Factor Gene(s)	Effect	Concentration	Reference
Butyric Acid	Salmonella Typhimurium	Virulence-related genes	Downregulation	Not specified	[1]
Propionic Acid	Salmonella Typhimurium	Virulence-related genes	Downregulation	Not specified	[1]
Petroselinic Acid (Unsaturated C18 Fatty Acid)	Staphylococcus aureus	agrA, RNAIII, hla, nuc1, nuc2, saeR	Downregulation	Not specified	[3]

Microbial Signaling Pathways and Experimental Workflows

Quorum Sensing Inhibition by SCFAs

Quorum sensing (QS) is a cell-to-cell communication mechanism that allows bacteria to coordinate gene expression based on population density. Many pathogenic bacteria utilize QS to regulate virulence factor production and biofilm formation.[1] Some SCFAs have been shown to interfere with QS signaling.

Caption: Quorum sensing inhibition by SCFAs.

Experimental Workflow: Assessing SCFA Impact on Biofilm Formation

This workflow outlines a common method for quantifying the effect of SCFAs on bacterial biofilm formation.

Caption: Biofilm formation assay workflow.

Logical Relationship: SCFA Production by Gut Microbiota and Host Impact

The production of SCFAs, including valerate, by gut commensals like Lachnospiraceae has significant implications for both the microbial community and the host.

Caption: Logical flow of valerate's impact.

Detailed Experimental Protocols

Minimum Inhibitory Concentration (MIC) Assay

Objective: To determine the lowest concentration of an SCFA that inhibits the visible growth of a bacterium.

Materials:

• Bacterial strain of interest

• Appropriate liquid growth medium (e.g., Mueller-Hinton Broth)

• Stock solution of the SCFA (e.g., ammonium valerate) of known concentration

• Sterile 96-well microtiter plates

• Spectrophotometer or microplate reader

Protocol:

• Prepare a serial dilution of the SCFA in the growth medium in the wells of a 96-well plate.

• Inoculate each well with a standardized suspension of the test bacterium (e.g., 5 x 10^5 CFU/mL).

• Include a positive control (bacteria in medium without SCFA) and a negative control (medium only).

• Incubate the plate at the optimal growth temperature for the bacterium for 18-24 hours.

• Determine the MIC by visually inspecting for the lowest concentration of the SCFA that prevents turbidity (visible growth). Alternatively, measure the optical density (OD) at 600 nm using a microplate reader. The MIC is the lowest concentration that shows no significant increase in OD compared to the negative control.

Crystal Violet Biofilm Assay

Objective: To quantify the effect of an SCFA on biofilm formation.

Materials:

• Bacterial strain of interest

• Appropriate liquid growth medium

• Stock solution of the SCFA

• Sterile 96-well flat-bottom microtiter plates

• 0.1% (w/v) crystal violet solution

• 30% (v/v) acetic acid in water

Protocol:

• Grow the bacterial strain overnight in the appropriate medium.

• Dilute the overnight culture and add it to the wells of a 96-well plate.

• Add different concentrations of the SCFA to the wells. Include a control without any SCFA.

• Incubate the plate without agitation for 24-48 hours at the optimal growth temperature to allow for biofilm formation.

• Carefully discard the liquid medium and gently wash the wells twice with phosphate-buffered saline (PBS) to remove planktonic cells.

• Add the 0.1% crystal violet solution to each well and incubate for 15 minutes at room temperature.

• Remove the crystal violet solution and wash the wells with water until the wash water is clear.

• Add 30% acetic acid to each well to solubilize the crystal violet bound to the biofilm.

• Measure the absorbance at 570 nm using a microplate reader. A decrease in absorbance in the presence of the SCFA indicates inhibition of biofilm formation.

Motility Assay (Swarming)

Objective: To assess the effect of an SCFA on bacterial swarming motility.

Materials:

• Bacterial strain of interest

• Soft agar (B569324) plates (e.g., Luria-Bertani broth with 0.3% agar)

• Stock solution of the SCFA

Protocol:

• Prepare soft agar plates containing different concentrations of the SCFA. Include a control plate without any SCFA.

• Inoculate the center of each plate with a small volume (e.g., 2 µL) of an overnight culture of the test bacterium.

• Incubate the plates at the optimal growth temperature for 16-24 hours.

• Measure the diameter of the swarm zone (the area of bacterial migration from the point of inoculation). A smaller swarm diameter in the presence of the SCFA indicates inhibition of motility.

Conclusion

The available evidence suggests that valerate, a less-studied SCFA, exhibits antimicrobial properties and may play a role in modulating microbial community structure and host-microbe interactions. However, a significant knowledge gap exists regarding the specific effects of ammonium valerate on key microbial signaling pathways such as quorum sensing and virulence factor production, especially in direct comparison to other SCFAs like butyrate and propionate. The provided protocols offer a starting point for researchers to systematically investigate these effects and elucidate the precise role of ammonium valerate in the complex language of microbial communication. Further research in this area is crucial for a comprehensive understanding of the chemical ecology of microbial communities and for the potential development of novel anti-infective strategies.

References

• 1. An insight on the powerful of bacterial quorum sensing inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quaternary Ammonium Salts-Based Materials: A Review on Environmental Toxicity, Anti-Fouling Mechanisms and Applications in Marine and Water Treatment Industries - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]

comparative analysis of ammonium valerate's impact on different cancer cell lines

For Immediate Release

[City, State] – [Date] – A comprehensive analysis of available preclinical data suggests that ammonium (B1175870) valerate (B167501), a salt composed of a valerate anion and an ammonium cation, holds potential as an anticancer agent. This guide synthesizes findings from studies on both valeric acid and ammonium salts, providing a comparative overview of their effects on various cancer cell lines for researchers, scientists, and drug development professionals.

The primary anticancer activity of the valerate component stems from its role as a histone deacetylase (HDAC) inhibitor. By inhibiting HDACs, particularly HDAC3, valeric acid can alter gene expression, leading to cell cycle arrest, induction of apoptosis (programmed cell death), and a reduction in cell proliferation, colony formation, and migration in cancer cells. The ammonium ion has also been shown to exhibit dose-dependent cytotoxic effects on cancer cells, further contributing to the potential anticancer profile of ammonium valerate.

Comparative Efficacy of Valerate and Ammonium Ions Across Cancer Cell Lines

The following tables summarize the observed effects and inhibitory concentrations of valeric acid and ammonium chloride (as a source of the ammonium ion) on various cancer cell lines, providing a basis for understanding the potential impact of ammonium valerate.

Table 1: Effect of Valeric Acid on Cancer Cell Lines

Cancer Type	Cell Line(s)	Observed Effects	IC50 Values
Liver Cancer	HepG2, Hep3B, SNU-449	Inhibition of cell proliferation, colony formation, migration, and invasion; Induction of apoptosis.[1][2][3]	Not explicitly stated, but significant inhibition observed at various concentrations.
Breast Cancer	MCF-7, MDA-MB-231	Reduced cell proliferation and migration.[4]	Not explicitly stated, but effects observed at concentrations from 0.1 mM to 10 mM.[4]
Prostate Cancer	PC-3, DU145	Inhibition of cell proliferation; Induction of apoptosis.[5]	Not explicitly stated, but inhibition rates of 34-56% observed at 100 µM.[5]

Table 2: Effect of Ammonium Chloride on Cancer Cell Lines

Cancer Type	Cell Line(s)	Observed Effects	IC50 Values
Various Carcinomas	A549 (Lung), A431 (Skin), HT29 (Colon), HCT116 (Colon)	Dose-dependent inhibition of cell growth; Induction of necrosis at high concentrations.	2 - 7 mM[6]
Gastric Cancer	HGC-27	Dose-dependent inhibition of proliferation; S-phase cell cycle arrest.[7]	Not explicitly stated.

Mechanistic Insights: Signaling Pathways and Cellular Processes

Valeric acid primarily exerts its anticancer effects through the inhibition of histone deacetylases (HDACs). This leads to an increase in the acetylation of histone and non-histone proteins, which in turn modulates the expression of genes involved in cell cycle regulation and apoptosis.

In prostate cancer cells, valeric acid has been shown to inhibit HDAC3, which subsequently downregulates the expression of E2F1 and E2F3 transcription factors and increases the activity of Caspase-3, a key executioner of apoptosis.[5]

The ammonium ion, at high concentrations, can disrupt cellular homeostasis, leading to cell cycle arrest and, in some cases, necrotic cell death.[6][7]

Below are diagrams illustrating the key signaling pathway affected by valeric acid and a general experimental workflow for assessing its anticancer properties.

Valeric Acid's Proposed Mechanism of Action in Prostate Cancer.

General Experimental Workflow for In Vitro Anticancer Assessment.

Detailed Experimental Protocols

To ensure reproducibility and facilitate further research, detailed methodologies for key experiments are outlined below.

Cell Viability Assay (MTT Assay)

• Cell Seeding: Cancer cells are seeded in 96-well plates at a density of 5,000-10,000 cells per well and allowed to adhere overnight.

• Treatment: The culture medium is replaced with fresh medium containing various concentrations of ammonium valerate (or valeric acid) and incubated for 24, 48, or 72 hours.

• MTT Addition: After the incubation period, 20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for another 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Cell viability is expressed as a percentage of the control (untreated cells), and the IC50 value (the concentration that inhibits 50% of cell growth) is calculated.

Apoptosis Assay (Annexin V-FITC/PI Staining)

• Cell Treatment: Cells are treated with the desired concentrations of ammonium valerate for a specified time.

• Cell Harvesting: Both adherent and floating cells are collected, washed with cold PBS, and resuspended in 1X binding buffer.

• Staining: Annexin V-FITC and Propidium Iodide (PI) are added to the cell suspension, which is then incubated in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: The stained cells are analyzed by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are considered late apoptotic or necrotic.

HDAC Activity Assay

• Nuclear Extract Preparation: Nuclear extracts are prepared from cancer cells treated with ammonium valerate.

• Assay Reaction: The assay is performed using a colorimetric or fluorometric HDAC activity assay kit according to the manufacturer's instructions. Briefly, the nuclear extract is incubated with a substrate that is deacetylated by HDACs.

• Signal Detection: The subsequent addition of a developer produces a colored or fluorescent product, the intensity of which is proportional to HDAC activity.

• Data Analysis: HDAC activity is measured using a microplate reader and normalized to the protein concentration of the nuclear extract.

Conclusion and Future Directions

The compiled data indicates that the components of ammonium valerate, namely valeric acid and the ammonium ion, exhibit anticancer properties against a range of cancer cell lines. The primary mechanism of action for valeric acid is through HDAC inhibition, leading to apoptosis, while the ammonium ion can induce cell cycle arrest and cytotoxicity.

Further research is warranted to directly evaluate the efficacy and mechanisms of ammonium valerate as a single agent in a broader panel of cancer cell lines. Investigating potential synergistic effects with existing chemotherapeutic agents could also open new avenues for cancer therapy. The detailed protocols and comparative data presented in this guide aim to provide a solid foundation for such future investigations.

References

• 1. Valeric Acid Suppresses Liver Cancer Development by Acting as a Novel HDAC Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Valeric Acid Suppresses Liver Cancer Development by Acting as a Novel HDAC Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Valeric acid acts as a novel HDAC3 inhibitor against prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Low extracellular pH protects cancer cells from ammonia toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effect of ammonia on cell-cycle progression of human gastric cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Evaluating the Synergistic Effects of Ammonium Valerate with Other Anti-Cancer Drugs: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The landscape of oncology is increasingly focused on combination therapies to enhance efficacy and overcome resistance. Ammonium (B1175870) valerate (B167501), and its active component valeric acid, have emerged as promising anti-cancer agents. Valeric acid, a short-chain fatty acid, functions as a histone deacetylase (HDAC) inhibitor, a class of drugs known to modulate gene expression and induce anti-tumor effects such as cell cycle arrest, apoptosis, and differentiation.[1][2] This guide provides a comparative analysis of the synergistic potential of ammonium valerate with other anti-cancer drugs, drawing upon direct preclinical evidence and the broader context of HDAC inhibitors in combination therapy.

Direct Evidence of Synergy: Valeric Acid and Cisplatin (B142131)

While research into the synergistic effects of ammonium valerate is still in its nascent stages, a preclinical study has demonstrated its potential in combination with the platinum-based chemotherapy agent, cisplatin.

A study on prostate cancer in vivo models revealed that the combination of valeric acid and cisplatin resulted in a significantly higher tumor inhibition rate compared to either agent alone.[3] This suggests a synergistic interaction that enhances the anti-tumor activity of cisplatin.

Table 1: In Vivo Tumor Inhibition Rate in a Prostate Cancer Model [3]

Treatment Group	Tumor Inhibition Rate (TIR) (%)
Valeric Acid (VA)	30.73 ± 8.24
Cisplatin (CDDP)	47.87 ± 8.00
VA + CDDP	70.33 ± 4.67

Broader Context: Synergistic Potential of HDAC Inhibitors

The synergistic activity observed with valeric acid and cisplatin is consistent with the well-documented effects of other HDAC inhibitors in combination with various anti-cancer drugs.[1][4] HDAC inhibitors are known to enhance the efficacy of DNA-damaging agents, topoisomerase inhibitors, and targeted therapies.[4] Valproic acid, another short-chain fatty acid with HDAC inhibitory activity, has shown promising results in combination therapies for various cancers, including acute myeloid leukemia and solid tumors.[5][6][7]

Table 2: Examples of Synergistic Combinations with HDAC Inhibitors

HDAC Inhibitor	Combination Drug	Cancer Type	Observed Synergistic Effect	Reference
Valeric Acid	Cisplatin	Prostate Cancer	Increased tumor inhibition	[3]
Valproic Acid	Decitabine & Retinoic Acid	Breast Cancer	Increased histone acetylation, proliferation inhibition	[5]
Ricolinostat (ACY-1215)	Bendamustine	Lymphoma	Increased apoptosis
Ricolinostat (ACY-1215)	Oxaliplatin	Colorectal Cancer	Increased apoptosis
Chidamide	Doxorubicin	Peripheral T-cell Lymphoma	Antitumor effect
Nicotinamide	Doxorubicin	Breast Cancer	Increased inhibition of cell proliferation and apoptosis

Mechanisms of Synergy: The Role of HDAC Inhibition

The synergistic effects of HDAC inhibitors like valeric acid are believed to stem from their ability to modulate chromatin structure and gene expression, thereby sensitizing cancer cells to the effects of other anti-cancer agents.

One of the primary mechanisms involves the relaxation of chromatin structure, making DNA more accessible to DNA-damaging agents like cisplatin.[4] HDAC inhibitors can also downregulate the expression of proteins involved in DNA repair, further enhancing the efficacy of these agents.

Another key mechanism is the induction of apoptosis. Valeric acid has been shown to regulate the E2F1/E2F3/CASP3 axis, leading to increased caspase-3 activity and apoptosis.[3] When combined with other drugs that induce apoptosis through different pathways, a synergistic effect can be achieved.

Below is a diagram illustrating the proposed synergistic mechanism between an HDAC inhibitor (like valeric acid) and a DNA-damaging agent (like cisplatin).

Caption: Proposed synergistic mechanism of HDAC inhibitors and DNA damaging agents.

Experimental Protocols

In Vivo Tumor Xenograft Model for Synergy Assessment

This protocol is based on the methodology used to assess the synergy between valeric acid and cisplatin in a prostate cancer model.[3]

1. Cell Culture and Animal Model:

• Human prostate cancer cells (e.g., PC-3) are cultured in appropriate media.

• Male BALB/c nude mice (4-6 weeks old) are used for tumor implantation.

2. Tumor Implantation:

• A suspension of prostate cancer cells (e.g., 1x10^7 cells in 100 µL PBS) is injected subcutaneously into the right flank of each mouse.

• Tumor growth is monitored regularly by measuring tumor volume (Volume = 0.5 x length x width^2).

3. Treatment Groups:

• Once tumors reach a certain volume (e.g., 100-150 mm^3), mice are randomly assigned to four groups:

  • Control (e.g., vehicle, normal saline)

  • Valeric Acid (VA) alone (dose to be determined by dose-escalation studies)

  • Cisplatin (CDDP) alone (e.g., 5 mg/kg)

  • Combination of VA and CDDP

4. Drug Administration:

• Drugs are administered via an appropriate route (e.g., intraperitoneal injection) at a specified frequency and duration (e.g., every 3 days for 4 weeks).

5. Endpoint Analysis:

• Tumor volumes are measured throughout the study.

• At the end of the study, mice are euthanized, and tumors are excised and weighed.

• The Tumor Inhibition Rate (TIR) is calculated using the formula: TIR (%) = (1 - Wt/Wc) x 100, where Wt is the average tumor weight of the treated group and Wc is the average tumor weight of the control group.

• Synergy is indicated if the TIR of the combination group is significantly greater than the TIR of each individual drug group.

• Further analysis can include immunohistochemistry of tumor tissues for markers of apoptosis (e.g., cleaved caspase-3) and proliferation (e.g., Ki-67).

Experimental Workflow Diagram

Caption: Workflow for in vivo assessment of drug synergy.

Conclusion

The available evidence strongly suggests that ammonium valerate, through its action as a histone deacetylase inhibitor, holds significant potential for use in combination cancer therapies. While direct studies are limited, the synergistic effect observed with cisplatin in a prostate cancer model is highly encouraging. The extensive body of research on other HDAC inhibitors provides a solid rationale for further investigation into the synergistic effects of ammonium valerate with a broader range of anti-cancer drugs. Future preclinical and clinical studies are warranted to fully elucidate its therapeutic potential and to identify the most effective combination strategies for various cancer types.

References

• 1. Combining Histone Deacetylase Inhibitors (HDACis) with Other Therapies for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Valeric Acid Suppresses Liver Cancer Development by Acting as a Novel HDAC Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Valeric acid acts as a novel HDAC3 inhibitor against prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The synergistic effects of DNA-targeted chemotherapeutics and histone deacetylase inhibitors as therapeutic strategies for cancer treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Portico [access.portico.org]
• 6. Valproic acid as epigenetic cancer drug: preclinical, clinical and transcriptional effects on solid tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. walshmedicalmedia.com [walshmedicalmedia.com]

A Comparative Guide to the Stability of Ammonium Valerate Formulations

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the stability of different ammonium (B1175870) valerate (B167501) formulations. The information presented herein is based on established principles of pharmaceutical stability and is intended to guide researchers in developing stable and effective formulations of ammonium valerate.

Ammonium valerate, a salt of valeric acid and ammonia, is a compound of interest for various therapeutic applications. However, like many pharmaceutical salts, its stability in different formulations is a critical factor that can influence its shelf life, efficacy, and safety. Understanding the degradation pathways and the impact of formulation strategies is paramount for successful drug development.

Comparative Stability Data

To illustrate the stability profiles of different ammonium valerate formulations, a hypothetical 12-week accelerated stability study was conducted at 40°C and 75% relative humidity (RH). Three representative formulations were evaluated:

• Formulation A: A simple aqueous solution of ammonium valerate (10 mg/mL).

• Formulation B: A lyophilized powder of ammonium valerate intended for reconstitution.

• Formulation C: An aqueous solution of ammonium valerate (10 mg/mL) buffered to pH 6.5 with a phosphate (B84403) buffer.

The following table summarizes the key stability-indicating parameters monitored over the 12-week period.

Timepoint	Formulation	Assay (% of Initial)	Total Degradants (%)	Appearance	pH
Week 0	A: Aqueous Solution	100.0	<0.1	Clear, colorless solution	7.2
B: Lyophilized Powder	100.0	<0.1	White, crystalline powder	N/A
C: Buffered Solution	100.0	<0.1	Clear, colorless solution	6.5
Week 4	A: Aqueous Solution	98.2	1.8	Clear, colorless solution	7.8
B: Lyophilized Powder	99.8	0.2	White, crystalline powder	N/A
C: Buffered Solution	99.5	0.5	Clear, colorless solution	6.5
Week 8	A: Aqueous Solution	96.5	3.5	Slight yellow tint	8.3
B: Lyophilized Powder	99.6	0.4	White, crystalline powder	N/A
C: Buffered Solution	99.1	0.9	Clear, colorless solution	6.5
Week 12	A: Aqueous Solution	94.1	5.9	Yellowish solution	8.9
B: Lyophilized Powder	99.5	0.5	White, crystalline powder	N/A
C: Buffered Solution	98.8	1.2	Clear, colorless solution	6.5

Analysis of Stability Data:

The results of this hypothetical study indicate that the lyophilized powder (Formulation B) is the most stable formulation, showing minimal degradation over the 12-week period. The buffered aqueous solution (Formulation C) also demonstrated good stability, with only a minor increase in total degradants. The simple aqueous solution (Formulation A) was the least stable, exhibiting a significant decrease in the assay of the active ingredient and a corresponding increase in degradation products, along with a noticeable change in appearance and a shift in pH. This suggests that hydrolysis is a likely degradation pathway for ammonium valerate in aqueous solutions, which is mitigated by controlling the pH.

Experimental Protocols

The following are detailed methodologies for the key experiments that would be conducted in a stability study of ammonium valerate formulations.

Stability-Indicating High-Performance Liquid Chromatography (HPLC) Method

This method is designed to separate and quantify ammonium valerate from its potential degradation products.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: A gradient mixture of a buffered aqueous phase (e.g., 20 mM potassium phosphate, pH adjusted to 3.0 with phosphoric acid) and an organic solvent (e.g., acetonitrile).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

• Sample Preparation:

  • Aqueous Solutions: Dilute the sample to a target concentration of 0.1 mg/mL with the mobile phase.

  • Lyophilized Powder: Accurately weigh and dissolve the powder in a known volume of water to achieve a stock solution of 1 mg/mL. Further dilute to a target concentration of 0.1 mg/mL with the mobile phase.

• Quantification: The concentration of ammonium valerate and the percentage of degradation products are determined by comparing the peak areas from the sample chromatograms to those of a reference standard of known concentration.

Appearance and pH Measurement

• Appearance: The physical appearance of the formulations is visually inspected against a white and black background for any changes in color, clarity, or the presence of particulate matter.

• pH Measurement: The pH of the aqueous formulations is measured at each time point using a calibrated pH meter.

Forced Degradation Studies

Forced degradation studies are essential for identifying potential degradation pathways and confirming the stability-indicating nature of the analytical methods.[1][2] These studies involve subjecting the ammonium valerate drug substance to more extreme conditions than those used in accelerated stability testing.[3]

• Acid and Base Hydrolysis: The drug substance is dissolved in 0.1 N HCl and 0.1 N NaOH and heated (e.g., at 60°C) for a defined period. The reaction is then neutralized before analysis by HPLC.

• Oxidative Degradation: The drug substance is exposed to a solution of hydrogen peroxide (e.g., 3%) at room temperature.

• Thermal Degradation: The solid drug substance is exposed to high temperatures (e.g., 80°C) for several days.

• Photostability: The drug substance is exposed to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.

Visualizations

Potential Degradation Pathway of Ammonium Valerate

The following diagram illustrates a potential degradation pathway for ammonium valerate in an aqueous solution, primarily through hydrolysis.

Caption: Potential hydrolytic degradation of ammonium valerate.

Experimental Workflow for Comparative Stability Testing

The diagram below outlines the logical workflow for conducting a comparative stability study of different drug formulations.

Caption: Workflow for a comparative pharmaceutical stability study.

References

• 1. onyxipca.com [onyxipca.com]
• 2. Forced Degradation Studies | Leukocare [relaunch2020.leukocare.com]
• 3. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]

Safety & Regulatory Compliance

Proper Disposal of Ammonium Valerate: A Step-by-Step Guide for Laboratory Professionals

The safe and compliant disposal of ammonium (B1175870) valerate (B167501) is critical for maintaining a secure laboratory environment and ensuring environmental protection. This guide provides essential safety protocols, logistical procedures, and a step-by-step plan for the proper disposal of ammonium valerate, tailored for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Ammonium valerate, the salt of a weak acid (valeric acid) and a weak base (ammonia), requires careful handling. While specific toxicity data is not thoroughly established, it should be treated as a potentially harmful substance.[1] Valeric acid, a related compound, is known to be corrosive and can cause severe skin and eye irritation.[2][3] Therefore, appropriate personal protective equipment (PPE) is mandatory.

Essential PPE includes:

• Eye Protection: Tightly fitting safety goggles or a face shield (8-inch minimum).[4]

• Hand Protection: Impervious gloves.[1]

• Body Protection: A lab coat or protective clothing.[1]

Work should be conducted in a well-ventilated area or under a chemical fume hood to avoid inhalation of any potential vapors or dust.[1][4] An eyewash station and safety shower should be readily accessible.

Logistical and Storage Requirements for Ammonium Valerate Waste

Proper storage of ammonium valerate waste is crucial to prevent hazardous reactions and ensure safe collection.

• Container: Use a dedicated, properly labeled, and sealed waste container.[5] The original container is often the best choice.[6] The container must have a tight-fitting lid; parafilm is not a substitute.[6] If using a secondary container, ensure it is compatible with the chemical. Plastic containers are generally preferred for chemical waste.[7]

• Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the full chemical name ("Ammonium Valerate").[5][6] Do not use abbreviations. The date when the first waste was added should also be on the label.[8]

• Segregation: Incompatible chemicals must be stored separately. Do not store ammonium valerate waste with strong acids, bases, or oxidizers.[6][9] Specifically, keep ammonium-containing compounds away from mercury and silver.[6]

• Accumulation: Do not accumulate more than 55 gallons of hazardous waste in a designated satellite accumulation area.[6][7] For acutely toxic waste, the limit is one quart.[7]

Step-by-Step Disposal Protocol

The disposal of ammonium valerate must be conducted through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.[4][5] Do not pour ammonium valerate down the drain or dispose of it in regular trash unless explicitly permitted by your EHS office. [5][10]

• Waste Identification and Collection:

  • Identify the ammonium valerate to be discarded as "waste." A chemical is considered waste when you no longer intend to use it.[5]

  • Carefully transfer the waste into its designated, compatible, and properly labeled hazardous waste container. Keep the container closed except when adding waste.[5]

• Storage and Segregation:

  • Store the sealed waste container in a designated satellite accumulation area at or near the point of generation.[7]

  • Ensure the storage area has secondary containment to control spills.[5]

  • Maintain segregation from incompatible materials as outlined in the storage requirements.

• Arrange for Pickup:

  • Once the container is full or you have no more ammonium valerate waste to discard, contact your institution's EHS office to schedule a pickup.[7]

  • Complete any required waste pickup forms, ensuring the information matches the container label.[8]

• Spill Management:

  • In case of a spill, evacuate non-essential personnel from the area.[2]

  • Remove all ignition sources.[2]

  • For small spills, use an inert absorbent material like dry lime, sand, or soda ash.[2][4]

  • Collect the absorbed material and place it in a sealed container for disposal as hazardous waste.[2][4]

  • Ventilate the area and wash it thoroughly after cleanup is complete.[2]

  • For large spills, or if you are not trained in spill cleanup, contact your EHS office immediately.

Quantitative Data Summary

The following table summarizes key quantitative parameters and limits relevant to the handling and disposal of chemical waste, based on general laboratory safety guidelines.

Parameter	Value/Guideline	Source(s)
Maximum Hazardous Waste Accumulation	55 gallons	[6][7]
Maximum Acutely Toxic Waste Accumulation	1 quart	[7]
pH for Corrosive Waste Classification	≤ 2 or ≥ 12.5 (for aqueous solutions)	[7]
Flash Point for Ignitable Liquid Waste	< 140°F (60°C)	[7]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of ammonium valerate.

Caption: Workflow for the safe disposal of ammonium valerate waste.

References

• 1. pfaltzandbauer.com [pfaltzandbauer.com]
• 2. nj.gov [nj.gov]
• 3. sds.metasci.ca [sds.metasci.ca]
• 4. chemicalbook.com [chemicalbook.com]
• 5. vumc.org [vumc.org]
• 6. www-s3-live.kent.edu [www-s3-live.kent.edu]
• 7. ehrs.upenn.edu [ehrs.upenn.edu]
• 8. geo.utexas.edu [geo.utexas.edu]
• 9. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 10. himediadownloads.com [himediadownloads.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Ammonium Valerate

For researchers and scientists in the fast-paced world of drug development, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information for handling Ammonium Valerate (B167501), offering procedural, step-by-step guidance to foster a secure and efficient research environment.

Ammonium Valerate is a white crystalline solid that is soluble in water. While not classified as a highly hazardous substance, it can cause skin and eye irritation and may be harmful if ingested or inhaled.[1][2] Adherence to proper safety protocols is crucial to minimize risk and ensure the well-being of laboratory personnel.

Immediate Safety and Handling Protocols

This section outlines the critical personal protective equipment (PPE), emergency procedures, and handling and storage requirements for Ammonium Valerate.

Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE for handling Ammonium Valerate. It is imperative to always wear the appropriate PPE to prevent direct contact with the chemical.

PPE Category	Item	Specifications
Eye and Face Protection	Safety Glasses with Side Shields or Goggles	Must be worn at all times in the laboratory.
Face Shield	Recommended when there is a risk of splashing.
Hand Protection	Nitrile Gloves	Provides adequate protection against incidental contact. For prolonged or immersive contact, consider thicker gloves or double-gloving. Always inspect gloves for tears or punctures before use and change them immediately if contaminated.
Body Protection	Laboratory Coat	Should be worn over personal clothing to protect against spills.
Respiratory Protection	Not generally required for small quantities handled in a well-ventilated area or a chemical fume hood.	A NIOSH-approved respirator may be necessary for large spills or in poorly ventilated areas. A self-contained breathing apparatus is recommended in emergency situations such as a fire.[2]

Emergency First Aid Procedures

In the event of exposure to Ammonium Valerate, follow these first aid measures immediately:

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.[2]
Skin Contact	Remove contaminated clothing and wash the affected area with soap and water. If irritation persists, seek medical attention.[2]
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.[2]
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and give them one to two glasses of water to drink. Seek immediate medical attention.[2]

Operational Plans: From Handling to Disposal

Proper operational procedures are essential for the safe and efficient use of Ammonium Valerate in a laboratory setting.

Handling and Storage

• Engineering Controls : Always handle Ammonium Valerate in a well-ventilated area. For procedures that may generate dust or aerosols, a chemical fume hood is required.[2]

• Safe Handling Practices : Avoid creating dust. Use a scoop or spatula for transferring the solid. Avoid contact with skin and eyes.[2] Wash hands thoroughly after handling.

• Storage : Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials.[2]

Experimental Protocol: Preparation of a Standard Solution

This protocol provides a step-by-step guide for the common laboratory task of preparing a standard solution of Ammonium Valerate.

• Preparation :

  • Don all required personal protective equipment (safety glasses, lab coat, nitrile gloves).

  • Ensure the chemical fume hood is operational.

  • Gather all necessary equipment: analytical balance, weigh boat, spatula, beaker, volumetric flask, and appropriate solvent (e.g., deionized water).

• Weighing the Solid :

  • Place a clean, dry weigh boat on the analytical balance and tare it.

  • Carefully add the desired amount of Ammonium Valerate to the weigh boat using a clean spatula.

  • Record the exact mass of the solid.

• Dissolving the Solid :

  • Carefully transfer the weighed solid into a beaker.

  • Add a small amount of the solvent to the weigh boat to rinse any remaining solid into the beaker.

  • Add approximately half of the final desired volume of the solvent to the beaker.

  • Stir the mixture gently with a stir rod until the solid is completely dissolved.

• Preparing the Final Solution :

  • Carefully pour the solution from the beaker into the appropriate size volumetric flask.

  • Rinse the beaker with a small amount of the solvent and add the rinsing to the volumetric flask to ensure all the solute is transferred.

  • Add the solvent to the volumetric flask until the bottom of the meniscus reaches the calibration mark.

  • Cap the flask and invert it several times to ensure the solution is homogeneous.

• Labeling and Storage :

  • Label the volumetric flask with the name of the chemical, the concentration, the date of preparation, and the initials of the preparer.

  • Store the solution in a properly sealed container in a designated storage area.

Disposal Plan

The proper disposal of Ammonium Valerate and any contaminated materials is critical to ensure environmental protection and regulatory compliance.

• Waste Characterization : Before disposal, it is necessary to determine if the Ammonium Valerate waste is hazardous. While not specifically listed as a hazardous waste by the EPA, a waste determination should be made based on its characteristics (ignitability, corrosivity, reactivity, and toxicity).

• Non-Hazardous Disposal : If determined to be non-hazardous, solid Ammonium Valerate can typically be disposed of in the regular trash, provided it is in a securely sealed container.[3] Liquid solutions may be suitable for drain disposal with copious amounts of water, depending on local regulations. Always consult your institution's Environmental Health and Safety (EHS) office for specific guidance.

• Hazardous Disposal : If the waste is determined to be hazardous, it must be collected in a properly labeled, sealed, and compatible waste container. The container should be labeled with "Hazardous Waste" and the chemical name. Arrange for pickup and disposal by your institution's EHS department or a licensed hazardous waste disposal contractor.[4][5]

• Contaminated Materials : Any materials, such as gloves, weigh boats, or paper towels, that are contaminated with Ammonium Valerate should be disposed of in the same manner as the chemical itself.

Quantitative Data Summary

The following table provides a summary of key quantitative data for Ammonium Valerate and its components, as specific occupational exposure limits for the salt are not established.

Parameter	Value	Source
Molecular Weight	119.16 g/mol	PubChem
Occupational Exposure Limits (OELs) for Components
Ammonia	NIOSH REL: TWA 25 ppm (18 mg/m³), STEL 35 ppm (27 mg/m³)	NIOSH[1]
OSHA PEL: TWA 50 ppm (35 mg/m³)	OSHA[4]
Valeric Acid	No established OELs from NIOSH, OSHA, or ACGIH.	[3]
Physical Properties
Appearance	White crystalline solid	[6]
Solubility	Soluble in water	[6]

Visualizing Safety Workflows

To further enhance understanding of the safety procedures, the following diagrams, created using Graphviz, illustrate key logical relationships and workflows.

Caption: Hierarchy of controls for managing risks associated with Ammonium Valerate.

Caption: Step-by-step workflow for the safe handling and disposal of Ammonium Valerate.

References

• 1. CDC - NIOSH Pocket Guide to Chemical Hazards - Ammonia [cdc.gov]
• 2. CCOHS: Ammonia [ccohs.ca]
• 3. nj.gov [nj.gov]
• 4. nj.gov [nj.gov]
• 5. creativesafetysupply.com [creativesafetysupply.com]
• 6. Ammonium valerate - Wikipedia [en.wikipedia.org]